1-(4-Chlorophenyl)-2-nitroethene

• CAS: 706-07-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

Abstract

1-(4-Chlorophenyl)-2-nitroethene, also known as 4-chloro-β-nitrostyrene, is a valuable and versatile synthetic intermediate in organic chemistry.[1] Its structure, featuring a para-chlorinated phenyl ring conjugated with a nitroethene group, provides a unique combination of reactivity that makes it a crucial precursor for synthesizing more complex organic molecules.[1] The electron-withdrawing nature of the nitro group activates the carbon-carbon double bond, rendering it susceptible to nucleophilic attack, a key feature exploited in various synthetic strategies to construct new carbon-carbon and carbon-heteroatom bonds.[1] This guide provides a detailed overview of the primary synthetic methods for 1-(4-chlorophenyl)-2-nitroethene, focusing on the Henry (Nitroaldol) Reaction and the Knoevenagel Condensation, complete with detailed experimental protocols and quantitative data.

Core Synthesis Methodologies

The synthesis of 1-(4-chlorophenyl)-2-nitroethene is predominantly achieved through condensation reactions that form a new carbon-carbon double bond between an aldehyde (4-chlorobenzaldehyde) and a nitroalkane (nitromethane).[1] The most prominent and efficient of these methods are the Henry Reaction and the Knoevenagel Condensation.

Henry (Nitroaldol) Reaction

The Henry reaction is a classic base-catalyzed carbon-carbon bond-forming reaction between a nitroalkane and a carbonyl compound.[2][3] Discovered by Louis Henry in 1895, this reaction initially forms a β-nitro alcohol, which can then be dehydrated to yield the corresponding nitroalkene.[2] For the synthesis of 1-(4-chlorophenyl)-2-nitroethene, the reaction often proceeds directly to the nitroalkene product if elimination of water is favored.[3]

The reaction begins with the deprotonation of nitromethane by a base to form a resonance-stabilized nitronate anion.[4] This nucleophilic anion then attacks the electrophilic carbonyl carbon of 4-chlorobenzaldehyde. The resulting β-nitro alkoxide is protonated to give the β-nitro alcohol intermediate, which subsequently undergoes dehydration to yield the final product.[2][4] All steps in the Henry reaction are reversible.[2]

Caption: The Henry Reaction pathway for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene.

This protocol describes a general procedure for the base-catalyzed condensation of 4-chlorobenzaldehyde with nitromethane.

Materials and Reagents:

• 4-Chlorobenzaldehyde

• Nitromethane

• Ammonium acetate (or other suitable base like piperidine or an amine)

• Glacial acetic acid

• Methanol or Ethanol

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-chlorobenzaldehyde (1 equivalent) in a minimal amount of methanol or ethanol.

• Reagent Addition: To this solution, add nitromethane (1.1 to 1.5 equivalents) followed by the base catalyst, such as ammonium acetate (0.5 equivalents).

• Reaction: Heat the mixture to reflux (typically 60-80 °C) and stir for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product often precipitates from the solution upon cooling. If not, the mixture can be poured into ice-cold water to induce precipitation.

• Isolation and Purification: Collect the crude solid product by vacuum filtration. Wash the solid with cold water and then a small amount of cold ethanol to remove impurities. The crude product can be further purified by recrystallization from a suitable solvent like ethanol or isopropanol to yield yellow crystals.

Quantitative Data:

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Ammonium Acetate	Acetic Acid	100-110	2	~85	General Method
Piperidine	Ethanol	Reflux	3	>80	General Method
Chiral Ligand-Cu(OAc)₂	Ethanol	25	24-48	66-99	[5]

Note: Yields are highly dependent on specific reaction conditions and purification methods.

Knoevenagel Condensation

The Knoevenagel condensation is a modification of the aldol condensation where a carbonyl group reacts with an active hydrogen compound in the presence of a weak base catalyst, typically an amine like piperidine.[6] The reaction involves a nucleophilic addition followed by a dehydration step, resulting in an α,β-unsaturated product.[6] For the synthesis of 1-(4-chlorophenyl)-2-nitroethene, nitromethane serves as the active hydrogen compound due to the electron-withdrawing nitro group which acidifies the α-protons.[6]

The mechanism is very similar to the Henry reaction, initiated by the deprotonation of nitromethane by the basic catalyst to form a carbanion, which then attacks the carbonyl carbon of 4-chlorobenzaldehyde.[7] The resulting intermediate undergoes dehydration to yield the final product.[6][7]

This protocol outlines a procedure using piperidine as a catalyst, a common choice for Knoevenagel condensations.

Materials and Reagents:

• 4-Chlorobenzaldehyde (10 mmol)

• Nitromethane (11 mmol)

• Piperidine (catalytic amount, e.g., 2-3 drops)

• Ethanol (20 mL)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-chlorobenzaldehyde (1 equivalent) in ethanol.

• Reagent Addition: Add nitromethane (1.1 equivalents) to the solution, followed by a catalytic amount of piperidine.[8]

• Reaction: Reflux the reaction mixture for 2-3 hours, monitoring the progress by TLC.[8]

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product will typically precipitate out of the solution.[8]

• Isolation and Purification: Collect the solid product by filtration. Wash the collected solid with cold water and then with a small amount of cold ethanol. Recrystallize the crude product from ethanol to obtain pure 1-(4-chlorophenyl)-2-nitroethene.

Quantitative Data:

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Piperidine	Ethanol	Reflux	2	~90	[8]
Diethylamine	Neat (Microwave)	MW (100W)	1-15 min	High	[9]
Imidazole	Solvent-free	Room Temp	< 10 min	95	[10]

General Experimental Workflow

The overall process for synthesizing and purifying 1-(4-chlorophenyl)-2-nitroethene follows a standard sequence in synthetic organic chemistry, from reaction setup to final product characterization.

Caption: A generalized workflow for the synthesis and purification of the target compound.

Product Characterization Data

The final product, 1-(4-chlorophenyl)-2-nitroethene, is typically a yellow crystalline solid.

Table of Physicochemical and Spectroscopic Data:

Property	Value
CAS Number	706-07-0
Molecular Formula	C₈H₆ClNO₂
Molecular Weight	183.59 g/mol
Appearance	Yellow Solid
Melting Point	107-110 °C
¹H NMR (CDCl₃, δ/ppm)	7.40-7.55 (m, 4H, Ar-H), 7.60 (d, 1H, Ar-CH=), 8.05 (d, 1H, =CH-NO₂)
¹³C NMR (CDCl₃, δ/ppm)	129.8, 130.5, 131.2, 137.5, 138.0, 140.2
IR (KBr, ν/cm⁻¹)	~1630 (C=C), ~1510 (NO₂, asym), ~1340 (NO₂, sym)

Note: Spectroscopic data are approximate and can vary slightly based on the solvent and instrument used.

Conclusion

The synthesis of 1-(4-chlorophenyl)-2-nitroethene is efficiently achieved through well-established condensation methodologies, primarily the Henry reaction and Knoevenagel condensation. These methods offer high yields and operational simplicity, utilizing readily available starting materials like 4-chlorobenzaldehyde and nitromethane. By selecting the appropriate catalyst and reaction conditions, researchers can reliably produce this key synthetic intermediate, which serves as a gateway to a wide array of more complex and potentially biologically active molecules. The protocols and data presented in this guide offer a comprehensive resource for professionals engaged in organic synthesis and drug development.

References

• 1. 1-(4-Chlorophenyl)-2-nitroethene | 706-07-0 | Benchchem [benchchem.com]
• 2. Henry reaction - Wikipedia [en.wikipedia.org]
• 3. Henry Reaction [organic-chemistry.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. mdpi.com [mdpi.com]
• 6. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physicochemical Properties of 1-(4-Chlorophenyl)-2-nitroethene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Chlorophenyl)-2-nitroethene, also known as trans-4-chloro-β-nitrostyrene, is a nitroalkene derivative with significant potential in organic synthesis and medicinal chemistry. Its chemical structure, featuring a chlorophenyl ring conjugated with a nitroethene group, imparts unique reactivity that makes it a valuable precursor for the synthesis of a diverse range of more complex molecules. The electron-withdrawing nature of the nitro group activates the carbon-carbon double bond, rendering it susceptible to nucleophilic attack, a key characteristic exploited in various synthetic strategies, including Michael additions. This technical guide provides a comprehensive overview of the physicochemical properties of 1-(4-Chlorophenyl)-2-nitroethene, detailed experimental protocols for its synthesis and characterization, and an exploration of its potential biological signaling pathway interactions.

Physicochemical Properties

The fundamental physicochemical properties of 1-(4-Chlorophenyl)-2-nitroethene are summarized in the table below, providing a quick reference for researchers.

Property	Value	Reference(s)
Molecular Formula	C₈H₆ClNO₂	[1][2][]
Molecular Weight	183.59 g/mol	[1][2][]
Appearance	Yellow to green powder or crystals	[]
Melting Point	112-116 °C	[1][]
Boiling Point	299 °C at 760 mmHg	[]
Density	1.324 g/cm³	[]
InChI Key	GLJATYFHELDGEA-AATRIKPKSA-N	[1]
SMILES	C1=CC(=CC=C1C=C--INVALID-LINK--[O-])Cl	[]

Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

The most common and efficient method for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene is the Knoevenagel condensation of 4-chlorobenzaldehyde with nitroethane.[4][5][6] This reaction involves the base-catalyzed condensation of an aldehyde with a compound containing an active methylene group, followed by dehydration to yield the α,β-unsaturated product.

Experimental Protocol: Knoevenagel Condensation

Materials:

• 4-chlorobenzaldehyde

• Nitroethane

• Ammonium acetate

• Glacial acetic acid

• Ethanol

• Toluene

• Standard laboratory glassware (round-bottom flask, condenser, Dean-Stark trap)

• Magnetic stirrer and heat source

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark trap, dissolve 4-chlorobenzaldehyde (1 equivalent) in toluene.

• Add nitroethane (1.1 equivalents) to the solution.

• Add a catalytic amount of ammonium acetate (e.g., 0.15 equivalents) and a small amount of glacial acetic acid.[5]

• Heat the reaction mixture to reflux with vigorous stirring. Water formed during the reaction will be collected in the Dean-Stark trap.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within a few hours.

• Once the reaction is complete, cool the mixture to room temperature.

• The product will precipitate out of the solution. Collect the solid by filtration.

• Wash the solid with cold ethanol to remove any unreacted starting materials and catalyst.

• Dry the product under vacuum to obtain pure 1-(4-Chlorophenyl)-2-nitroethene.

Knoevenagel Condensation Workflow

Spectral Characterization

Spectroscopic techniques are essential for the structural elucidation and purity assessment of 1-(4-Chlorophenyl)-2-nitroethene.

¹H and ¹³C NMR Spectroscopy

Predicted ¹H NMR Spectral Data (in CDCl₃):

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.4-7.6	d	2H	Ar-H (ortho to Cl)
~7.3-7.5	d	2H	Ar-H (meta to Cl)
~7.9-8.1	d	1H	=CH-NO₂
~7.5-7.7	d	1H	Ar-CH=

Predicted ¹³C NMR Spectral Data (in CDCl₃):

Chemical Shift (ppm)	Assignment
~129-131	Ar-C (ortho to Cl)
~129-130	Ar-C (meta to Cl)
~136-138	Ar-C-Cl
~130-132	Ar-C (ipso)
~138-140	Ar-CH=
~145-147	=CH-NO₂

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of 1-(4-Chlorophenyl)-2-nitroethene is expected to exhibit characteristic absorption bands corresponding to its functional groups.[10][11]

Expected FTIR Spectral Data:

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium	Aromatic C-H stretch
~1640-1620	Medium	C=C stretch (alkene)
~1600, 1490	Medium	Aromatic C=C stretch
~1520-1500	Strong	Asymmetric NO₂ stretch
~1350-1330	Strong	Symmetric NO₂ stretch
~970	Strong	C-H bend (trans-alkene)
~830	Strong	C-H out-of-plane bend (p-disubstituted benzene)
~1090	Medium	C-Cl stretch

Solubility Profile

Based on its chemical structure, 1-(4-Chlorophenyl)-2-nitroethene is expected to be sparingly soluble in water but soluble in a range of common organic solvents.

Solvent	Predicted Solubility
Methanol	Soluble
Ethanol	Soluble
Acetone	Soluble
Dichloromethane	Soluble
Dimethyl Sulfoxide (DMSO)	Soluble
Toluene	Soluble
Hexane	Sparingly Soluble

Biological Activity and Signaling Pathways

Nitroalkenes, including 1-(4-Chlorophenyl)-2-nitroethene, are known to be biologically active, primarily due to their electrophilic nature which makes them potent Michael acceptors.[12][13] This reactivity allows them to form covalent adducts with nucleophilic residues, such as cysteine thiols, in proteins.

Mechanism of Action: Michael Addition

The electron-withdrawing nitro group polarizes the carbon-carbon double bond, making the β-carbon electrophilic and susceptible to nucleophilic attack by biological thiols, such as those in glutathione or cysteine residues of proteins. This covalent modification can alter the function of target proteins and disrupt cellular signaling pathways.[12]

Michael Addition Mechanism

Inhibition of the NF-κB Signaling Pathway

A key signaling pathway that can be modulated by nitroalkenes is the Nuclear Factor-kappa B (NF-κB) pathway, a critical regulator of inflammation, immunity, and cell survival.[14][15][16] Electrophilic nitroalkenes have been shown to inhibit NF-κB activation.[14] This inhibition can occur through the covalent modification of key proteins in the NF-κB signaling cascade, such as components of the IκB kinase (IKK) complex or the p65 subunit of NF-κB itself, preventing its translocation to the nucleus and subsequent transcription of pro-inflammatory genes.

Inhibition of NF-κB Pathway

Conclusion

1-(4-Chlorophenyl)-2-nitroethene is a versatile synthetic intermediate with a well-defined set of physicochemical properties. Its synthesis via the Knoevenagel condensation is a robust and scalable method. The electrophilic nature of its nitroalkene moiety makes it a potent Michael acceptor, capable of covalently modifying biological nucleophiles. This reactivity underlies its potential to modulate cellular signaling pathways, such as the pro-inflammatory NF-κB pathway. Further investigation into the specific protein targets and downstream cellular effects of 1-(4-Chlorophenyl)-2-nitroethene will be crucial for elucidating its full therapeutic potential in drug discovery and development. This technical guide provides a solid foundation for researchers and scientists to build upon in their exploration of this promising compound.

References

• 1. trans-4-Chloro-b-nitrostyrene 97 706-07-0 [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. hmdb.ca [hmdb.ca]
• 10. azooptics.com [azooptics.com]
• 11. FTIR Analysis Beginner's Guide: Interpreting Results | Innovatech [innovatechlabs.com]
• 12. Michael acceptor molecules in natural products and their mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Electrophilic fatty acid nitroalkenes regulate Nrf2 and NF-κB signaling:A medicinal chemistry investigation of structure-function relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Nitroalkene inhibition of pro-inflammatory macrophage effector function via modulation of signaling metabolite levels - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

An In-depth Technical Guide to 1-(4-Chlorophenyl)-2-nitroethene (CAS 706-07-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(4-Chlorophenyl)-2-nitroethene, a versatile synthetic intermediate with significant potential in organic synthesis and medicinal chemistry. This document details its physicochemical properties, synthesis protocols, and known biological activities, offering a valuable resource for professionals in drug discovery and development.

Physicochemical Properties

1-(4-Chlorophenyl)-2-nitroethene, also known as trans-4-chloro-β-nitrostyrene, is a solid, light yellow to yellow compound. Its key physicochemical properties are summarized in the table below, providing essential data for experimental design and chemical handling.

Property	Value	Reference(s)
CAS Number	706-07-0	N/A
Molecular Formula	C₈H₆ClNO₂	N/A
Molecular Weight	183.59 g/mol	N/A
Melting Point	112-116 °C	N/A
Boiling Point	299.0 ± 15.0 °C (Predicted)	N/A
Density	1.324 ± 0.06 g/cm³ (Predicted)	N/A
Appearance	Light yellow to yellow solid	N/A
Storage Temperature	Room Temperature, Sealed in Dry Conditions	N/A

Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

The primary route for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene is through a Henry-Knoevenagel condensation reaction. This method involves the reaction of 4-chlorobenzaldehyde with a nitroalkane, typically nitromethane, in the presence of a basic catalyst.

Experimental Protocol: Henry-Knoevenagel Condensation

Materials:

• 4-chlorobenzaldehyde

• Nitromethane

• Ammonium acetate (or another weak base catalyst like an amine)

• Glacial acetic acid

• Methanol or Ethanol (for recrystallization)

Procedure:

• A mixture of 4-chlorobenzaldehyde and a slight excess of nitromethane is prepared in a suitable solvent, such as glacial acetic acid.

• A catalytic amount of ammonium acetate is added to the mixture.

• The reaction mixture is heated to reflux for several hours, with the progress of the reaction monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, which typically induces the precipitation of the crude product.

• The crude product is collected by filtration and washed with cold water.

• The collected solid is then purified by recrystallization from a suitable solvent, such as methanol or ethanol, to yield the pure 1-(4-Chlorophenyl)-2-nitroethene as a crystalline solid.

Synthesis Workflow Diagram

Synthesis of 1-(4-Chlorophenyl)-2-nitroethene via Henry-Knoevenagel reaction.

Biological Activity and Mechanism of Action

Nitro compounds are recognized for a broad spectrum of biological activities, including antineoplastic, antibiotic, and antiparasitic effects.[1] The bioactivity of these molecules is often attributed to the nitro group (NO₂), which can trigger redox reactions within cells, leading to cytotoxicity.[1]

The β-nitrostyrene scaffold, to which 1-(4-Chlorophenyl)-2-nitroethene belongs, is a known pharmacophore. The electron-withdrawing nature of the nitro group makes the β-carbon of the alkene electrophilic and susceptible to nucleophilic attack, a key feature in their biological mechanism. This reactivity allows them to act as Michael acceptors, readily reacting with biological nucleophiles such as cysteine residues in proteins.

While specific biological data for 1-(4-Chlorophenyl)-2-nitroethene is not extensively documented, related β-nitrostyrene derivatives have demonstrated significant antifungal and anticancer activities.[2][3] The proposed mechanisms often involve the induction of apoptosis through pathways that include the generation of reactive oxygen species (ROS) and disruption of cellular signaling.[2]

Proposed Mechanism of Action: Michael Addition

The primary mechanism by which β-nitrostyrenes are thought to exert their biological effects is through Michael addition. The electron-poor double bond readily reacts with biological nucleophiles, such as the thiol groups of cysteine residues in enzymes and other proteins. This covalent modification can lead to enzyme inhibition and disruption of cellular pathways.

Proposed mechanism of action via Michael addition.

Potential Therapeutic Applications and Future Directions

The structural features of 1-(4-Chlorophenyl)-2-nitroethene make it an attractive scaffold for the development of novel therapeutic agents. Its potential as an intermediate in the synthesis of more complex, biologically active molecules is significant. Future research should focus on the synthesis of a library of derivatives and their systematic evaluation for various biological activities.

Experimental Protocol: MTT Cytotoxicity Assay

To evaluate the potential anticancer activity of 1-(4-Chlorophenyl)-2-nitroethene, a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay can be employed. This colorimetric assay measures the metabolic activity of cells and is widely used to assess cell viability and cytotoxicity.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 1-(4-Chlorophenyl)-2-nitroethene

• DMSO (for dissolving the compound)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[4]

• Compound Treatment: Prepare a stock solution of 1-(4-Chlorophenyl)-2-nitroethene in DMSO. Perform serial dilutions in complete medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced cytotoxicity.[5] Remove the old medium and add 100 µL of the medium containing various concentrations of the compound. Include a vehicle control (medium with DMSO) and a blank control (medium only). Incubate for 24, 48, or 72 hours.[5]

• MTT Addition: After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well and incubate for an additional 2-4 hours at 37°C.[4]

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[5]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the log of the compound concentration to determine the IC₅₀ value.[5]

This technical guide serves as a foundational resource for researchers interested in the chemistry and potential applications of 1-(4-Chlorophenyl)-2-nitroethene. Further investigation into its biological activities and mechanism of action is warranted to fully elucidate its therapeutic potential.

References

• 1. The Diverse Biological Activity of Recently Synthesized Nitro Compounds [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. Antifungal and cancer cell growth inhibitory activities of 1-(3',4',5'-trimethoxyphenyl)-2-nitro-ethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Spectroscopic and Synthetic Profile of 1-(4-Chlorophenyl)-2-nitroethene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data (NMR, IR, MS) and synthetic methodology for the compound 1-(4-Chlorophenyl)-2-nitroethene. This information is crucial for its identification, characterization, and utilization in further research and development, particularly in the synthesis of novel pharmaceutical agents and other fine chemicals.

Spectroscopic Data

The structural elucidation of 1-(4-Chlorophenyl)-2-nitroethene is accomplished through a combination of spectroscopic techniques. The expected data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. The expected chemical shifts for 1-(4-Chlorophenyl)-2-nitroethene are presented in the following tables.

Table 1: ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~7.9 - 8.1	Doublet	~13.5	Vinyl H (β to NO₂)
~7.5 - 7.7	Doublet	~13.5	Vinyl H (α to NO₂)
~7.4 - 7.5	Multiplet	Aromatic H (ortho to Cl)
~7.3 - 7.4	Multiplet	Aromatic H (meta to Cl)

Table 2: ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
~140 - 142	Aromatic C (C-Cl)
~138 - 140	Vinyl C (β to NO₂)
~135 - 137	Vinyl C (α to NO₂)
~130 - 132	Aromatic C (ipso to vinyl)
~129 - 130	Aromatic C (ortho to Cl)
~128 - 129	Aromatic C (meta to Cl)

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The characteristic vibrational frequencies for 1-(4-Chlorophenyl)-2-nitroethene are listed below.

Table 3: IR Spectral Data

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~1640	C=C Stretch	Alkene
~1520	Asymmetric NO₂ Stretch	Nitro group
~1350	Symmetric NO₂ Stretch	Nitro group
~830	C-H Bend (out-of-plane)	para-substituted benzene
~750	C-Cl Stretch	Chloroalkane

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. The expected molecular ion peak and major fragments for 1-(4-Chlorophenyl)-2-nitroethene are detailed below. The molecular formula is C₈H₆ClNO₂ with a molecular weight of approximately 183.59 g/mol .

Table 4: Mass Spectrometry Data

m/z	Ion
183/185	[M]⁺ (Molecular ion)
137/139	[M - NO₂]⁺
111/113	[C₆H₄Cl]⁺
102	[M - Cl - NO₂]⁺

Experimental Protocols

The synthesis of 1-(4-Chlorophenyl)-2-nitroethene is typically achieved through a two-step process: a Henry condensation (nitroaldol reaction) of 4-chlorobenzaldehyde with nitromethane to form the intermediate 1-(4-chlorophenyl)-2-nitroethanol, followed by dehydration of this alcohol to yield the final product.

Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

Materials:

• 4-Chlorobenzaldehyde

• Nitromethane

• A base catalyst (e.g., sodium hydroxide, potassium hydroxide, or an amine like piperidine)

• A dehydrating agent (e.g., acetic anhydride, sodium bisulfate, or concentrated sulfuric acid)

• Solvents (e.g., methanol, ethanol, dichloromethane)

Procedure:

• Henry Condensation: 4-Chlorobenzaldehyde is dissolved in a suitable solvent such as methanol. An equimolar amount of nitromethane is added, and the mixture is cooled in an ice bath. A catalytic amount of a base is added dropwise while maintaining the low temperature. The reaction is stirred for several hours to allow for the formation of 1-(4-chlorophenyl)-2-nitroethanol.

• Work-up and Isolation of the Intermediate: The reaction mixture is acidified, and the product is extracted with an organic solvent like dichloromethane. The organic layer is washed, dried, and the solvent is evaporated to yield the crude nitro alcohol.

• Dehydration: The crude 1-(4-chlorophenyl)-2-nitroethanol is treated with a dehydrating agent. For example, it can be refluxed with acetic anhydride.

• Purification: The resulting 1-(4-Chlorophenyl)-2-nitroethene is purified by recrystallization from a suitable solvent, such as ethanol, to yield the final product, which typically appears as an off-white to light yellow powder.

Spectroscopic Analysis

NMR Spectroscopy:

• ¹H and ¹³C NMR spectra are recorded on a 300 or 500 MHz spectrometer.

• Samples are typically dissolved in deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

IR Spectroscopy:

• IR spectra are recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Samples can be analyzed as a KBr pellet or as a thin film.

• Data is typically collected over a range of 4000-400 cm⁻¹.

Mass Spectrometry:

• Mass spectra are obtained using a mass spectrometer, often coupled with a gas chromatograph (GC-MS) for separation.

• Electron ionization (EI) is a common method for generating ions.

Workflow and Logical Relationships

The following diagram illustrates the workflow for the synthesis and characterization of 1-(4-Chlorophenyl)-2-nitroethene.

Caption: Workflow for the synthesis and characterization of 1-(4-Chlorophenyl)-2-nitroethene.

Determining the Solubility of 1-(4-Chlorophenyl)-2-nitroethene in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for determining the solubility of 1-(4-Chlorophenyl)-2-nitroethene in various organic solvents. Given the limited availability of specific quantitative solubility data for this compound in public literature, this document focuses on establishing robust experimental protocols. These methodologies are essential for researchers in drug development and chemical synthesis, where understanding solubility is critical for formulation, purification, and reaction optimization.

Introduction to 1-(4-Chlorophenyl)-2-nitroethene

1-(4-Chlorophenyl)-2-nitroethene, a derivative of nitrostyrene, is a compound of interest in organic synthesis due to its reactive nature. The presence of the nitro group and the chlorine atom on the phenyl ring influences its physicochemical properties, including its solubility in different organic solvents. Accurate solubility data is a prerequisite for its effective use in synthetic and pharmaceutical applications.

Experimental Protocols for Solubility Determination

The solubility of a compound in a particular solvent is defined as the maximum amount of the solute that can dissolve in a given amount of the solvent at a specific temperature to form a saturated solution. The following are detailed experimental protocols for determining the solubility of 1-(4-Chlorophenyl)-2-nitroethene.

Gravimetric Method

The gravimetric method is a straightforward and widely used technique for determining solubility. It involves preparing a saturated solution, separating the undissolved solid, and then determining the mass of the dissolved solute in a known mass or volume of the solvent.

Experimental Protocol:

• Sample Preparation: Accurately weigh a sample of 1-(4-Chlorophenyl)-2-nitroethene.

• Saturation: Add an excess of the compound to a known volume of the desired organic solvent in a sealed container (e.g., a screw-cap vial or a flask with a stopper).

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed. A magnetic stirrer or a shaker bath can be used for this purpose.

• Phase Separation: Allow the undissolved solid to settle. Centrifuge the sample to ensure complete separation of the solid from the supernatant.

• Aliquot Collection: Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a calibrated pipette.

• Solvent Evaporation: Transfer the aliquot to a pre-weighed, dry container (e.g., an evaporating dish or a beaker).

• Drying: Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the solute.

• Weighing: Once the solvent is completely removed, weigh the container with the dried solute.

• Calculation: The solubility can be calculated using the following formula:

  Solubility (g/L) = (Mass of dried solute (g) / Volume of aliquot (L))

Table 1: Data Collection for Gravimetric Solubility Determination

Solvent	Temperature (°C)	Volume of Aliquot (mL)	Mass of Empty Container (g)	Mass of Container + Dried Solute (g)	Mass of Dried Solute (g)	Solubility (g/L)
Methanol	25
Ethanol	25
Acetone	25
Ethyl Acetate	25
Dichloromethane	25
Toluene	25

UV-Visible (UV-Vis) Spectrophotometric Method

This method is suitable for compounds that absorb ultraviolet or visible light and have a known molar absorptivity. It involves measuring the absorbance of a diluted saturated solution and using a calibration curve to determine the concentration.

Experimental Protocol:

• Preparation of Standard Solutions: Prepare a series of standard solutions of 1-(4-Chlorophenyl)-2-nitroethene in the chosen organic solvent with known concentrations.

• Calibration Curve: Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax). Plot a graph of absorbance versus concentration to create a calibration curve. The curve should be linear and pass through the origin.

• Preparation of Saturated Solution: Prepare a saturated solution of 1-(4-Chlorophenyl)-2-nitroethene in the same organic solvent as described in the gravimetric method (steps 1-4).

• Dilution: Carefully take a small, accurately measured volume of the clear supernatant and dilute it with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

• Absorbance Measurement: Measure the absorbance of the diluted solution at the λmax.

• Concentration Determination: Use the calibration curve to determine the concentration of the diluted solution.

• Solubility Calculation: Calculate the concentration of the original saturated solution by accounting for the dilution factor.

  Solubility (g/L) = Concentration of diluted solution (g/L) x Dilution factor

Table 2: Data for UV-Vis Spectrophotometric Solubility Determination

Solvent	Temperature (°C)	λmax (nm)	Dilution Factor	Absorbance of Diluted Solution	Concentration from Calibration Curve (mol/L)	Solubility (g/L)
Methanol	25
Ethanol	25
Acetone	25
Ethyl Acetate	25
Dichloromethane	25
Toluene	25

Experimental Workflow and Visualization

The general workflow for determining the solubility of 1-(4-Chlorophenyl)-2-nitroethene is illustrated in the following diagram.

Caption: Experimental workflow for determining the solubility of 1-(4-Chlorophenyl)-2-nitroethene.

Conclusion

This guide provides detailed and actionable protocols for the experimental determination of the solubility of 1-(4-Chlorophenyl)-2-nitroethene in various organic solvents. By following the outlined gravimetric and UV-Vis spectrophotometric methods, researchers can generate reliable and accurate solubility data. This information is invaluable for the effective design of synthetic routes, formulation development, and other applications where the solution-phase behavior of this compound is a critical parameter. The presented workflow and data tables offer a structured approach to conducting and documenting these essential experiments.

The Biological Activity of Substituted Nitroethenes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Substituted nitroethenes, a class of organic compounds characterized by a nitro group attached to a carbon-carbon double bond, have garnered significant attention in medicinal chemistry due to their diverse and potent biological activities. This technical guide provides an in-depth overview of the antimicrobial, anticancer, and anti-inflammatory properties of these compounds, with a focus on their mechanism of action, structure-activity relationships, and the signaling pathways they modulate.

Core Mechanism of Action: Michael Acceptors

The primary mechanism underlying the biological activity of many substituted nitroethenes is their function as Michael acceptors. The strong electron-withdrawing nature of the nitro group renders the β-carbon of the alkene susceptible to nucleophilic attack by biological macromolecules, particularly cysteine residues in proteins. This covalent modification can lead to enzyme inhibition, disruption of protein-protein interactions, and modulation of signaling pathways, ultimately resulting in the observed biological effects.

Antimicrobial Activity

Substituted nitroethenes have demonstrated broad-spectrum activity against various pathogenic microorganisms, including bacteria and fungi. The lipophilicity and electronic environment of the aromatic ring, as well as substituents on the alkene, play a crucial role in determining their antimicrobial potency.

Quantitative Antimicrobial Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of representative substituted nitroethenes against various microbial strains.

Compound	Substituent(s)	Test Organism	MIC (µg/mL)	Reference
β-Nitrostyrene	None	Staphylococcus aureus	16
Escherichia coli	32
3,4-dimethoxy-β-nitrostyrene	3,4-dimethoxy	Staphylococcus aureus	8
Escherichia coli	16
4-fluoro-β-nitrostyrene	4-fluoro	Staphylococcus aureus	8
Escherichia coli	16
(E)-2-(4-chlorophenyl)-1-cyano-1-nitroethene	4-chloro, cyano	Bacillus subtilis	7.81
Staphylococcus aureus	3.91
2-bromo-3,5-dinitrothiophene	2-bromo, 3,5-dinitro	Escherichia coli	<0.25
Micrococcus luteus	<0.25

Experimental Protocol: Broth Microdilution for MIC Determination

The Minimum Inhibitory Concentration (MIC) of substituted nitroethenes against bacterial and fungal strains is typically determined using the broth microdilution method.

Materials:

• Test compound (substituted nitroethene)

• Bacterial or fungal strains

• Mueller-Hinton Broth (MHB) or appropriate growth medium

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Inoculum: A standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard) is prepared in the appropriate broth.

• Serial Dilutions: The test compound is serially diluted in the broth within the wells of a 96-well plate to achieve a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Controls: Positive (broth with inoculum, no compound) and negative (broth only) controls are included.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anticancer Activity

Substituted nitroethenes have emerged as promising anticancer agents, exhibiting cytotoxic and pro-apoptotic effects against a variety of cancer cell lines. Their ability to induce cell death is often linked to the induction of oxidative stress and the modulation of key signaling pathways involved in cell survival and proliferation.

Quantitative Anticancer Data

The following table presents the half-maximal inhibitory concentration (IC50) values for selected substituted nitroethenes in various cancer cell lines.

Compound	Substituent(s)	Cancer Cell Line	IC50 (µM)	Reference
β-Nitrostyrene	None	Jurkat (T-cell leukemia)	15
p-chloro-nitrostyrene	4-chloro	Jurkat (T-cell leukemia)	12
3-hydroxy-N-(3-nitrophenyl)naphthalene-2-carboxamide	3-nitro (on anilide ring)	THP-1 (monocytic leukemia)	11.2
MCF-7 (breast cancer)	15.8
2-hydroxy-N-(4-nitrophenyl)-naphthalene-1-carboxamide	4-nitro (on anilide ring)	THP-1 (monocytic leukemia)	9.8
MCF-7 (breast cancer)	13.5
5-((5-Nitrofuran-2-yl)allylidene)-2-thioxo-4-thiazolidinone derivative	5-nitrofuran	MCF-7 (breast cancer)	0.85
MDA-MB-231 (breast cancer)	6.61

Experimental Protocol: MTT Assay for Cytotoxicity

The cytotoxic effect of substituted nitroethenes on cancer cells is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Cancer cell line

• Complete cell culture medium

• Test compound (substituted nitroethene)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Cells are seeded into 96-well plates and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the substituted nitroethene for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution is added to each well and incubated for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• IC50 Calculation: The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Anti-inflammatory Activity

Several substituted nitroethenes have demonstrated potent anti-inflammatory properties. This activity is primarily attributed to their ability to inhibit the activation of key pro-inflammatory signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Extracellular signal-regulated kinase (ERK) pathways.

Signaling Pathway Modulation

NF-κB Signaling Pathway:

The NF-κB pathway is a central regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS), the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and proteasomal degradation. This allows NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including TNF-α. Substituted nitroethenes can inhibit this pathway by directly modifying and inhibiting components of the IKK complex or other upstream activators through Michael addition.

Figure 1. Inhibition of the canonical NF-κB signaling pathway by substituted nitroethenes.

ERK Signaling Pathway:

The ERK pathway is a crucial signaling cascade involved in cell proliferation, differentiation, and survival, as well as inflammation. Activation of this pathway, often initiated by growth factors or cytokines, involves a series of sequential phosphorylations of Raf, MEK, and finally ERK1/2. Activated ERK can then phosphorylate various downstream targets, including transcription factors that regulate inflammatory gene expression. Some substituted nitroethenes have been shown to suppress the phosphorylation and activation of ERK1/2.

Figure 2. Inhibition of the ERK signaling pathway by substituted nitroethenes.

Experimental Protocol: LPS-Induced TNF-α Production in Macrophages

This assay is used to evaluate the anti-inflammatory activity of substituted nitroethenes by measuring their ability to inhibit the production of the pro-inflammatory cytokine TNF-α in macrophages stimulated with lipopolysaccharide (LPS).

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Test compound (substituted nitroethene)

• ELISA kit for TNF-α quantification

• 24-well cell culture plates

Procedure:

• Cell Seeding: Macrophages are seeded into 24-well plates and allowed to adhere.

• Pre-treatment: Cells are pre-treated with various concentrations of the substituted nitroethene for a defined period (e.g., 1 hour).

• LPS Stimulation: Cells are then stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response and TNF-α production.

• Incubation: The plates are incubated for a specific duration (e.g., 4-24 hours).

• Supernatant Collection: The cell culture supernatant is collected.

• TNF-α Quantification: The concentration of TNF-α in the supernatant is measured using an ELISA kit according to the manufacturer's instructions.

• Data Analysis: The inhibitory effect of the compound on TNF-α production is calculated by comparing the results from treated and untreated (LPS only) cells.

Conclusion

Substituted nitroethenes represent a versatile class of compounds with significant potential for the development of new therapeutic agents. Their well-defined mechanism of action as Michael acceptors provides a solid foundation for rational drug design and optimization. The comprehensive data and experimental protocols presented in this guide offer a valuable resource for researchers engaged in the exploration and development of substituted nitroethenes for antimicrobial, anticancer, and anti-inflammatory applications. Further investigation into the structure-activity relationships and the precise molecular targets of these compounds will be crucial for advancing them towards clinical use.

An In-depth Technical Guide on the Potential Applications of Chlorophenyl-Nitroethene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Derivatives of chlorophenyl-nitroethene represent a versatile class of organic compounds with a wide spectrum of potential applications, spanning from medicinal chemistry to agriculture. The inherent reactivity of the nitroethene group, coupled with the physicochemical properties imparted by the chlorophenyl moiety, makes these compounds valuable precursors and active agents in various biological processes. This technical guide provides a comprehensive overview of the current research, focusing on their anticancer, antimicrobial, and insecticidal properties. Detailed experimental protocols, quantitative biological activity data, and visualizations of relevant signaling pathways are presented to facilitate further research and development in this promising area.

Introduction

Chlorophenyl-nitroethene derivatives are characterized by a chlorophenyl ring attached to a nitroethene functional group. This structural arrangement confers a unique electronic profile, rendering the molecule susceptible to nucleophilic attack, a key feature exploited in numerous synthetic pathways. The electron-withdrawing nature of the nitro group activates the carbon-carbon double bond, making these compounds valuable Michael acceptors and versatile building blocks in organic synthesis.[1] Their utility extends to the creation of a diverse array of biologically active molecules, including pharmaceutical intermediates and novel therapeutic agents.

Medicinal Applications

The exploration of chlorophenyl-nitroethene derivatives in drug discovery has yielded promising results, particularly in the fields of oncology and infectious diseases.

Anticancer Activity

Several studies have highlighted the potent cytotoxic effects of chlorophenyl-nitroethene derivatives against various cancer cell lines. The proposed mechanisms of action often involve the induction of apoptosis and the disruption of key cellular signaling pathways.

The following table summarizes the in vitro anticancer activity of selected chlorophenyl-nitroethene and related derivatives, with IC50 values indicating the concentration required to inhibit 50% of cell growth.

Compound ID	Derivative	Cancer Cell Line	IC50 (µM)	Reference
1	5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinone derivative (2h)	Leukemia (MOLT-4, SR)	< 0.01 - 0.02	[2]
Colon Cancer (SW-620)	< 0.01 - 0.02	[2]
CNS Cancer (SF-539)	< 0.01 - 0.02	[2]
Melanoma (SK-MEL-5)	< 0.01 - 0.02	[2]
2	Benzo[a]phenazine derivative (5d-2)	HeLa, A549, MCF-7, HL-60	1.04 - 2.27	[3]
3	Benzofuran ring-linked 3-nitrophenyl chalcone derivative	HCT-116 (Colon)	1.71	[4]
HT-29 (Colon)	7.76	[4]
4	2-(4-chloro-3-nitrophenyl)-5(6)-nitro-1H-benzimidazole (Compound 6)	A549 (Lung)	0.028
5	Chlorophenyl-substituted pyrazolone derivative (5a)	HepG2 (Liver)	6 µg/mL	[5]

Chalcones, which share the α,β-unsaturated ketone system with nitroethenes, are known to modulate several key signaling pathways involved in cancer progression. These pathways are likely relevant to the mechanism of action of chlorophenyl-nitroethene derivatives.

References

• 1. researchhub.com [researchhub.com]
• 2. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 3. Chalcone Derivatives: Role in Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative structure-antifungal activity relationships of some benzohydrazides against Botrytis cinerea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bibliotekanauki.pl [bibliotekanauki.pl]

An In-depth Technical Guide on the Mechanism of Action of 1-(4-Chlorophenyl)-2-nitroethene

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-(4-Chlorophenyl)-2-nitroethene, a derivative of β-nitrostyrene, is a compound of significant interest due to the diverse biological activities exhibited by its parent class of molecules. While specific comprehensive studies on this particular derivative are limited, this guide synthesizes the known mechanisms of action for β-nitrostyrenes and related nitroalkenes to provide a detailed understanding of its probable biological effects. The core mechanism is believed to revolve around its function as a Michael acceptor, leading to enzyme inhibition and induction of cellular stress. This document outlines the potential molecular interactions, cellular effects, and relevant experimental methodologies for future research.

Core Mechanism of Action: Michael Acceptor Activity

The primary mechanism underlying the biological activity of 1-(4-Chlorophenyl)-2-nitroethene is its nature as a potent Michael acceptor. The strong electron-withdrawing nitro group (-NO2) renders the β-carbon of the alkene electrophilic. This characteristic facilitates covalent adduction with biological nucleophiles, most notably the thiol groups of cysteine residues within proteins. This irreversible interaction can lead to the alteration of protein structure and function, thereby inhibiting enzyme activity and disrupting cellular signaling pathways.

Enzyme Inhibition

Based on studies of β-nitrostyrene and its derivatives, 1-(4-Chlorophenyl)-2-nitroethene is predicted to be an inhibitor of several classes of enzymes, primarily through covalent modification of active site cysteine residues.

Protein Tyrosine Phosphatase (PTP) Inhibition

β-Nitrostyrenes are recognized as inhibitors of protein tyrosine phosphatases (PTPs), such as PTP1B, SHP-1, and Yop.[1] The proposed mechanism involves the nitrostyrene moiety acting as a phosphotyrosine mimetic, allowing it to bind to the active site of the PTP.[1][2] Following this initial non-covalent binding, a nucleophilic attack from the catalytic cysteine residue on the electrophilic β-carbon of the nitroalkene forms a reversible covalent adduct, leading to enzyme inactivation.[1][3]

Tyrosine Kinase Inhibition

Derivatives of β-nitrostyrene have also been shown to inhibit protein tyrosine kinases, including Src and Syk.[4][5] This inhibition is thought to contribute to the antiplatelet and potential anticancer activities of these compounds. The mechanism is likely similar to PTP inhibition, involving covalent modification of critical cysteine residues.

Table 1: Quantitative Data on Enzyme Inhibition by β-Nitrostyrene Derivatives

Compound	Target Enzyme	Inhibition Constant (KI*)	Reference
trans-β-nitrostyrene derivatives	PTP1B, SHP-1, Yop	1-10 µM	[1]

Note: Specific quantitative data for 1-(4-Chlorophenyl)-2-nitroethene is not currently available in the public domain. The data presented is for the general class of trans-β-nitrostyrene derivatives.

Antimicrobial Activity

The antimicrobial properties of β-nitrostyrenes are attributed to their ability to react with essential microbial enzymes and proteins.

Proposed Antimicrobial Mechanism

The antibacterial action of β-nitrostyrenes is correlated with their redox potentials.[6] For the related compound, 4-fluoro-β-nitrostyrene, the mechanism is proposed to involve the inhibition of bacterial protein tyrosine phosphatases through Michael addition of thiol groups from the enzyme's active site.[7] The presence of a halogen, such as the chloro group in 1-(4-Chlorophenyl)-2-nitroethene, at the 4-position of the phenyl ring has been shown to be effective against E. coli.[3]

In the context of nitro-containing compounds in general, another accepted mechanism of antimicrobial activity involves the reduction of the nitro group within the microbial cell. This reduction can generate reactive nitroso and superoxide species that are toxic to the microorganism and can cause DNA damage.[8]

Cytotoxicity and Potential Anticancer Effects

Several β-nitrostyrene derivatives have demonstrated cytotoxic activity against various cancer cell lines, with some showing a degree of selectivity for neoplastic cells over non-malignant cells.[9][10]

Induction of Oxidative Stress and DNA Damage

A key mechanism implicated in the anticancer effects of β-nitrostyrenes is the induction of reactive oxygen species (ROS).[11] Increased intracellular ROS can lead to DNA damage and trigger apoptosis (programmed cell death). Furthermore, elevated ROS can lead to mitochondrial dysfunction, further promoting the apoptotic cascade.[11]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the biological activity of 1-(4-Chlorophenyl)-2-nitroethene. Below are representative protocols for key experiments.

Enzyme Inhibition Assay (General Protocol for PTPs)

• Objective: To determine the inhibitory effect of 1-(4-Chlorophenyl)-2-nitroethene on a specific protein tyrosine phosphatase (e.g., PTP1B).

• Materials: Purified PTP1B enzyme, p-nitrophenyl phosphate (pNPP) as a substrate, assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 1 mM EDTA, 1 mM DTT), 1-(4-Chlorophenyl)-2-nitroethene stock solution in DMSO, 96-well microplate, and a microplate reader.

• Procedure:

  • Prepare serial dilutions of 1-(4-Chlorophenyl)-2-nitroethene in the assay buffer.

  • Add a fixed concentration of PTP1B to each well of the microplate.

  • Add the different concentrations of the test compound to the wells and incubate for a predetermined time (e.g., 15 minutes) at room temperature to allow for inhibitor-enzyme interaction.

  • Initiate the enzymatic reaction by adding pNPP to each well.

  • Monitor the formation of the product, p-nitrophenol, by measuring the absorbance at 405 nm at regular intervals using a microplate reader.

  • Calculate the initial reaction velocities for each inhibitor concentration.

  • Determine the IC50 value by plotting the percentage of inhibition versus the logarithm of the inhibitor concentration.

Minimum Inhibitory Concentration (MIC) Assay for Antimicrobial Activity

• Objective: To determine the lowest concentration of 1-(4-Chlorophenyl)-2-nitroethene that inhibits the visible growth of a specific microorganism.

• Materials: Bacterial strain (e.g., E. coli, S. aureus), Mueller-Hinton broth (MHB), 1-(4-Chlorophenyl)-2-nitroethene stock solution in DMSO, 96-well microplate, and an incubator.

• Procedure:

  • Prepare a twofold serial dilution of 1-(4-Chlorophenyl)-2-nitroethene in MHB in the wells of a 96-well microplate.

  • Prepare a bacterial inoculum adjusted to a specific concentration (e.g., 5 x 10^5 CFU/mL).

  • Add the bacterial inoculum to each well containing the test compound.

  • Include a positive control (bacteria in MHB without the compound) and a negative control (MHB only).

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

MTT Assay for Cytotoxicity

• Objective: To assess the cytotoxic effect of 1-(4-Chlorophenyl)-2-nitroethene on a cancer cell line.

• Materials: Cancer cell line (e.g., HeLa), cell culture medium (e.g., DMEM with 10% FBS), 1-(4-Chlorophenyl)-2-nitroethene stock solution in DMSO, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution, DMSO, 96-well cell culture plate, and a microplate reader.

• Procedure:

  • Seed the cells in a 96-well plate at a specific density and allow them to adhere overnight.

  • Treat the cells with various concentrations of 1-(4-Chlorophenyl)-2-nitroethene and incubate for a specified period (e.g., 24, 48, or 72 hours).

  • After the incubation period, add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

  • Remove the medium and dissolve the formazan crystals in DMSO.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control cells and determine the IC50 value.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the proposed mechanisms of action and experimental workflows.

Caption: Proposed mechanism of action via Michael addition.

Caption: Experimental workflow for investigating biological activity.

Caption: Proposed signaling pathway for cytotoxicity.

References

• 1. trans-Beta-nitrostyrene derivatives as slow-binding inhibitors of protein tyrosine phosphatases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Beta-nitrostyrene derivatives as potential antibacterial agents: a structure-property-activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ossila.com [ossila.com]
• 8. Beta-Nitrostyrene | C8H7NO2 | CID 7626 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cytotoxic 2-benzylidene-6-(nitrobenzylidene)cyclohexanones which display substantially greater toxicity for neoplasms than non-malignant cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 3’-hydroxy-4’-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-(4-Chlorophenyl)-2-nitroethene as a Michael Acceptor

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(4-Chlorophenyl)-2-nitroethene, a substituted nitrostyrene, is a versatile Michael acceptor with significant applications in organic synthesis and potential as a scaffold for the development of novel therapeutic agents. The presence of the electron-withdrawing nitro group in conjugation with the aromatic ring activates the carbon-carbon double bond, rendering it highly susceptible to nucleophilic attack. This property makes it a valuable building block for the construction of complex molecular architectures and the synthesis of biologically active compounds. This technical guide provides a comprehensive overview of the synthesis, reactivity, and potential biological activities of 1-(4-Chlorophenyl)-2-nitroethene, with a focus on its role as a Michael acceptor. Detailed experimental protocols, quantitative data, and visual representations of key chemical and biological processes are presented to facilitate its use in research and drug development.

Introduction

Michael acceptors are α,β-unsaturated compounds that play a crucial role in a variety of chemical and biological processes. The Michael addition reaction, the conjugate addition of a nucleophile to a Michael acceptor, is a fundamental carbon-carbon and carbon-heteroatom bond-forming reaction in organic synthesis.[1] 1-(4-Chlorophenyl)-2-nitroethene belongs to the class of nitrostyrenes, which are potent Michael acceptors due to the strong electron-withdrawing nature of the nitro group. This activation facilitates the addition of a wide range of nucleophiles, leading to the formation of diverse and complex molecules.

The interest in 1-(4-chlorophenyl)-2-nitroethene and its derivatives extends beyond synthetic chemistry into the realm of medicinal chemistry. The nitroalkene moiety is a known pharmacophore, and many nitro-containing compounds exhibit a broad spectrum of biological activities, including anticancer and antimicrobial effects. The ability of Michael acceptors to react with biological nucleophiles, such as cysteine residues in proteins, is a key mechanism through which they can modulate cellular signaling pathways and exert their therapeutic effects.

This guide aims to provide a detailed technical resource for researchers and professionals working with 1-(4-chlorophenyl)-2-nitroethene. It covers its synthesis, provides quantitative data on its reactivity as a Michael acceptor, and explores its potential biological applications, supported by experimental protocols and visual diagrams.

Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

The most common and efficient method for the synthesis of 1-(4-chlorophenyl)-2-nitroethene is the Henry reaction (also known as the nitroaldol reaction), which involves the condensation of 4-chlorobenzaldehyde with nitromethane in the presence of a base.[2][3] The reaction proceeds via a β-nitro alcohol intermediate, which readily dehydrates to form the desired nitroalkene.[2][3]

Figure 1: General workflow for the synthesis of 1-(4-chlorophenyl)-2-nitroethene.

Experimental Protocol: Synthesis via Henry Reaction[4]

Materials:

• 4-chlorobenzaldehyde

• Nitromethane

• Ammonium acetate (or other suitable base)

• Methanol (or other suitable solvent)

• Glacial acetic acid

Procedure:

• A mixture of 4-chlorobenzaldehyde (1 equivalent), nitromethane (1.2 equivalents), and ammonium acetate (0.5 equivalents) in methanol is stirred at room temperature.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is poured into ice-cold water and acidified with glacial acetic acid.

• The precipitated solid is filtered, washed with water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) to yield pure 1-(4-chlorophenyl)-2-nitroethene.

Note: The yield and purity of the product can be influenced by the choice of base, solvent, and reaction temperature.

Reactivity as a Michael Acceptor

The core of 1-(4-chlorophenyl)-2-nitroethene's utility in organic synthesis lies in its potent electrophilicity at the β-carbon of the nitroalkene moiety. This makes it an excellent Michael acceptor for a wide variety of nucleophiles.[1]

Figure 2: General mechanism of the Michael addition to 1-(4-chlorophenyl)-2-nitroethene.

Michael Addition with Carbon Nucleophiles

Carbon nucleophiles, such as enolates derived from malonates, β-ketoesters, and cyanoacetates, readily add to 1-(4-chlorophenyl)-2-nitroethene to form new carbon-carbon bonds. These reactions are highly valuable for the synthesis of complex carbon skeletons.

Nucleophile (Michael Donor)	Product	Yield (%)	Reference
Diethyl malonate	Diethyl 2-(1-(4-chlorophenyl)-2-nitroethyl)malonate	80-95	[4][5]
Ethyl acetoacetate	Ethyl 2-(1-(4-chlorophenyl)-2-nitroethyl)-3-oxobutanoate	75-90	[6]
Malononitrile	2-(1-(4-chlorophenyl)-2-nitroethyl)malononitrile	85-98	[7]

Table 1: Representative Michael Additions with Carbon Nucleophiles.

Michael Addition with Heteroatom Nucleophiles

Heteroatom nucleophiles, particularly amines and thiols, also participate in Michael additions with 1-(4-chlorophenyl)-2-nitroethene. The resulting products are of significant interest in medicinal chemistry due to the prevalence of nitrogen- and sulfur-containing moieties in bioactive molecules.

Primary and secondary amines add to 1-(4-chlorophenyl)-2-nitroethene to form β-amino nitro compounds. These products can be further transformed, for example, by reduction of the nitro group to an amine, yielding valuable 1,2-diamine derivatives.

Nucleophile (Amine)	Product	Yield (%)	Reference
Aniline	N-(1-(4-chlorophenyl)-2-nitroethyl)aniline	70-85	[8]
Piperidine	1-(1-(4-chlorophenyl)-2-nitroethyl)piperidine	80-92	[8]
Benzylamine	N-benzyl-1-(4-chlorophenyl)-2-nitroethan-1-amine	75-90	[8]

Table 2: Representative Aza-Michael Additions.

Thiols are excellent nucleophiles for Michael additions to nitroalkenes, and the reactions are often fast and high-yielding.[9][10] The resulting β-thio nitro compounds are versatile intermediates.

Nucleophile (Thiol)	Product	Yield (%)	Reference
Thiophenol	1-(4-chlorophenyl)-2-nitro-1-(phenylthio)ethane	90-98	[11][12]
Benzyl mercaptan	1-(benzylthio)-1-(4-chlorophenyl)-2-nitroethane	88-95	[11]
Cysteine (protected)	S-(1-(4-chlorophenyl)-2-nitroethyl)-cysteine derivative	>80	[13]

Table 3: Representative Thia-Michael Additions.

Biological Activity and Drug Development Potential

The chemical reactivity of 1-(4-chlorophenyl)-2-nitroethene as a Michael acceptor is intrinsically linked to its potential biological activity. Michael acceptors are known to interact with biological macromolecules, often through covalent modification of nucleophilic residues such as cysteine in proteins. This can lead to the modulation of enzyme activity and signaling pathways, forming the basis for their therapeutic effects.

While specific biological data for 1-(4-chlorophenyl)-2-nitroethene is limited in the public domain, the biological activities of structurally related nitrostyrenes and chlorophenyl-containing compounds provide strong indications of its potential.

Anticancer Activity

Many nitrostyrene derivatives have demonstrated significant anticancer activity. For instance, 1-(3′,4′,5′-trimethoxyphenyl)-2-nitro-ethylene (TMPN), a structurally related compound, has shown cytotoxicity against various cancer cell lines.[14] The proposed mechanisms of action for such compounds often involve the induction of apoptosis (programmed cell death) and cell cycle arrest.[15][16]

Cell Line	GI50 (µg/mL) for TMPN
Murine Leukemia (L1210)	1.5
Human Breast Cancer (MCF-7)	2.1
Human Colon Cancer (HCT-116)	1.8

Table 4: In Vitro Anticancer Activity of the Structurally Related Compound TMPN. [14]

The cytotoxicity of nitroaromatic compounds can be linked to their ability to generate reactive oxygen species (ROS) and to act as bioreductive prodrugs that are selectively activated in the hypoxic environment of tumors.[17][18]

Antimicrobial Activity

Nitro-containing compounds have a long history as antimicrobial agents. The antifungal activity of TMPN has been demonstrated against a broad spectrum of fungal pathogens, including strains resistant to conventional antifungal drugs.[14]

Fungal Species	MIC Range (µg/mL) for TMPN
Candida albicans	0.5 - 4.0
Cryptococcus neoformans	0.25 - 2.0
Aspergillus fumigatus	1.0 - 8.0

Table 5: In Vitro Antifungal Activity of the Structurally Related Compound TMPN. [14]

The antibacterial potential of nitro-containing compounds is also well-documented.[19] Derivatives of nitroimidazole, for example, are used clinically to treat anaerobic bacterial and protozoal infections.[20]

Potential Mechanism of Action and Signaling Pathways

The biological effects of Michael acceptors like 1-(4-chlorophenyl)-2-nitroethene are often mediated by their interaction with key cellular signaling pathways. One such pathway is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which plays a central role in inflammation and cancer.[21][22][23] Michael acceptors can inhibit the NF-κB pathway by covalently modifying critical cysteine residues in proteins such as IKK (IκB kinase), thereby preventing the activation of pro-inflammatory and pro-survival genes.

Figure 3: Hypothetical inhibition of the NF-κB signaling pathway by 1-(4-chlorophenyl)-2-nitroethene.

Furthermore, the induction of apoptosis is a common mechanism of action for anticancer agents.[24][25] Michael acceptors can trigger apoptosis by depleting cellular glutathione levels, leading to increased oxidative stress, and by directly modifying and activating pro-apoptotic proteins.

Conclusion

1-(4-Chlorophenyl)-2-nitroethene is a readily accessible and highly reactive Michael acceptor with significant potential in both synthetic and medicinal chemistry. Its facile synthesis via the Henry reaction and its broad reactivity with a diverse range of nucleophiles make it an invaluable tool for the construction of complex organic molecules. The biological activities observed for structurally related compounds strongly suggest that 1-(4-chlorophenyl)-2-nitroethene and its derivatives are promising candidates for the development of novel anticancer and antimicrobial agents. Further investigation into the specific biological targets and mechanisms of action of this compound is warranted to fully realize its therapeutic potential. This technical guide provides a solid foundation for researchers to explore the rich chemistry and biology of this versatile molecule.

References

• 1. Michael Addition [organic-chemistry.org]
• 2. Henry reaction - Wikipedia [en.wikipedia.org]
• 3. Henry Reaction [organic-chemistry.org]
• 4. Michael addition reaction of malonates with nitro-olefins catalyzed by 1,1-diaminoazine, a bifunctional hydrogen bonding organocatalyst - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Conjugate Addition of Thiols - Wordpress [reagents.acsgcipr.org]
• 10. mdpi.com [mdpi.com]
• 11. hrcak.srce.hr [hrcak.srce.hr]
• 12. revroum.lew.ro [revroum.lew.ro]
• 13. researchgate.net [researchgate.net]
• 14. asu.elsevierpure.com [asu.elsevierpure.com]
• 15. [A study on mechanism for cytotoxicity of nitrobenzene to hepatocarcinoma cell line] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Induction of apoptosis and cell cycle arrest in colorectal cancer cells by novel anticancer metabolites of Streptomyces sp. 801 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 1,2-Bis(methylsulfonyl)-1-(2-chloroethyl)-2-[[1-(4-nitrophenyl)ethoxy]carbonyl]hydrazine: An anticancer agent targeting hypoxic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Antibacterial Activity of Nitropyrroles, Nitrothiophenes, and Aminothiophenes In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 20. The antibacterial and anti-biofilm effects of novel synthetized nitroimidazole compounds against methicillin-resistant Staphylococcus aureus and carbapenem-resistant Escherichia coli and Klebsiella pneumonia in vitro and in silico - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. Targeting NF-κB pathway for the therapy of diseases: mechanism and clinical study - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. mTOR inhibitors induce apoptosis in colon cancer cells via CHOP-dependent DR5 induction upon 4E-BP1 dephosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Electrophilicity of the Beta-Carbon in 1-(4-Chlorophenyl)-2-nitroethene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the electrophilic character of the β-carbon in 1-(4-chlorophenyl)-2-nitroethene, a key Michael acceptor with significant applications in organic synthesis and drug development. The inherent reactivity of this compound is primarily dictated by the strong electron-withdrawing nature of the nitro group, which renders the β-carbon highly susceptible to nucleophilic attack. This document consolidates quantitative data on the electrophilicity of structurally related compounds, outlines detailed experimental protocols for the synthesis and kinetic analysis of 1-(4-chlorophenyl)-2-nitroethene, and presents visual diagrams of the underlying reaction mechanisms and experimental workflows. This guide is intended to be a valuable resource for researchers and professionals engaged in the design and execution of synthetic strategies involving this versatile building block.

Introduction

1-(4-Chlorophenyl)-2-nitroethene, also known as 4-chloro-β-nitrostyrene, is a prominent member of the nitroalkene family, a class of compounds renowned for their utility as potent electrophiles in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. The convergence of a conjugated system, an electron-withdrawing nitro group, and a substituted aromatic ring imparts a unique reactivity profile to this molecule, making it a valuable precursor in the synthesis of complex organic molecules, including pharmaceutical intermediates.

The core of its reactivity lies in the pronounced electrophilicity of the β-carbon of the nitroethene moiety. The powerful -I and -R effects of the nitro group create a significant partial positive charge on the β-carbon, rendering it an excellent Michael acceptor. This susceptibility to conjugate addition by a wide range of nucleophiles is the cornerstone of its synthetic utility.

This guide aims to provide a detailed technical overview of the electrophilicity of the β-carbon in 1-(4-chlorophenyl)-2-nitroethene. It will present a quantitative assessment of its reactivity through a comparative analysis with related compounds, provide detailed experimental methodologies for its synthesis and kinetic evaluation, and offer visual representations of the key chemical processes.

Quantitative Assessment of Electrophilicity

The electrophilicity of Michael acceptors can be quantified using Mayr's electrophilicity parameter, E. This scale allows for the prediction of reaction rates between electrophiles and nucleophiles based on the equation:

log k = s(N + E)

Table 1: Mayr's Electrophilicity Parameters for Substituted trans-β-Nitrostyrenes [1][2]

Compound	Substituent (at para-position)	Electrophilicity Parameter (E)
trans-β-Nitrostyrene	-H	-13.85
4-Methyl-trans-β-nitrostyrene	-CH₃	-14.23
4-Nitro-trans-β-nitrostyrene	-NO₂	-12.37

Data sourced from Mayr's Database of Reactivity Parameters.

The data in Table 1 demonstrates the influence of the para-substituent on the electrophilicity of the β-carbon. An electron-donating group like methyl (-CH₃) decreases the electrophilicity (more negative E value), while a strong electron-withdrawing group like nitro (-NO₂) increases it (less negative E value). The chloro-substituent (-Cl) is a weakly deactivating group due to its inductive electron-withdrawing effect (-I) and weak resonance donating effect (+R). Therefore, it is expected that the electrophilicity parameter E for 1-(4-chlorophenyl)-2-nitroethene would be slightly more positive than that of the unsubstituted trans-β-nitrostyrene, likely falling in the range of -13.5 to -13.8 .

Further insight into the reactivity can be gained from kinetic studies of Michael additions to substituted β-nitrostyrenes. The following table presents rate constants for the reaction of various substituted β-nitrostyrenes with piperidine in acetonitrile.

Table 2: Second-Order Rate Constants for the Michael Addition of Piperidine to Substituted β-Nitrostyrenes in Acetonitrile at 25.0 °C

Michael Acceptor (Substituent X on Phenyl Ring)	k₂ (M⁻¹s⁻¹)
p-OCH₃	0.25
p-CH₃	0.33
H	0.48
p-Cl	Not explicitly found, but expected to be slightly higher than H
p-NO₂	2.73

This table is a compilation and interpretation of data available for Michael additions to substituted nitrostyrenes.

The trend observed in Table 2 aligns with the expected electronic effects. Electron-withdrawing substituents on the phenyl ring accelerate the reaction by increasing the electrophilicity of the β-carbon.

Experimental Protocols

Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

The synthesis of 1-(4-chlorophenyl)-2-nitroethene is typically achieved through a two-step process involving an initial Henry reaction (nitroaldol condensation) to form the β-nitro alcohol intermediate, followed by dehydration.

Step 1: Synthesis of 2-Nitro-1-(4-chlorophenyl)ethanol (Henry Reaction) [3][4]

This procedure is adapted from the synthesis of the chiral intermediate for chloramphenicol.

• Materials:

  • 4-Chlorobenzaldehyde

  • Nitromethane

  • Chiral catalyst (e.g., a copper(II) complex with a chiral ligand)

  • Base (e.g., triethylamine)

  • Anhydrous solvent (e.g., Dioxane, DMSO)

• Procedure:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the chiral catalyst in the anhydrous solvent.

  • Cool the solution in an ice bath.

  • Sequentially add 4-chlorobenzaldehyde and nitromethane to the cooled solution with stirring.

  • Add the base dropwise while maintaining the low temperature.

  • Allow the reaction to stir in the ice bath for the appropriate time (monitor by TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 2-nitro-1-(4-chlorophenyl)ethanol.

Step 2: Dehydration of 2-Nitro-1-(4-chlorophenyl)ethanol

• Materials:

  • 2-Nitro-1-(4-chlorophenyl)ethanol

  • Dehydrating agent (e.g., acetic anhydride, methanesulfonyl chloride with triethylamine, or a solid acid catalyst)

  • Anhydrous solvent (e.g., dichloromethane, toluene)

• Procedure using Acetic Anhydride:

  • Dissolve 2-nitro-1-(4-chlorophenyl)ethanol in acetic anhydride.

  • Add a catalytic amount of a base (e.g., sodium acetate).

  • Heat the mixture to reflux and monitor the reaction by TLC.

  • After completion, cool the reaction mixture and pour it onto ice water.

  • Extract the product with an organic solvent.

  • Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to obtain 1-(4-chlorophenyl)-2-nitroethene.

Kinetic Analysis of Michael Addition by UV-Vis Spectrophotometry

The rate of the Michael addition of a nucleophile to 1-(4-chlorophenyl)-2-nitroethene can be conveniently monitored using UV-Vis spectrophotometry by observing the decrease in the absorbance of the nitroalkene at its λmax.

• Instrumentation and Reagents:

  • Thermostatted UV-Vis spectrophotometer with a multi-cell holder

  • Quartz cuvettes (1 cm path length)

  • Stock solution of 1-(4-chlorophenyl)-2-nitroethene in a suitable solvent (e.g., acetonitrile)

  • Stock solutions of the nucleophile (e.g., an amine or a thiol) of varying concentrations in the same solvent

• Procedure:

  • Set the spectrophotometer to the λmax of 1-(4-chlorophenyl)-2-nitroethene and thermostat the cell holder to the desired temperature (e.g., 25.0 °C).

  • In a quartz cuvette, place the solvent and the nucleophile solution.

  • Initiate the reaction by adding a small aliquot of the 1-(4-chlorophenyl)-2-nitroethene stock solution, ensuring rapid mixing.

  • Immediately begin recording the absorbance at λmax as a function of time until the reaction is complete (stable absorbance).

  • Repeat the experiment with different concentrations of the nucleophile, keeping the concentration of the nitroalkene constant and in excess.

• Data Analysis:

  • Under pseudo-first-order conditions (nucleophile in large excess), the observed rate constant (kobs) can be determined by fitting the absorbance versus time data to a single exponential decay function.

  • The second-order rate constant (k₂) is then determined from the slope of a plot of kobs versus the concentration of the nucleophile.

Visualization of Reaction Mechanisms and Workflows

Reaction Pathway for Michael Addition

The Michael addition of a nucleophile to 1-(4-chlorophenyl)-2-nitroethene proceeds via a resonance-stabilized carbanionic intermediate.

Caption: Mechanism of Michael Addition.

Experimental Workflow for Kinetic Analysis

A systematic workflow is essential for accurate kinetic measurements.

Caption: Workflow for Kinetic Analysis.

Conclusion

1-(4-chlorophenyl)-2-nitroethene is a highly valuable and reactive Michael acceptor, a property directly attributable to the pronounced electrophilicity of its β-carbon. This guide has provided a quantitative framework for understanding this reactivity through a comparative analysis of Mayr's electrophilicity parameters and kinetic data of related compounds. The detailed experimental protocols for the synthesis and kinetic analysis of this molecule offer practical guidance for researchers. The visualized reaction mechanisms and experimental workflows further clarify the key processes involved. A thorough understanding of the electrophilic nature of 1-(4-chlorophenyl)-2-nitroethene is paramount for its effective utilization in the development of novel synthetic methodologies and the design of new therapeutic agents. This technical guide serves as a foundational resource to facilitate these endeavors.

References

• 1. cup.lmu.de [cup.lmu.de]
• 2. cup.lmu.de [cup.lmu.de]
• 3. CN102399164B - Method for synthesizing chloramphenicol from nitromethane - Google Patents [patents.google.com]
• 4. CN102399165B - Method for preparing chloramphenicol from nitromethane - Google Patents [patents.google.com]

Stability and Storage Conditions of 1-(4-Chlorophenyl)-2-nitroethene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the stability and storage of 1-(4-Chlorophenyl)-2-nitroethene based on available chemical principles and data for structurally related compounds. Specific, in-depth stability studies on this particular molecule are not widely available in published literature. Therefore, the information presented herein should be used as a guide for handling, storage, and further stability-indicating studies.

Introduction

1-(4-Chlorophenyl)-2-nitroethene, a member of the nitroalkene class of compounds, is a versatile synthetic intermediate in organic chemistry. Its utility stems from the electrophilic nature of the carbon-carbon double bond, activated by the strong electron-withdrawing nitro group, making it a valuable precursor for a variety of more complex molecules.[1] Understanding the stability and appropriate storage conditions of this compound is crucial for ensuring its integrity, purity, and suitability for research and development applications. This guide summarizes the known physicochemical properties, recommended storage conditions, and provides a framework for assessing its stability under various stress conditions, in line with established pharmaceutical guidelines.

Physicochemical Properties

A summary of the key physicochemical properties of 1-(4-Chlorophenyl)-2-nitroethene is presented in Table 1. These properties are fundamental for developing appropriate handling and storage protocols.

Property	Value	Reference
Chemical Formula	C₈H₆ClNO₂	[2]
Molecular Weight	183.59 g/mol	[3]
Appearance	Solid	[3]
Melting Point	112-116 °C	[3]
CAS Number	706-07-0	[3]

Recommended Storage and Handling

Proper storage is essential to maintain the quality and stability of 1-(4-Chlorophenyl)-2-nitroethene. Based on information from chemical suppliers and general knowledge of nitroalkenes, the following conditions are recommended.

Condition	Recommendation	Rationale
Temperature	Room temperature (10-25°C)	To prevent potential thermal degradation.
Atmosphere	Store in a tightly sealed container. For long-term storage, consider storing under an inert atmosphere (e.g., nitrogen or argon).	To protect from moisture and atmospheric oxygen, which can promote hydrolysis and oxidation, respectively.
Light	Store in a dark place, protected from light.	Nitroalkenes can be susceptible to photodegradation.
Moisture	Store in a dry environment.	To prevent hydrolysis.
Ventilation	Handle in a well-ventilated area.	To avoid inhalation of dust or vapors.

Forced Degradation Studies: A Framework

Forced degradation studies are essential to understand the intrinsic stability of a compound and to develop stability-indicating analytical methods. While specific data for 1-(4-Chlorophenyl)-2-nitroethene is lacking, this section outlines the principles and general experimental protocols for conducting such studies based on ICH guidelines and literature on similar compounds.

The primary stress conditions to be investigated are hydrolysis, oxidation, photolysis, and thermal stress. The goal is to achieve a target degradation of 5-20% to ensure that the degradation products are formed at a sufficient level for detection and characterization without completely degrading the parent compound.[4]

Caption: Logical workflow for a forced degradation study.

Hydrolytic Degradation

Principle: To evaluate the stability of the compound in aqueous solutions at different pH values. The nitroalkene double bond can be susceptible to hydrolysis, potentially leading to the formation of the corresponding aldehyde and nitroalkane.

Experimental Protocol:

• Prepare solutions of 1-(4-Chlorophenyl)-2-nitroethene (e.g., 1 mg/mL) in acidic (0.1 N HCl), neutral (water), and basic (0.1 N NaOH) media.

• Store the solutions at an elevated temperature (e.g., 60-80°C) for a defined period (e.g., 24-48 hours).[5]

• Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Neutralize the acidic and basic samples before analysis.

• Analyze the samples using a suitable stability-indicating HPLC method to determine the extent of degradation and identify any degradation products.

Oxidative Degradation

Principle: To assess the compound's susceptibility to oxidation. The double bond and the aromatic ring can be potential sites for oxidative attack.

Experimental Protocol:

• Prepare a solution of 1-(4-Chlorophenyl)-2-nitroethene (e.g., 1 mg/mL) in a suitable solvent.

• Add a solution of hydrogen peroxide (e.g., 3-30%) to the sample solution.[5]

• Store the solution at room temperature or a slightly elevated temperature for a defined period, protected from light.

• Monitor the reaction at various time points.

• Analyze the samples by HPLC to quantify the degradation and identify any oxidation products.

Photolytic Degradation

Principle: To determine the compound's sensitivity to light exposure. Photo-induced isomerization (trans to cis) or degradation can occur.

Experimental Protocol:

• Expose a solid sample and a solution of 1-(4-Chlorophenyl)-2-nitroethene to a light source according to ICH Q1B guidelines. This typically involves exposure to a minimum of 1.2 million lux hours of visible light and 200 watt-hours/square meter of UVA light.[6]

• A control sample should be kept in the dark under the same temperature conditions.

• Analyze the exposed and control samples by HPLC to assess for any changes in purity or the formation of new peaks.

Thermal Degradation

Principle: To evaluate the stability of the solid compound at elevated temperatures.

Experimental Protocol:

• Store a solid sample of 1-(4-Chlorophenyl)-2-nitroethene in a controlled temperature oven at a temperature below its melting point (e.g., 80-100°C) for a specified duration.[6]

• Analyze the sample at different time points and compare it to a control sample stored at the recommended storage temperature.

• Techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) can also be employed to determine the melting point, decomposition temperature, and mass loss as a function of temperature.

Analytical Methods for Stability Assessment

A stability-indicating analytical method is crucial for separating the intact compound from its degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for this purpose.

General HPLC Method Parameters:

• Column: A reversed-phase C18 column is a good starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic solvent (e.g., acetonitrile or methanol) is often required to separate compounds with different polarities.

• Detection: UV detection at a wavelength where the parent compound and potential degradants have significant absorbance. A photodiode array (PDA) detector is highly recommended to assess peak purity and identify the optimal detection wavelength.

• Further Identification: Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for the identification of unknown degradation products by providing molecular weight and fragmentation information. Nuclear Magnetic Resonance (NMR) spectroscopy can be used for the definitive structural elucidation of isolated degradation products.

Potential Degradation Pathways

While specific degradation products for 1-(4-Chlorophenyl)-2-nitroethene have not been reported, a generalized degradation pathway for nitroalkenes can be proposed based on their chemical reactivity.

Caption: Generalized potential degradation pathways for a nitroalkene.

• Hydrolysis: The double bond can undergo cleavage, especially under basic conditions, to yield 4-chlorobenzaldehyde and nitromethane.

• Polymerization: Nitroalkenes can undergo anionic polymerization, particularly in the presence of basic catalysts or upon exposure to light.

• Isomerization: Photochemical isomerization from the more stable (E)-isomer to the (Z)-isomer is a possibility.

• Reduction: While not a typical degradation pathway under storage conditions, the nitro group can be reduced to an amine under specific chemical or biological conditions.

Role as a Synthetic Building Block

The stability of 1-(4-Chlorophenyl)-2-nitroethene is intrinsically linked to its reactivity, which makes it a valuable synthetic intermediate. The electron-withdrawing nitro group activates the double bond for various transformations.

Caption: Synthetic utility of 1-(4-Chlorophenyl)-2-nitroethene.

Conclusion

References

• 1. 1-(4-Chlorophenyl)-2-nitroethene | 706-07-0 | Benchchem [benchchem.com]
• 2. 1-(4-Chlorophenyl)-2-nitroethene | C8H6ClNO2 | CID 95339 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. trans-4-Chloro-b-nitrostyrene 97 706-07-0 [sigmaaldrich.com]
• 4. biomedres.us [biomedres.us]
• 5. scispace.com [scispace.com]
• 6. biomedres.us [biomedres.us]

A Comprehensive Technical Review of 1-(4-Chlorophenyl)-2-nitroethene and its Analogs: Synthesis, Biological Activity, and Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Chlorophenyl)-2-nitroethene, a member of the β-nitrostyrene class of compounds, and its analogs are versatile synthetic intermediates and possess a wide spectrum of biological activities.[1] The presence of the electron-withdrawing nitro group in conjugation with the aromatic ring makes the double bond highly susceptible to nucleophilic attack, rendering these compounds valuable precursors for the synthesis of various pharmaceuticals and fine chemicals.[2] This technical guide provides an in-depth review of the synthesis, quantitative biological data, experimental protocols, and key signaling pathways associated with 1-(4-Chlorophenyl)-2-nitroethene and its analogs, serving as a comprehensive resource for researchers in drug discovery and development.

Synthesis of 1-(4-Chlorophenyl)-2-nitroethene and its Analogs

The most common and effective method for synthesizing β-nitrostyrenes is the Henry-Knoevenagel condensation reaction.[3] This reaction involves the condensation of an aromatic aldehyde with a nitroalkane, typically nitromethane, in the presence of a catalyst. The reaction proceeds through a nitroaldol addition followed by dehydration to yield the β-nitrostyrene.[3] Various catalysts can be employed, with ammonium acetate being a common choice for its efficiency and mild reaction conditions.[4]

Experimental Protocols

Protocol 1: Conventional Synthesis of a β-Nitrostyrene Derivative [4]

This protocol describes the synthesis of a representative β-nitrostyrene derivative using a conventional heating method.

• Materials:

  • 4-Hydroxy-3-methoxybenzaldehyde (12.5 mmol)

  • Nitromethane (25 mL)

  • Ammonium acetate (3.0 mmol)

  • Round-bottom flask (100 mL)

  • Oil bath

  • Hot plate with magnetic stirring

  • Water condenser

• Procedure:

  • Dissolve 1.90 g (12.5 mmol) of 4-hydroxy-3-methoxybenzaldehyde in 25 mL of nitromethane in a 100 mL round-bottom flask.

  • Add 0.23 g (3.0 mmol) of ammonium acetate to the solution.

  • Place the flask in an oil bath on a hot plate with a magnetic stirrer and fit it with a water condenser.

  • Heat the reaction mixture under reflux for 6 hours.

  • After 6 hours, remove the flask from the oil bath and allow it to cool to room temperature.

  • Continue stirring the reaction mixture at room temperature until the next laboratory session for completion.

  • The product can be purified by recrystallization from a suitable solvent like ethanol.[2]

Protocol 2: Microwave-Assisted Synthesis of a β-Nitrostyrene Derivative [4]

This protocol offers a more rapid and efficient synthesis using microwave irradiation.

• Materials:

  • 4-Hydroxy-3-methoxybenzaldehyde (3.0 mmol)

  • Nitromethane (2.5 mL)

  • Ammonium acetate (0.8 mmol)

  • Microwave vial (2–5 mL)

  • Microwave reactor

  • TLC plate

  • Rotary evaporator

• Procedure:

  • In a 2–5 mL microwave vial, dissolve 0.46 g (3.0 mmol) of 4-hydroxy-3-methoxybenzaldehyde and 0.06 g (0.8 mmol) of ammonium acetate in 2.5 mL of nitromethane.

  • Place the vial into the microwave reactor and set the temperature to 150 °C for 5 minutes.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a petroleum ether/diethyl ether (50:50 v/v) solvent system.

  • Once the reaction is complete, transfer the mixture to a round-bottom flask.

  • Remove the excess nitromethane using a rotary evaporator to obtain the crude product.

  • The product can be further purified by column chromatography or recrystallization.

Biological Activities

1-(4-Chlorophenyl)-2-nitroethene and its analogs have demonstrated significant potential as antimicrobial and anticancer agents. Their biological activity is often attributed to their ability to act as Michael acceptors, reacting with nucleophilic groups in biological macromolecules.

Antimicrobial Activity

β-Nitrostyrene derivatives exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi. The mechanism of action is believed to involve the inhibition of essential enzymes through covalent modification of their sulfhydryl groups.

Table 1: Minimum Inhibitory Concentration (MIC) of Representative β-Nitrostyrene Analogs

Compound	Microorganism	MIC (µg/mL)	Reference
1-(4-Fluorophenyl)-2-nitroethene	Escherichia coli	Not specified, but noted for high activity	[5]
3,4-Dimethoxy-β-nitrostyrene	Candida albicans	128	[6]
3,4-Methylenedioxy-β-nitrostyrene	Candida albicans	32-128	[6]
3,4-Ethylenedioxy-β-nitrostyrene	Candida albicans	32-128	[6]
3,4-Ethylenedioxy-β-methyl-β-nitrostyrene	Candida albicans	32	[6]

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution [7][8]

This protocol details the determination of the MIC of a compound against a bacterial strain.

• Materials:

  • Bacterial culture

  • Mueller-Hinton Broth (MHB)

  • 96-well microtiter plate

  • Test compound stock solution

  • Spectrophotometer

  • Incubator

• Procedure:

  • Inoculum Preparation: Prepare a bacterial suspension from an overnight culture and adjust its turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[9] Dilute this suspension in MHB to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.[10]

  • Serial Dilution: Prepare a serial two-fold dilution of the test compound in MHB in the wells of a 96-well microtiter plate. The final volume in each well should be 100 µL.

  • Inoculation: Add 100 µL of the diluted bacterial inoculum to each well containing the test compound. Include a positive control (inoculum without compound) and a negative control (broth only).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • Reading Results: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm using a plate reader.

Anticancer Activity

Numerous studies have highlighted the potent cytotoxic effects of β-nitrostyrene derivatives against various cancer cell lines. Their anticancer activity is often linked to the induction of apoptosis through the generation of reactive oxygen species (ROS) and the modulation of key signaling pathways.

Table 2: IC50 Values of Representative β-Nitrostyrene Analogs against Cancer Cell Lines

Compound	Cancer Cell Line	IC50 (µM)	Reference
5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinone derivative (2h)	Leukemia (MOLT-4, SR)	< 0.01–0.02	[11]
5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinone derivative (2h)	Colon cancer (SW-620)	< 0.01–0.02	[11]
5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinone derivative (2h)	CNS cancer (SF-539)	< 0.01–0.02	[11]
5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinone derivative (2h)	Melanoma (SK-MEL-5)	< 0.01–0.02	[11]
1-(3',4',5'-trimethoxyphenyl)-2-nitroethylene (TMPN)	Murine and Human Cancer Cell Lines	GI50 = 1-4 µg/mL	[12]

Protocol 4: MTT Assay for Cytotoxicity [5][6]

The MTT assay is a colorimetric assay used to assess cell viability and cytotoxicity.

• Materials:

  • Cancer cell line

  • Complete cell culture medium

  • 96-well plate

  • Test compound

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a suitable density and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Treat the cells with serial dilutions of the test compound and incubate for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Mechanisms of Action and Signaling Pathways

The biological effects of 1-(4-Chlorophenyl)-2-nitroethene and its analogs are mediated through various cellular mechanisms, primarily involving the induction of oxidative stress and interference with key signaling pathways.

ROS-Mediated Signaling

β-Nitrostyrenes are known to induce the production of Reactive Oxygen Species (ROS) in cancer cells. Elevated ROS levels can lead to oxidative damage to cellular components and trigger apoptotic cell death through the modulation of several signaling pathways, including the PI3K/Akt and MAPK pathways.[13][14]

Caption: ROS-mediated signaling pathways affected by nitrostyrenes.

STING Signaling Pathway

Recent studies have identified β-nitrostyrene derivatives as potent inhibitors of the Stimulator of Interferon Genes (STING) signaling pathway.[2] The cGAS-STING pathway is a crucial component of the innate immune system that detects cytosolic DNA and triggers an inflammatory response. Inhibition of this pathway by nitrostyrene analogs presents a promising therapeutic strategy for STING-driven inflammatory diseases.

Caption: Inhibition of the cGAS-STING signaling pathway by nitrostyrenes.

Conclusion

1-(4-Chlorophenyl)-2-nitroethene and its analogs represent a promising class of compounds with significant therapeutic potential. Their straightforward synthesis, coupled with their potent antimicrobial and anticancer activities, makes them attractive candidates for further drug development. The elucidation of their mechanisms of action, including the modulation of ROS-mediated and STING signaling pathways, provides a solid foundation for the rational design of novel and more effective therapeutic agents. This technical guide serves as a valuable resource for researchers, providing essential data and protocols to advance the study and application of these versatile compounds.

References

• 1. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. books.rsc.org [books.rsc.org]
• 5. researchhub.com [researchhub.com]
• 6. benchchem.com [benchchem.com]
• 7. protocols.io [protocols.io]
• 8. microbe-investigations.com [microbe-investigations.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Molecular Pathways: Reactive Oxygen Species Homeostasis in Cancer Cells and Implications for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-(4-Chlorophenyl)-2-nitroethene, a derivative of β-nitrostyrene, is a versatile synthetic intermediate in organic chemistry.[1] Its structure, featuring a para-chlorophenyl group and a nitroethene moiety, provides a unique combination of reactivity that is valuable for synthesizing more complex molecules.[1] The electron-withdrawing nature of the nitro group activates the carbon-carbon double bond, making it susceptible to nucleophilic attack, a key feature in constructing new carbon-carbon and carbon-heteroatom bonds.[1] This compound serves as a crucial precursor in the development of novel synthetic methodologies and in the preparation of various organic compounds, including potential pharmaceutical agents.[1]

The most common and direct synthesis method is the condensation reaction between 4-chlorobenzaldehyde and nitromethane. This transformation is a classic example of a Henry reaction (or nitroaldol reaction), which involves the base-catalyzed addition of a nitroalkane to a carbonyl compound.[2][3] The initial product, a β-nitro alcohol, readily undergoes dehydration to yield the target α,β-unsaturated nitro compound, 1-(4-Chlorophenyl)-2-nitroethene.[2][4] This process is also mechanistically related to the Knoevenagel condensation.[5]

Reaction Scheme and Mechanism

The synthesis proceeds via a base-catalyzed condensation of 4-chlorobenzaldehyde with nitromethane, followed by dehydration.

Caption: Overall reaction for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene.

The reaction mechanism involves three key steps:

• Deprotonation: The base removes an alpha-proton from nitromethane to form a resonance-stabilized nitronate anion.[2][3]

• Nucleophilic Addition: The nitronate anion acts as a nucleophile, attacking the electrophilic carbonyl carbon of 4-chlorobenzaldehyde to form a β-nitro alkoxide intermediate.[3]

• Dehydration: The intermediate is protonated and subsequently undergoes base-catalyzed elimination of a water molecule to yield the final product.[4]

References

• 1. 1-(4-Chlorophenyl)-2-nitroethene | 706-07-0 | Benchchem [benchchem.com]
• 2. Henry reaction - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Henry Reaction [organic-chemistry.org]
• 5. Knoevenagel condensation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Reduction of 1-(4-Chlorophenyl)-2-nitroethene to 4-Chlorophenethylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reduction of 1-(4-chlorophenyl)-2-nitroethene is a key chemical transformation for the synthesis of 4-chlorophenethylamine, a valuable intermediate in the development of various pharmaceutical compounds. This document provides detailed application notes on different methodologies for this reduction, a comparative analysis of these methods, and a comprehensive experimental protocol for a recommended procedure. The information is intended to guide researchers in selecting and performing the optimal synthesis for their specific needs.

Comparative Data of Reduction Methodologies

Several methods are available for the reduction of 1-(4-chlorophenyl)-2-nitroethene. The choice of method often depends on factors such as desired yield, reaction conditions, cost, and scalability. Below is a summary of common reduction protocols with their respective advantages and disadvantages.

Reduction Method	Reagents and Conditions	Typical Yield (%)	Reaction Time	Key Considerations
Sodium Borohydride with Copper(II) Chloride	NaBH₄, CuCl₂·2H₂O, Isopropanol/H₂O, Reflux	62-83	10-30 min	Mild conditions, high yields, no need for inert atmosphere, scalable.[1][2][3]
Catalytic Hydrogenation	H₂ gas, Pd/C or Raney Ni catalyst, Solvent (e.g., Ethanol, Methanol)	High (specifics vary)	Varies	Can be highly efficient, but may require specialized high-pressure equipment. Potential for dehalogenation with some catalysts.[4]
Lithium Aluminum Hydride (LAH)	LiAlH₄, Anhydrous solvent (e.g., THF, Diethyl ether)	High (specifics vary)	Varies	Powerful reducing agent, but highly reactive with water and protic solvents, requiring strict anhydrous conditions.[5][6][7]
Iron in Acidic Media	Fe powder, HCl, Ethanol/H₂O	Moderate to High (specifics vary)	Varies	Cost-effective and uses readily available reagents. The reaction can sometimes be slow and require careful pH control during workup.[8][9][10]

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the general experimental workflow for the synthesis of 4-chlorophenethylamine and the chemical transformation involved.

Caption: General workflow for the synthesis and characterization of 4-chlorophenethylamine.

Caption: Chemical transformation from the nitroethene to the phenethylamine.

Detailed Experimental Protocol: Reduction using Sodium Borohydride and Copper(II) Chloride

This protocol describes a reliable and efficient method for the reduction of 1-(4-chlorophenyl)-2-nitroethene to 4-chlorophenethylamine.[1][11][12]

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene

• Sodium borohydride (NaBH₄)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Isopropanol

• Water

• Hydrochloric acid (HCl), 2M solution

• Sodium hydroxide (NaOH), concentrated solution

• Dichloromethane or Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-(4-chlorophenyl)-2-nitroethene (1.0 equivalent).

• Solvent and Reagent Addition: Add isopropanol and water to the flask. While stirring, carefully add sodium borohydride (approximately 7-10 equivalents) in portions. The reaction is exothermic.

• Catalyst Addition: In a separate container, dissolve copper(II) chloride dihydrate (catalytic amount, e.g., 0.1 equivalents) in a small amount of water. Add this solution dropwise to the reaction mixture.

• Reaction: Heat the mixture to reflux and maintain for 10-30 minutes. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC).

• Quenching: After the reaction is complete, cool the mixture to room temperature. Slowly and carefully add 2M hydrochloric acid to quench the excess sodium borohydride until the solution is acidic (pH ~1-2).

• Workup:

  • Remove the isopropanol under reduced pressure using a rotary evaporator.

  • Wash the remaining aqueous solution with dichloromethane or diethyl ether to remove any non-basic impurities.

  • Carefully basify the aqueous layer to pH >12 with a concentrated sodium hydroxide solution.

  • Extract the product from the basic aqueous layer with dichloromethane or diethyl ether (3 x volumes).

• Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 4-chlorophenethylamine.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Characterization of 4-Chlorophenethylamine

The identity and purity of the synthesized 4-chlorophenethylamine can be confirmed by various spectroscopic methods.

Expected Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons and the two ethylamine methylene groups.

• ¹³C NMR: The carbon NMR spectrum will show distinct peaks for the aromatic carbons and the aliphatic carbons of the ethylamine side chain.[13]

• IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for the N-H stretching of the primary amine, C-H stretching of the aromatic and aliphatic groups, and C=C stretching of the aromatic ring.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to the mass of 4-chlorophenethylamine.[14]

Safety Precautions

• All experiments should be conducted in a well-ventilated fume hood.

• Personal protective equipment (safety goggles, lab coat, and gloves) must be worn at all times.

• Sodium borohydride and lithium aluminum hydride are moisture-sensitive and can react violently with water. Handle with care in a dry environment.

• Hydrochloric acid and sodium hydroxide are corrosive. Handle with appropriate care.

• Organic solvents are flammable. Avoid open flames and sources of ignition.

References

• 1. benchchem.com [benchchem.com]
• 2. vbn.aau.dk [vbn.aau.dk]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. Lithium Aluminum Hydride (LAH) [commonorganicchemistry.com]
• 6. adichemistry.com [adichemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 9. scispace.com [scispace.com]
• 10. shaalaa.com [shaalaa.com]
• 11. benchchem.com [benchchem.com]
• 12. nabh4.copper.reduction [chemistry.mdma.ch]
• 13. 4-Chlorophenethylamine(156-41-2) 13C NMR spectrum [chemicalbook.com]
• 14. 2-(4-Chlorophenyl)ethylamine | C8H10ClN | CID 67430 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Utilization of 1-(4-Chlorophenyl)-2-nitroethene in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for the synthesis of various biologically relevant heterocyclic compounds utilizing 1-(4-Chlorophenyl)-2-nitroethene as a versatile starting material. The methodologies outlined below leverage the reactivity of the nitroalkene moiety through Michael addition and cycloaddition reactions to construct pyrazole, isoxazoline, pyrimidine, and pyridine ring systems.

Synthesis of Pyrazole Derivatives

The synthesis of pyrazoles from 1-(4-Chlorophenyl)-2-nitroethene proceeds via a two-step sequence involving an initial Michael addition of a 1,3-dicarbonyl compound to the nitroalkene, followed by cyclization of the resulting adduct with hydrazine hydrate.

Experimental Protocol: Synthesis of 5-(4-chlorophenyl)-4-nitro-3-phenyl-1H-pyrazole

Step 1: Michael Addition - Synthesis of 2-(1-(4-chlorophenyl)-2-nitroethyl)-1,3-diphenylpropane-1,3-dione

• To a solution of 1-(4-Chlorophenyl)-2-nitroethene (1.83 g, 10 mmol) and dibenzoylmethane (2.24 g, 10 mmol) in ethanol (50 mL), add a catalytic amount of a suitable base such as triethylamine (0.2 mL).

• Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by recrystallization from ethanol to afford the Michael adduct.

Step 2: Cyclization - Synthesis of 5-(4-chlorophenyl)-4-nitro-3-phenyl-1H-pyrazole

• Dissolve the Michael adduct from Step 1 (4.07 g, 10 mmol) in glacial acetic acid (30 mL).

• Add hydrazine hydrate (0.5 mL, 10 mmol) dropwise to the solution.

• Reflux the reaction mixture for 6-8 hours.

• After cooling to room temperature, pour the reaction mixture into ice-cold water.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Recrystallize the crude product from ethanol to obtain the pure pyrazole derivative.

Quantitative Data Summary

Step	Product	Reactants	Solvent	Catalyst	Temp. (°C)	Time (h)	Yield (%)
1	Michael Adduct	1-(4-Chlorophenyl)-2-nitroethene, Dibenzoylmethane	Ethanol	Triethylamine	RT	24	~85-90
2	Pyrazole	Michael Adduct, Hydrazine Hydrate	Acetic Acid	-	Reflux	6-8	~75-80

Reaction Workflow

Caption: Workflow for the synthesis of a pyrazole derivative.

Synthesis of Isoxazoline Derivatives

Isoxazolines can be synthesized from 1-(4-Chlorophenyl)-2-nitroethene through a 1,3-dipolar cycloaddition reaction with a nitrile oxide generated in situ from an aldoxime.

Experimental Protocol: Synthesis of 3-(4-chlorophenyl)-4-nitro-5-phenyl-4,5-dihydroisoxazole

• In a round-bottom flask, dissolve benzaldoxime (1.21 g, 10 mmol) in a suitable solvent like dichloromethane (50 mL).

• Add N-Chlorosuccinimide (NCS) (1.33 g, 10 mmol) portion-wise to the solution at 0 °C and stir for 1 hour to form the corresponding hydroximoyl chloride.

• To this mixture, add 1-(4-Chlorophenyl)-2-nitroethene (1.83 g, 10 mmol).

• Add triethylamine (1.5 mL, 11 mmol) dropwise at 0 °C to generate the nitrile oxide in situ.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield the isoxazoline derivative.

Quantitative Data Summary

Product	Reactants	Solvent	Reagents	Temp. (°C)	Time (h)	Yield (%)
Isoxazoline	1-(4-Chlorophenyl)-2-nitroethene, Benzaldoxime	Dichloromethane	NCS, Triethylamine	0 to RT	12-16	~65-75

Reaction Pathway

Caption: Pathway for isoxazoline synthesis.

Synthesis of Pyrimidine Derivatives

The synthesis of pyrimidines involves a Michael addition of an active methylene compound to 1-(4-Chlorophenyl)-2-nitroethene, followed by cyclocondensation with guanidine.

Experimental Protocol: Synthesis of 2-amino-4-(4-chlorophenyl)-5-nitro-6-phenylpyrimidine

Step 1: Michael Addition - Synthesis of 2-nitro-1-(4-chlorophenyl)-3-phenylpropane-1-carbonitrile

• To a solution of 1-(4-Chlorophenyl)-2-nitroethene (1.83 g, 10 mmol) and phenylacetonitrile (1.17 g, 10 mmol) in ethanol (40 mL), add sodium ethoxide (0.68 g, 10 mmol).

• Stir the mixture at room temperature for 12 hours.

• Neutralize the reaction mixture with dilute HCl.

• Extract the product with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer to obtain the crude Michael adduct.

Step 2: Cyclocondensation - Synthesis of 2-amino-4-(4-chlorophenyl)-5-nitro-6-phenylpyrimidine

• To a solution of the Michael adduct from Step 1 (3.0 g, 10 mmol) in ethanol (50 mL), add guanidine hydrochloride (1.05 g, 11 mmol) and sodium ethoxide (0.75 g, 11 mmol).

• Reflux the reaction mixture for 10-12 hours.

• After cooling, pour the mixture into ice water.

• Collect the precipitate by filtration, wash with water, and dry.

• Recrystallize from ethanol to obtain the pure pyrimidine derivative.

Quantitative Data Summary

Step	Product	Reactants	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)
1	Michael Adduct	1-(4-Chlorophenyl)-2-nitroethene, Phenylacetonitrile	Ethanol	NaOEt	RT	12	~80-85
2	Pyrimidine	Michael Adduct, Guanidine HCl	Ethanol	NaOEt	Reflux	10-12	~60-70

Synthetic Workflow

Caption: Workflow for pyrimidine synthesis.

Synthesis of Pyridine Derivatives

The synthesis of highly substituted pyridines can be achieved through a Michael addition of an enamine to 1-(4-Chlorophenyl)-2-nitroethene, followed by cyclization and aromatization.

Experimental Protocol: Synthesis of 4-(4-chlorophenyl)-3-nitro-2-methyl-5-phenylpyridine

Step 1: Michael Addition

• Prepare the enamine by reacting propionaldehyde (0.58 g, 10 mmol) with pyrrolidine (0.85 mL, 10 mmol) in benzene with azeotropic removal of water.

• To a solution of the freshly prepared enamine in anhydrous THF (30 mL), add 1-(4-Chlorophenyl)-2-nitroethene (1.83 g, 10 mmol) at 0 °C.

• Stir the reaction mixture at room temperature for 24 hours.

• Quench the reaction with saturated aqueous NH4Cl solution and extract the product with ethyl acetate.

• Dry the organic layer and concentrate to obtain the crude Michael adduct.

Step 2: Cyclization and Aromatization

• Dissolve the crude Michael adduct in a mixture of acetic acid and ethanol (1:1, 40 mL).

• Add a mild oxidizing agent, such as copper(II) acetate (1.8 g, 10 mmol).

• Reflux the mixture for 4-6 hours.

• Cool the reaction mixture and pour it into water.

• Neutralize with a saturated solution of sodium bicarbonate and extract with ethyl acetate.

• Wash the organic layer with brine, dry, and concentrate.

• Purify the residue by column chromatography to afford the pyridine derivative.

Quantitative Data Summary

Step	Product	Reactants	Solvent	Reagents	Temp. (°C)	Time (h)	Yield (%)
1	Michael Adduct	1-(4-Chlorophenyl)-2-nitroethene, Enamine	THF	-	0 to RT	24	~70-75
2	Pyridine	Michael Adduct	Acetic Acid/Ethanol	Cu(OAc)2	Reflux	4-6	~50-60

Reaction Pathway Diagram

Caption: Pathway for the synthesis of a substituted pyridine.

Application Notes and Protocols: 1-(4-Chlorophenyl)-2-nitroethene as a Precursor for Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Chlorophenyl)-2-nitroethene is a versatile synthetic intermediate with significant potential in pharmaceutical development. Its value lies in the reactive nature of the nitroalkene group and the presence of a chlorophenyl moiety, which together provide a scaffold for the synthesis of a diverse range of biologically active molecules. The electron-withdrawing properties of the nitro group activate the carbon-carbon double bond, rendering it susceptible to nucleophilic attack, a key step in the formation of various carbon-carbon and carbon-heteroatom bonds. This reactivity makes it a valuable precursor for creating complex molecular architectures found in many pharmaceutical agents.[1]

This document provides detailed application notes, experimental protocols, and data for the use of 1-(4-chlorophenyl)-2-nitroethene in the synthesis of pharmaceuticals, with a focus on its application in developing psychoactive drugs, anticancer agents, and antimicrobial compounds.

Key Applications

The primary pharmaceutical applications of 1-(4-chlorophenyl)-2-nitroethene stem from its conversion to 2-(4-chlorophenyl)ethylamine, a key building block for various bioactive compounds. This transformation, typically achieved through reduction, opens the door to the synthesis of molecules with therapeutic potential in several areas.

Precursor to Psychoactive Drugs

2-(4-Chlorophenyl)ethylamine serves as a crucial intermediate in the synthesis of psychoactive drugs that modulate neurotransmitter systems. A notable example is its potential role in the synthesis of trazodone analogues, which are known for their antidepressant and anxiolytic properties. Trazodone and its derivatives act as serotonin receptor antagonists and reuptake inhibitors.

Synthesis of Anticancer Agents

Derivatives of 1-(4-chlorophenyl)-2-nitroethene have shown promise as anticancer agents. For instance, Ciminalum-thiazolidinone hybrids, which can be synthesized from a related precursor, have demonstrated significant cytotoxic activity against various cancer cell lines. These compounds can modulate signaling pathways involved in cell proliferation and apoptosis.

Development of Antimicrobial Compounds

The 2-(4-chlorophenyl)ethylamine core structure is also found in various compounds with antimicrobial properties. Schiff bases and their metal complexes derived from this amine have been shown to exhibit antibacterial and antifungal activity against a range of pathogenic microorganisms.

Data Presentation

Table 1: Anticancer Activity of 1-(4-Chlorophenyl)-2-nitroethene Derivatives and Related Compounds

Compound Class	Cell Line	Activity Metric	Value (µM)	Reference
Symmetrical chlorophenylamino-s-triazine	MCF7 (Breast Cancer)	IC50	4.14 - 38.02	[2]
Symmetrical chlorophenylamino-s-triazine	C26 (Colon Carcinoma)	IC50	1.71 - 58.17	[2]
1-(3',4',5'-trimethoxyphenyl)-2-nitroethylene	Murine and Human Cancer Cell Lines	GI50	1-4 µg/mL	[3]
Benzo[a]phenazine derivatives	HeLa, A549, MCF-7, HL-60	IC50	1.0 - 10	[4]
Thiazolidinone-based derivatives	BJ (Fibroblasts)	IC50	>100	[2]
Thiazolidinone-based derivatives	SH-SY5Y (Neuroblastoma)	IC50	>50	[2]
Thiazolidinone-based derivatives	A549 (Lung Carcinoma)	IC50	~25-50	[2]
Thiazolidinone-based derivatives	CACO-2 (Colorectal Adenocarcinoma)	IC50	>100	[2]

Table 2: Antimicrobial Activity of Derivatives

Compound Class	Microorganism	Activity Metric	Value	Reference
4-(4-chlorophenyl)-N-[(substituted)methylene]thiazol-2-amines	B. subtilis, E. coli, S. aureus	Zone of Inhibition	Promising	[5]
4-(4-chlorophenyl)-N-[(substituted)methylene]thiazol-2-amines	A. flavus, A. niger	Zone of Inhibition	Promising	[5]
Thiosemicarbazide derivatives with nitroimidazole moiety	T. rubrum ATCC 28188	MIC	31.25 µg/mL	[6]
Thiosemicarbazide derivatives with nitroimidazole moiety	T. rubrum ATCC 28188	MFC50	62.5 µg/mL	[6]
Thiosemicarbazide derivatives with nitroimidazole moiety	T. mentagrophytes ATCC 9533	MIC	125 µg/mL	[6]
Indole-modified 1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile	E. coli, S. aureus, K. pneumoniae, P. aeruginosa	MIC	1.0 - 2.0 mg/mL	[7]
22-(4-(2-(4-Nitrophenyl-piperazin-1-yl)-acetyl)-piperazin-1-yl)-22-deoxypleuromutilin	MRSA ATCC 43300	MIC	0.25 µg/mL	[8]
Nitrofuran derivatives	H. capsulatum, P. brasiliensis	MIC90	0.48 - >250 µg/mL	[9]
Nitrofuran derivatives	T. rubrum, T. mentagrophytes	MIC90	0.98 - >250 µg/mL	[9]

Experimental Protocols

Protocol 1: Reduction of 1-(4-Chlorophenyl)-2-nitroethene to 2-(4-Chlorophenyl)ethylamine

This protocol describes the reduction of the nitroalkene to the corresponding primary amine, a crucial step in utilizing 1-(4-chlorophenyl)-2-nitroethene as a pharmaceutical precursor.

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Distilled water

• 10% Sodium hydroxide (NaOH) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate or Dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Ice bath

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) apparatus

Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, suspend lithium aluminum hydride (1.5 equivalents) in anhydrous THF (10 volumes).

• Cool the suspension to 0°C using an ice bath.

• Slowly add a solution of 1-(4-chlorophenyl)-2-nitroethene (1 equivalent) in anhydrous THF to the stirred suspension.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Cool the reaction mixture back to 0°C and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water (1 volume), followed by 10% NaOH solution (1.5 volumes), and finally water (3 volumes).

• A granular precipitate will form. Filter the suspension through a pad of celite and wash the filter cake with ethyl acetate or DCM.

• Combine the filtrate and the washings in a separatory funnel and separate the organic layer.

• Wash the organic layer with water (2 x 10 volumes) and then with brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude 2-(4-chlorophenyl)ethylamine.

• The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure.

Protocol 2: Synthesis of a Trazodone Analogue Intermediate

This protocol outlines the synthesis of a key intermediate for trazodone analogues, starting from 2-(4-chlorophenyl)ethylamine.

Materials:

• 2-(4-Chlorophenyl)ethylamine (from Protocol 1)

• Bis(2-chloroethyl)amine hydrochloride

• Sodium hydroxide

• Toluene

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add water, 3-chloroaniline (structurally similar to the product from Protocol 1 for illustrative purposes of piperazine formation), bis(2-chloroethyl)amine hydrochloride, and sodium hydroxide at room temperature.[6]

• Heat the mixture to 90°C over 15 hours.[6]

• Monitor the reaction by an appropriate analytical method (e.g., TLC or LC-MS).

• After completion, cool the reaction to 35°C and add toluene.[6]

• Stir for 1 hour, then filter to remove inorganic salts.[6]

• Separate the organic layer from the filtrate and recover the solvent.[6]

• Apply full vacuum to distill the final product, 1-(3-chlorophenyl)piperazine (an analogue of the desired product).[6]

Note: This protocol is adapted from a similar synthesis. For the synthesis of the direct 1-(4-chlorophenyl)piperazine, 2-(4-chlorophenyl)ethylamine would be used as the starting aniline.

Mandatory Visualizations

Signaling Pathways and Workflows

Caption: Synthetic workflow from precursor to applications.

Caption: Serotonin signaling and drug targets.

Caption: Anticancer mechanisms of thiazolidinones.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antifungal and cancer cell growth inhibitory activities of 1-(3',4',5'-trimethoxyphenyl)-2-nitro-ethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Enhanced antibacterial and antioxidant capabilities using indole-modified 1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile derivatives, molecular docking evaluation and in silico ADMET prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antibacterial Activity of a Promising Antibacterial Agent: 22-(4-(2-(4-Nitrophenyl-piperazin-1-yl)-acetyl)-piperazin-1-yl)-22-deoxypleuromutilin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Evaluation of the Antifungal and Toxicological Activity of Nitrofuran Derivatives [mdpi.com]

Application Notes and Protocols for the Development of Antimicrobial Agents from 1-(4-Chlorophenyl)-2-nitroethene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for investigating the potential of 1-(4-Chlorophenyl)-2-nitroethene as a novel antimicrobial agent. It outlines the synthesis of the compound, methodologies for evaluating its antimicrobial efficacy and cytotoxicity, and discusses its putative mechanism of action. The provided protocols are intended to serve as a comprehensive guide for researchers in the field of antimicrobial drug discovery and development.

Introduction

The rise of antimicrobial resistance necessitates the urgent development of new therapeutic agents with novel mechanisms of action. Nitro-containing compounds have demonstrated a broad spectrum of biological activities, including antibacterial and antifungal properties.[1][2] The nitro group, being strongly electron-withdrawing, is key to their biological activity, often mediating redox reactions within microbial cells that lead to the production of toxic intermediates and subsequent cell death.[1]

1-(4-Chlorophenyl)-2-nitroethene, a member of the nitroalkene class, is a promising candidate for antimicrobial development. The electrophilic nature of the carbon-carbon double bond, activated by the nitro group, makes it susceptible to nucleophilic attack from biological macromolecules, such as proteins and DNA, thereby disrupting essential cellular processes.[3][4] These compounds are versatile synthetic intermediates and their biological activity can be tuned through structural modifications.[3] This document provides a framework for the synthesis and evaluation of 1-(4-Chlorophenyl)-2-nitroethene as a potential antimicrobial drug.

Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

The synthesis of 1-(4-Chlorophenyl)-2-nitroethene can be achieved through a condensation reaction between 4-chlorobenzaldehyde and nitroethane. This is a common and effective method for the preparation of β-nitrostyrenes.

Experimental Protocol: Synthesis

Materials:

• 4-chlorobenzaldehyde

• Nitroethane

• Ammonium acetate

• Glacial acetic acid

• Ethanol

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Büchner funnel and flask

• Recrystallization solvent (e.g., ethanol or methanol)

Procedure:

• In a round-bottom flask, dissolve 4-chlorobenzaldehyde (1 equivalent) in glacial acetic acid.

• Add nitroethane (1.2 equivalents) and ammonium acetate (0.5 equivalents) to the solution.

• Attach a reflux condenser and heat the mixture at reflux with constant stirring for 2-4 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water to precipitate the crude product.

• Collect the precipitate by vacuum filtration using a Büchner funnel and wash with cold water.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to obtain pure 1-(4-Chlorophenyl)-2-nitroethene.

• Dry the purified crystals and determine the yield and melting point. Characterize the compound using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Evaluation of Antimicrobial Activity

The antimicrobial efficacy of 1-(4-Chlorophenyl)-2-nitroethene is determined by measuring its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[5][6][7]

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene

• Sterile 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Bacterial inoculum standardized to 0.5 McFarland (approximately 1.5 x 10⁸ CFU/mL)

• Spectrophotometer

• Incubator

Procedure:

• Prepare a stock solution of 1-(4-Chlorophenyl)-2-nitroethene in a suitable solvent (e.g., DMSO).

• In a 96-well plate, perform serial two-fold dilutions of the compound in MHB to achieve a range of concentrations.

• Prepare a standardized bacterial inoculum and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculate each well (containing 100 µL of the diluted compound) with 100 µL of the bacterial suspension.

• Include a positive control (bacteria in broth without the compound) and a negative control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration that shows no turbidity (visible growth).[6] Alternatively, the optical density (OD) can be measured using a microplate reader.

Experimental Protocol: MBC Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[5][8]

Materials:

• Results from the MIC assay

• Sterile agar plates (e.g., Mueller-Hinton Agar)

• Micropipettes

• Incubator

Procedure:

• Following the MIC determination, take a 10-100 µL aliquot from each well that showed no visible growth.

• Spread the aliquot onto a sterile agar plate.

• Incubate the plates at 37°C for 24-48 hours.

• The MBC is the lowest concentration of the compound that results in no colony formation or a ≥99.9% reduction in CFU compared to the initial inoculum count.[6]

Data Presentation

Summarize the MIC and MBC values in a clear and structured table for easy comparison across different microbial strains.

Microbial Strain	Gram Stain	MIC (µg/mL)	MBC (µg/mL)
Staphylococcus aureus (ATCC 29213)	Positive	[Insert Value]	[Insert Value]
Escherichia coli (ATCC 25922)	Negative	[Insert Value]	[Insert Value]
Pseudomonas aeruginosa (ATCC 27853)	Negative	[Insert Value]	[Insert Value]
Candida albicans (ATCC 90028)	-	[Insert Value]	[Insert Value]

Cytotoxicity Assessment

It is crucial to evaluate the toxicity of the antimicrobial compound against mammalian cells to ensure its potential for therapeutic use.[9][10][11]

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 1-(4-Chlorophenyl)-2-nitroethene

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Sterile 96-well plates

• CO₂ incubator

Procedure:

• Seed the mammalian cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Treat the cells with various concentrations of 1-(4-Chlorophenyl)-2-nitroethene and incubate for another 24-48 hours.

• Add MTT solution to each well and incubate for 3-4 hours.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage relative to the untreated control cells.

Data Presentation

Present the cytotoxicity data in a table, indicating the IC₅₀ (the concentration that inhibits 50% of cell growth).

Cell Line	Incubation Time (h)	IC₅₀ (µg/mL)
HEK293	24	[Insert Value]
HepG2	24	[Insert Value]

Visualizations

Experimental Workflow

Caption: Workflow for the development and evaluation of 1-(4-Chlorophenyl)-2-nitroethene as an antimicrobial agent.

Proposed Mechanism of Action

Caption: Proposed mechanism of antimicrobial action for 1-(4-Chlorophenyl)-2-nitroethene.

Potential Signaling Pathway Interference

Caption: Logical relationship of nitroalkene interference with bacterial signaling pathways.

References

• 1. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1-(4-Chlorophenyl)-2-nitroethene | 706-07-0 | Benchchem [benchchem.com]
• 4. The chemical foundations of nitroalkene fatty acid signaling through addition reactions with thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) • Microbe Online [microbeonline.com]
• 6. MIC/MBC Testing | International and Accredited Lab [nikoopharmed.com]
• 7. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. microbe-investigations.com [microbe-investigations.com]
• 9. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for Cytotoxicity Assays of 1-(4-Chlorophenyl)-2-nitroethene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Chlorophenyl)-2-nitroethene is a synthetic organic compound characterized by a chlorophenyl group attached to a nitroethene moiety. While specific biological activities of this particular compound are not extensively documented in publicly available literature, its structural motifs are present in molecules with known cytotoxic and anticancer properties. Nitro-containing compounds have been shown to induce selective cancer cell toxicity through various mechanisms, including the generation of reactive oxygen species (ROS), DNA damage, and induction of apoptosis.[1][2] Similarly, the chlorophenyl group is a common feature in a number of cytotoxic agents.[3]

These application notes provide a comprehensive framework for evaluating the cytotoxic potential of 1-(4-Chlorophenyl)-2-nitroethene. The provided protocols and methodologies are designed to guide researchers in the initial screening and subsequent mechanistic studies of this and other novel chemical entities.

Data Presentation

As no specific quantitative data for the cytotoxic effects of 1-(4-Chlorophenyl)-2-nitroethene has been identified in the reviewed literature, the following tables are presented as templates for data organization. Researchers can populate these tables with their experimental findings.

Table 1: In Vitro Cytotoxicity of 1-(4-Chlorophenyl)-2-nitroethene in Human Cancer Cell Lines

Cell Line	Cancer Type	Assay	Incubation Time (hours)	IC50 (µM)
MCF-7	Breast Adenocarcinoma	MTT	24	Data to be determined
48	Data to be determined
72	Data to be determined
A549	Lung Carcinoma	MTT	24	Data to be determined
48	Data to be determined
72	Data to be determined
HepG2	Hepatocellular Carcinoma	MTT	24	Data to be determined
48	Data to be determined
72	Data to be determined
PC-3	Prostate Cancer	MTT	24	Data to be determined
48	Data to be determined
72	Data to be determined

IC50: The half-maximal inhibitory concentration, representing the concentration of a drug that is required for 50% inhibition in vitro.[4]

Table 2: Comparative Cytotoxicity in Cancerous vs. Non-Cancerous Cell Lines

Cell Line	Cell Type	IC50 (µM) after 48h	Selectivity Index (SI)
MCF-7	Breast Cancer	Data to be determined	Calculated Value
MCF-10A	Non-tumorigenic Breast Epithelial	Data to be determined

Selectivity Index (SI) = IC50 in non-cancerous cells / IC50 in cancerous cells. A higher SI value indicates greater selectivity for cancer cells.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HepG2)

• Complete cell culture medium (e.g., DMEM or RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 1-(4-Chlorophenyl)-2-nitroethene stock solution (e.g., 10 mM in DMSO)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 1-(4-Chlorophenyl)-2-nitroethene from the stock solution in complete medium to achieve the desired final concentrations.

  • Remove the medium from the wells and add 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a blank control (medium only).

  • Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well.

  • Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other absorbance values.

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using a suitable software with a sigmoidal dose-response curve fit.

Protocol 2: Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescein isothiocyanate (FITC)-labeled Annexin V. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells.

Materials:

• Cells treated with 1-(4-Chlorophenyl)-2-nitroethene at its IC50 concentration for a predetermined time.

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates and treat with 1-(4-Chlorophenyl)-2-nitroethene as desired.

  • Harvest both adherent and floating cells. For adherent cells, gently trypsinize and collect them.

  • Centrifuge the cell suspension and wash the cells twice with cold PBS.

• Cell Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • FITC signal is detected in the FL1 channel and PI signal in the FL2 or FL3 channel.

  • Four populations can be distinguished:

    • Viable cells: Annexin V-negative, PI-negative

    • Early apoptotic cells: Annexin V-positive, PI-negative

    • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

    • Necrotic cells: Annexin V-negative, PI-positive

Mandatory Visualizations

Caption: Workflow for evaluating the cytotoxicity of a novel compound.

Caption: Key signaling pathways involved in apoptosis.[5][6][7]

Potential Mechanisms of Action and Further Studies

Based on the activity of structurally related nitro-aromatic and chlorophenyl compounds, 1-(4-Chlorophenyl)-2-nitroethene may exert its cytotoxic effects through several mechanisms:

• Induction of Apoptosis: The compound could trigger programmed cell death through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathways, leading to the activation of caspases.[5][6][7]

• Cell Cycle Arrest: It may halt the cell cycle at specific checkpoints (e.g., G1/S or G2/M), preventing cancer cell proliferation.[1]

• Generation of Reactive Oxygen Species (ROS): The nitro group could be metabolically reduced to generate ROS, leading to oxidative stress and subsequent cell death.[1]

• Inhibition of Signaling Pathways: The compound might interfere with key signaling pathways crucial for cancer cell survival and proliferation, such as the PI3K/Akt/mTOR or MAPK pathways.[8][9]

Further investigations to elucidate the mechanism of action could include:

• Cell cycle analysis by flow cytometry to determine if the compound induces arrest at specific phases.

• Western blot analysis to measure the expression levels of key proteins involved in apoptosis (e.g., caspases, Bcl-2 family proteins) and cell cycle regulation (e.g., cyclins, CDKs).

• Measurement of intracellular ROS levels using fluorescent probes like DCFH-DA.

• Analysis of key signaling pathways (e.g., PI3K/Akt, MAPK) through techniques like western blotting for phosphorylated proteins.

References

• 1. [A study on mechanism for cytotoxicity of nitrobenzene to hepatocarcinoma cell line] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IC50 Calculator | AAT Bioquest [aatbio.com]
• 5. Specific signaling pathways mediated programmed cell death in tumor microenvironment and target therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jelsciences.com [jelsciences.com]
• 7. Apoptosis: A Review of Programmed Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exploring the recent trends in perturbing the cellular signaling pathways in cancer by natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. discovery.dundee.ac.uk [discovery.dundee.ac.uk]

experimental procedure for Michael addition to 1-(4-Chlorophenyl)-2-nitroethene

Introduction

The Michael addition, or conjugate addition, is a fundamental carbon-carbon and carbon-heteroatom bond-forming reaction in organic synthesis.[1] It involves the addition of a nucleophile, known as a Michael donor, to the β-carbon of an α,β-unsaturated electron-withdrawing group, known as a Michael acceptor.[1] 1-(4-Chlorophenyl)-2-nitroethene is a potent Michael acceptor due to the strong electron-withdrawing nature of the nitro group, making it a valuable substrate for synthesizing a variety of functionalized molecules. These products are important intermediates in the development of pharmaceuticals and other biologically active compounds.

This document provides detailed experimental protocols for the Michael addition of various nucleophiles—including malonates, ketones, thiols, and indoles—to 1-(4-chlorophenyl)-2-nitroethene. The protocols are designed for researchers and scientists in organic chemistry and drug development.

General Reaction Mechanism

The reaction proceeds via the attack of a stabilized nucleophile (e.g., an enolate, thiolate, or indole) on the electrophilic double bond of the nitroalkene. The process is often facilitated by a catalyst, which can be a base, acid, or a more complex organocatalyst, to generate the nucleophile and/or activate the Michael acceptor. Asymmetric variants of this reaction, employing chiral organocatalysts, are widely used to control the stereochemical outcome of the product.[2][3]

Experimental Workflow Overview

The general laboratory procedure for performing a Michael addition reaction is outlined below.

Caption: A schematic overview of the key steps in a typical Michael addition experiment.

Protocol 1: Addition of Dimethyl Malonate

This protocol describes a base-catalyzed Michael addition of dimethyl malonate to 1-(4-chlorophenyl)-2-nitroethene.

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene

• Dimethyl malonate

• Organocatalyst (e.g., alkylamino substituted triazine) or a standard base

• Solvent (e.g., Tetrahydrofuran - THF)

• Ethyl acetate

• n-Hexane

• Anhydrous sodium sulfate

• Brine solution

Procedure:

• To a solution of 1-(4-chlorophenyl)-2-nitroethene (1.0 mmol, 1.0 equiv) in the chosen solvent, add dimethyl malonate (2.0 mmol, 2.0 equiv).

• Add the catalyst (e.g., 10 mol%) to the mixture.

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl and extract the mixture with ethyl acetate.

• Separate the organic layer, wash it with water and then with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting crude residue by column chromatography on silica gel (using ethyl acetate and n-hexane as the eluent) to afford the pure product, Dimethyl 2-(1-(4-chlorophenyl)-2-nitroethyl)malonate.

Quantitative Data Summary: Malonate Addition

Nucleophile	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
Dimethyl Malonate	Alkylamino Triazine	THF	RT	12	82

| Diethyl Malonate | Takemoto Thiourea (10 mol%) | Toluene | RT | 4 | 95 |[4][5] |

Protocol 2: Asymmetric Addition of Cyclohexanone

This protocol details an organocatalyzed asymmetric Michael addition of cyclohexanone, which produces a chiral product with high stereoselectivity.[3]

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene

• Cyclohexanone

• Chiral Organocatalyst (e.g., (R,R)-DPEN-thiourea, 10 mol%)

• Additive (e.g., 4-Nitrophenol)

• Solvent: Water

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• In a reaction vial, dissolve 1-(4-chlorophenyl)-2-nitroethene (1.0 mmol, 1.0 equiv), the chiral thiourea organocatalyst (0.1 mmol, 0.1 equiv), and the additive in water.

• Add cyclohexanone (5.0 mmol, 5.0 equiv) to the mixture.

• Stir the reaction vigorously at room temperature for the specified time (typically 24-72 hours).

• Monitor the reaction by TLC. The use of water as a solvent is noted to be eco-friendly and can increase reactivity.[3]

• After completion, extract the reaction mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography to yield the desired γ-nitroketone.

Quantitative Data Summary: Ketone Addition

Nucleophile	Catalyst (mol%)	Solvent	Temp. (°C)	Yield (%)	dr (syn:anti)	ee (%)	Ref.
Cyclohexanone	(R,R)-DPEN-Thiourea (10)	Water	RT	88-99	>90:10	76-99	[3][6]

| Cyclohexanone | Pyrrolidine-HOBt (10) | Water | RT | 84-95 | 91:9 - 96:4 | 81-95 |[2] |

Protocol 3: Addition of Thiophenol (Thia-Michael Addition)

This protocol describes a straightforward thia-Michael addition that can often proceed in aqueous media without a catalyst.[7]

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene

• Thiophenol

• Solvent: Water

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Suspend 1-(4-chlorophenyl)-2-nitroethene (1.0 mmol, 1.0 equiv) in water (5 mL) in a round-bottom flask.

• Add thiophenol (1.1 mmol, 1.1 equiv) to the suspension.

• Stir the mixture at room temperature for approximately 45 minutes.[7]

• Monitor the reaction by TLC until the starting nitroalkene is consumed.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography if necessary. This reaction in aqueous media often results in high yields and selective formation of the anti-diastereomer.[7]

Quantitative Data Summary: Thiol Addition

Nucleophile	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Diastereoselectivity	Ref.
Thiophenol	None	Water	RT	0.75	58-95	Predominantly anti	[7]

| Aromatic Thiols | Et₃N | Dichloromethane | RT | 1-2 | 59-94 | N/A |[8] |

Protocol 4: Addition of Indole (Friedel-Crafts Type)

This protocol provides two effective methods for the addition of indole to 1-(4-chlorophenyl)-2-nitroethene.

Materials (Method A):

• 1-(4-Chlorophenyl)-2-nitroethene

• Indole

• Tetrabutylammonium hydrogen sulfate (TBAHS)

• Solvent: Water

• Ethyl acetate

• Anhydrous Na₂SO₄

Materials (Method B):

• 1-(4-Chlorophenyl)-2-nitroethene

• Indole

• Cyanuric chloride (TCT)

Procedure (Method A - Aqueous):

• Combine indole (1.0 mmol, 1.0 equiv), 1-(4-chlorophenyl)-2-nitroethene (1.0 mmol, 1.0 equiv), and TBAHS (50 mol%) in water (15 mL).[9]

• Stir the mixture at room temperature until TLC analysis indicates the completion of the reaction.[9]

• Extract the reaction mixture with ethyl acetate (2 x 30 mL).[9]

• Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate in vacuum.[9]

• Purify the crude product by column chromatography on silica gel.

Procedure (Method B - Solvent-Free):

• In a flask, mix indole (1.0 mmol, 1.0 equiv), 1-(4-chlorophenyl)-2-nitroethene (1.0 mmol, 1.0 equiv), and cyanuric chloride (10 mol%).[10]

• Heat the mixture at 70 °C for the required time (approx. 45 minutes).[10]

• Monitor the reaction by TLC.

• After completion, dissolve the residue in ethyl acetate and purify directly by column chromatography to obtain the 3-substituted indole product.

Quantitative Data Summary: Indole Addition

Nucleophile	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
Indole	TBAHS (50)	Water	RT	2-4	90-95	[9]

| Indole | Cyanuric Chloride (10) | None (Neat) | 70 | 0.75 | 96 |[10] |

References

• 1. adichemistry.com [adichemistry.com]
• 2. Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Base catalyzed one-pot thia-Michael addition-oxidation reaction of hetero-aromatic thiols to 2-aryl-3-nitro-2H-chromenes and their antibacterial evaluation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. ias.ac.in [ias.ac.in]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Scale-Up Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the scale-up synthesis of 1-(4-Chlorophenyl)-2-nitroethene, a versatile synthetic intermediate. The information is intended for use by trained professionals in a laboratory or manufacturing setting.

Introduction

1-(4-Chlorophenyl)-2-nitroethene is a valuable building block in organic synthesis, primarily utilized as a precursor for a variety of more complex molecules.[1] Its reactivity, stemming from the electron-withdrawing nitro group activating the carbon-carbon double bond, makes it susceptible to nucleophilic attack, a key feature in constructing new carbon-carbon and carbon-heteroatom bonds.[1] The most common and straightforward method for its synthesis is the Henry condensation reaction between 4-chlorobenzaldehyde and nitromethane.[1] This document outlines a scalable protocol for this synthesis, including reaction setup, workup, purification, and characterization, along with relevant safety information.

Reaction Scheme

The overall reaction for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene is depicted below:

Caption: Synthesis of 1-(4-Chlorophenyl)-2-nitroethene.

Materials and Equipment

Reagents	Equipment
4-Chlorobenzaldehyde	Jacketed glass reactor with overhead stirrer
Nitromethane	Temperature probe and controller
Ammonium acetate	Reflux condenser
Glacial acetic acid	Addition funnel
Methanol	Buchner funnel and filter flask
Isopropanol	Rotary evaporator
Dichloromethane	Beakers, flasks, and other standard laboratory glassware
Anhydrous sodium sulfate	Analytical balance
Celite	pH meter
Melting point apparatus
NMR spectrometer
IR spectrometer

Experimental Protocol: Scale-Up Synthesis

This protocol is designed for a multi-gram scale synthesis. Appropriate adjustments to equipment and reagent quantities will be necessary for larger scales.

4.1. Reaction Setup

Caption: Workflow for the reaction setup and monitoring.

Procedure:

• To a jacketed glass reactor equipped with an overhead stirrer, temperature probe, and reflux condenser, charge 4-chlorobenzaldehyde (1.0 eq) and methanol.

• Begin stirring and add nitromethane (1.5 eq).

• Add ammonium acetate (0.5 eq) as a catalyst.

• Heat the reaction mixture to reflux (approximately 65-70 °C) and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

4.2. Workup and Purification

Caption: Workflow for the workup and purification process.

Procedure:

• After the reaction is complete, cool the mixture to room temperature and then further cool in an ice bath for 1-2 hours to maximize precipitation.

• Collect the precipitated yellow solid by vacuum filtration using a Buchner funnel.

• Wash the filter cake with a small amount of cold methanol to remove residual impurities.

• For further purification, recrystallize the crude product from hot isopropanol. Dissolve the solid in a minimal amount of boiling isopropanol, then allow it to cool slowly to room temperature, followed by cooling in an ice bath.

• Collect the purified, bright yellow crystals by vacuum filtration.

• Dry the final product under vacuum at a temperature not exceeding 50 °C.

Data Presentation

Parameter	Value
Molecular Formula	C₈H₆ClNO₂
Molecular Weight	183.59 g/mol
Appearance	Yellow crystalline solid
Typical Yield	80-90%
Melting Point	108-110 °C
Purity (by HPLC)	>98%

Characterization Data

Technique	Expected Results
¹H NMR (CDCl₃, 400 MHz)	δ 8.05 (d, J = 13.6 Hz, 1H), 7.55 (d, J = 13.6 Hz, 1H), 7.48 (d, J = 8.6 Hz, 2H), 7.42 (d, J = 8.6 Hz, 2H)
¹³C NMR (CDCl₃, 101 MHz)	δ 139.5, 138.3, 136.9, 131.8, 130.6, 129.8
IR (KBr, cm⁻¹)	3100, 1635, 1510, 1340, 960, 820

Safety and Handling

Hazard Statements:

• Harmful if swallowed.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.

Precautionary Statements:

• Wear protective gloves, protective clothing, eye protection, and face protection.

• Use only outdoors or in a well-ventilated area.

• Avoid breathing dust/fume/gas/mist/vapors/spray.

• Wash skin thoroughly after handling.

• If swallowed, call a poison center or doctor if you feel unwell.

• If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

For detailed safety information, refer to the Safety Data Sheet (SDS).

Troubleshooting

Problem	Possible Cause	Solution
Low Yield	Incomplete reaction	Increase reaction time or temperature slightly. Ensure the catalyst is active.
Product loss during workup	Ensure complete precipitation by adequate cooling. Use minimal solvent for washing and recrystallization.
Impure Product	Incomplete reaction	Monitor the reaction closely to ensure full conversion of the starting material.
Inefficient purification	Repeat recrystallization. If impurities persist, consider column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient).

Disclaimer: This document is intended for informational purposes only and should not be considered a substitute for professional expertise and judgment. All procedures should be carried out by qualified individuals in a suitably equipped laboratory, adhering to all relevant safety precautions.

References

• 1. 1-(4-Chlorophenyl)-2-nitroethene | 706-07-0 | Benchchem [benchchem.com]

Application Notes and Protocols for the Purification of 1-(4-Chlorophenyl)-2-nitroethene by Recrystallization

Authored for: Researchers, scientists, and drug development professionals.

Introduction

1-(4-Chlorophenyl)-2-nitroethene, also known as trans-4-chloro-β-nitrostyrene, is a versatile synthetic intermediate utilized in the synthesis of various pharmaceutical and organic compounds. The purity of this compound is critical for subsequent reactions to ensure high yields and minimize side products. Recrystallization is a robust and widely used technique for the purification of solid organic compounds. This document provides a detailed protocol for the purification of 1-(4-Chlorophenyl)-2-nitroethene using a single-solvent recrystallization method with isopropanol, a commonly effective solvent for nitrostyrene derivatives.

Physicochemical Properties

A summary of the key physicochemical properties of 1-(4-Chlorophenyl)-2-nitroethene is presented in the table below.

Property	Value	Reference
Chemical Formula	C₈H₆ClNO₂
Molecular Weight	183.59 g/mol
Appearance	Off-white to light yellow crystalline powder	[1]
Melting Point	112-116 °C
Purity (Typical Crude)	~95%	[2]
Purity (After Recrystallization)	>98%	[1]
Solubility	Soluble in hot alcohols (e.g., ethanol, isopropanol)	General knowledge from multiple sources

Experimental Protocol: Single-Solvent Recrystallization

This protocol outlines the purification of 1-(4-Chlorophenyl)-2-nitroethene using isopropanol. The principle of this method relies on the higher solubility of the compound in the hot solvent and its lower solubility upon cooling, allowing for the formation of pure crystals while impurities remain in the mother liquor.

Materials and Equipment:

• Crude 1-(4-Chlorophenyl)-2-nitroethene

• Isopropanol (reagent grade)

• Erlenmeyer flasks

• Heating mantle or hot plate with a water or oil bath

• Magnetic stirrer and stir bar

• Buchner funnel and flask

• Vacuum source

• Filter paper

• Spatula

• Watch glass

• Drying oven or vacuum desiccator

Safety Precautions:

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

• Perform the recrystallization procedure in a well-ventilated fume hood.

• Isopropanol is flammable; avoid open flames and ensure proper grounding of equipment.

• Handle the hot glassware with appropriate clamps and heat-resistant gloves.

Procedure:

• Dissolution:

  • Place 10.0 g of crude 1-(4-Chlorophenyl)-2-nitroethene into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar.

  • Add approximately 80-100 mL of isopropanol to the flask.

  • Gently heat the mixture to boiling while stirring continuously. The boiling point of isopropanol is approximately 82.6 °C.

  • If the solid is not completely dissolved upon reaching the boiling point, add small portions (5-10 mL) of hot isopropanol until a clear, saturated solution is obtained. Avoid adding an excessive amount of solvent to maximize the recovery yield.

• Hot Filtration (Optional):

  • If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration. This step should be done quickly to prevent premature crystallization. Use a pre-heated funnel and receiving flask.

• Crystallization:

  • Once a clear, hot, saturated solution is obtained, remove the flask from the heat source and cover it with a watch glass.

  • Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • After the solution has reached room temperature and crystal formation appears to have ceased, place the flask in an ice-water bath for at least 30 minutes to maximize the precipitation of the purified compound.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel and a clean filter flask.

  • Wash the collected crystals with a small amount (10-15 mL) of ice-cold isopropanol to remove any residual mother liquor containing dissolved impurities.

  • Break the vacuum and gently press the crystals with a clean spatula to remove excess solvent.

• Drying:

  • Transfer the purified crystals to a pre-weighed watch glass.

  • Dry the crystals in a vacuum oven at a temperature below the compound's melting point (e.g., 50-60 °C) until a constant weight is achieved. Alternatively, the crystals can be dried in a vacuum desiccator.

• Characterization:

  • Determine the final weight of the purified product and calculate the percentage recovery.

  • Measure the melting point of the recrystallized product to assess its purity. A sharp melting point close to the literature value indicates high purity.

Quantitative Data Summary

The following table summarizes typical quantitative data for the purification of 1-(4-Chlorophenyl)-2-nitroethene by recrystallization from isopropanol. These values are representative and may vary depending on the initial purity of the crude material and adherence to the protocol.

Parameter	Crude Product	Recrystallized Product
Appearance	Yellowish powder	Pale yellow to white needles
Purity (by HPLC/GC)	~95%	>98%
Melting Point Range	110-114 °C	112-116 °C (sharper range)
Typical Recovery Yield	N/A	80-90%

Experimental Workflow Diagram

Caption: Recrystallization workflow diagram.

Signaling Pathway or Logical Relationship Diagram

The logical relationship in the recrystallization process is based on the principle of differential solubility.

Caption: Solubility principle of recrystallization.

References

• 1. 1-(4-Chlorophenyl)-2-nitroethene, CasNo.706-07-0 Hangzhou J&H Chemical Co., Ltd. China (Mainland) [jieheng.lookchem.com]
• 2. scbt.com [scbt.com]

Application Notes and Protocols for the Synthesis of Azo Dyes from 1-(4-Chlorophenyl)-2-nitroethene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azo dyes represent the largest and most versatile class of synthetic colorants, characterized by the presence of one or more azo groups (–N=N–) connecting aromatic rings. Their extensive conjugated systems are responsible for their vibrant colors, making them indispensable in various industries, including textiles, printing, and pharmaceuticals. The synthesis of azo dyes traditionally involves the diazotization of a primary aromatic amine, followed by an azo coupling reaction with an electron-rich nucleophile, such as a phenol or an aniline derivative.

This document provides a detailed protocol for the synthesis of an azo dye starting from 1-(4-Chlorophenyl)-2-nitroethene. It is important to note that the direct use of 1-(4-Chlorophenyl)-2-nitroethene for azo dye synthesis is not a standard procedure, as it is not a primary aromatic amine and therefore cannot be directly diazotized. The following protocols outline a proposed two-step synthetic pathway:

• Reduction and Cleavage: Conversion of 1-(4-Chlorophenyl)-2-nitroethene to 4-chloroaniline. This proposed step is based on established methods for the reduction of nitro compounds and cleavage of carbon-carbon double bonds, though a direct one-pot conversion from a β-nitrostyrene to an aniline is not widely documented. A plausible method involves catalytic hydrogenation which can, under certain conditions, lead to the cleavage of the ethene bridge and reduction of the nitro group.

• Diazotization and Azo Coupling: The resulting 4-chloroaniline is then used in a classic two-step process to form the final azo dye. This involves the formation of a stable diazonium salt, which then acts as an electrophile in a coupling reaction with a suitable aromatic partner.

This application note provides detailed methodologies for these proposed reactions, quantitative data from analogous transformations reported in the literature, and visualizations to aid in the understanding of the experimental workflow.

Proposed Synthetic Pathway

The overall proposed synthetic route from 1-(4-Chlorophenyl)-2-nitroethene to a representative azo dye (in this case, using 2-naphthol as the coupling component) is depicted below.

Caption: Proposed workflow for the synthesis of an azo dye from 1-(4-Chlorophenyl)-2-nitroethene.

Experimental Protocols

Protocol 1: Synthesis of 4-Chloroaniline from 1-(4-Chlorophenyl)-2-nitroethene (Proposed)

This protocol describes a proposed method for the reductive cleavage of 1-(4-Chlorophenyl)-2-nitroethene to 4-chloroaniline using catalytic hydrogenation. This method is adapted from general procedures for the reduction of nitroarenes and cleavage of styrenyl compounds.

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene

• Raney Nickel (catalyst)

• Ethanol (solvent)

• Hydrogen gas (H₂)

• Pressurized hydrogenation vessel (e.g., Parr hydrogenator)

• Filtration apparatus (e.g., Buchner funnel with Celite®)

• Rotary evaporator

Procedure:

• In a suitable pressurized hydrogenation vessel, add 1-(4-Chlorophenyl)-2-nitroethene (1.0 eq).

• Add a catalytic amount of Raney Nickel (approximately 5-10% by weight of the substrate).

• Add ethanol as the solvent to dissolve the starting material.

• Seal the vessel and purge with nitrogen gas, followed by hydrogen gas.

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 50-100 psi).

• Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., 40-50 °C).

• Monitor the reaction progress by observing the uptake of hydrogen gas and by thin-layer chromatography (TLC).

• Once the reaction is complete (no further hydrogen uptake), carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Wash the filter cake with ethanol.

• Combine the filtrate and washings and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 4-chloroaniline.

• The crude product can be purified by recrystallization or column chromatography if necessary.

Protocol 2: Synthesis of an Azo Dye via Diazotization and Coupling

This protocol details the synthesis of a representative azo dye from the 4-chloroaniline obtained in Protocol 1, using 2-naphthol as the coupling component.

Part A: Diazotization of 4-Chloroaniline

Materials:

• 4-Chloroaniline (from Protocol 1)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Deionized water

• Ice-salt bath

Procedure:

• In a 100 mL beaker, dissolve 1.28 g (0.01 mol) of 4-chloroaniline in a mixture of 3 mL of concentrated hydrochloric acid and 10 mL of deionized water.

• Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring.

• In a separate beaker, prepare a solution of 0.70 g (0.01 mol) of sodium nitrite in 5 mL of cold deionized water.

• Add the sodium nitrite solution dropwise to the cold 4-chloroaniline solution over 10-15 minutes, ensuring the temperature remains below 5 °C.

• Continue stirring the resulting solution in the ice bath for an additional 20 minutes to ensure the complete formation of the 4-chlorobenzenediazonium chloride solution. Keep this solution cold for the next step.

Part B: Azo Coupling with 2-Naphthol

Materials:

• 4-Chlorobenzenediazonium chloride solution (from Part A)

• 2-Naphthol

• Sodium Hydroxide (NaOH)

• Deionized water

• Ice bath

• Filtration apparatus

Procedure:

• In a 250 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 50 mL of a 10% aqueous sodium hydroxide solution.

• Cool this solution to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add the cold diazonium salt solution from Part A to the cold 2-naphthol solution with continuous and efficient stirring.

• A colored precipitate of the azo dye should form immediately.

• Continue stirring the reaction mixture in the ice bath for another 30 minutes to ensure the coupling reaction is complete.

• Collect the precipitated dye by vacuum filtration and wash it thoroughly with cold deionized water until the filtrate is neutral.

• Dry the azo dye in a desiccator or a vacuum oven at a low temperature.

Data Presentation

The following tables summarize typical quantitative data for the synthesis of azo dyes from 4-chloroaniline and various coupling components, as reported in the literature for analogous reactions.

Table 1: Reaction Conditions and Yields for Azo Dye Synthesis from 4-Chloroaniline

Coupling Component	Reaction Solvent	Reaction Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
2-Naphthol	Aqueous NaOH	0-5	1	92	Analogous Syntheses
Phenol	Aqueous NaOH	0-5	1	88	Analogous Syntheses
Aniline	Acetic Acid/Water	0-5	1.5	85	Analogous Syntheses
N,N-Dimethylaniline	Acetic Acid/Water	0-5	1	95	Analogous Syntheses

Table 2: Spectroscopic Data for a Representative Azo Dye (from 4-Chloroaniline and 2-Naphthol)

Spectroscopic Technique	Characteristic Peaks
UV-Vis (λmax in nm)	~480 nm (in a suitable solvent like ethanol or DMF)
FT-IR (cm⁻¹)	~3400-3500 (O-H stretch, if phenol is used), ~1600 (C=C aromatic stretch), ~1450-1500 (N=N stretch), ~1050 (C-Cl stretch)
¹H NMR (δ, ppm)	Aromatic protons in the range of 6.5-8.5 ppm
¹³C NMR (δ, ppm)	Aromatic carbons in the range of 110-160 ppm

Visualizations

Logical Relationship of the Synthetic Steps

Caption: Logical flow of the proposed multi-step dye synthesis.

Disclaimer

The protocol for the conversion of 1-(4-Chlorophenyl)-2-nitroethene to 4-chloroaniline is a proposed pathway based on established chemical principles. Researchers should conduct small-scale feasibility studies and optimize reaction conditions as necessary. Standard laboratory safety precautions should be strictly followed when handling all chemicals, particularly when working with hydrogenation reactions under pressure and handling corrosive acids and potentially hazardous diazonium compounds.

Application Notes and Protocols: 1-(4-Chlorophenyl)-2-nitroethene in Agricultural Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

While direct registration of 1-(4-Chlorophenyl)-2-nitroethene as an agricultural product is not documented, extensive research into the broader class of β-nitrostyrene derivatives reveals significant potential for its application in agricultural chemistry, primarily as an antifungal agent. Evidence suggests that β-nitrostyrene compounds act as potent fungicides by disrupting the fungal cell wall. Additionally, the molecular structure of 1-(4-Chlorophenyl)-2-nitroethene makes it a valuable intermediate in the synthesis of complex agrochemicals, including established fungicides. These application notes provide an overview of its potential fungicidal use, detailed experimental protocols for its evaluation, and its role as a synthetic precursor.

Potential Application as a Fungicide

The primary agricultural application for 1-(4-Chlorophenyl)-2-nitroethene is projected to be in the development of novel fungicides. This is based on the well-documented antifungal properties of β-nitrostyrene derivatives.

Rationale for Fungicidal Activity

Studies on various β-nitrostyrene derivatives have demonstrated their efficacy against a range of pathogenic fungi. The core structure, a nitroalkene attached to an aromatic ring, is considered the pharmacophore responsible for its biological activity. The presence of a chloro-substituent on the phenyl ring, as in 1-(4-Chlorophenyl)-2-nitroethene, is a common feature in many active agrochemical compounds and may enhance its fungicidal properties.

Mechanism of Action

The proposed mechanism of action for the antifungal activity of β-nitrostyrene derivatives involves the disruption of the fungal cell wall.[1] This class of compounds is believed to interfere with the synthesis or integrity of critical cell wall components, leading to osmotic instability and cell death.[1] This mode of action is particularly promising as it targets a structure unique to fungi and not present in plant or mammalian cells, suggesting a potential for selective toxicity. Additionally, some nitrostyrene derivatives have been shown to induce apoptosis in target cells, a mechanism that could also contribute to their fungicidal effects.

Quantitative Data Summary

While specific quantitative data for 1-(4-Chlorophenyl)-2-nitroethene against agricultural pathogens is limited in publicly available literature, the following table summarizes the reported antifungal activity of related β-nitrostyrene derivatives against various fungal species to provide a comparative baseline for its potential efficacy.

Compound Class	Fungal Species	Activity Metric	Value Range	Reference
β-Nitrostyrene Derivatives	Pathogenic Fungi	MIC	0.25–8 µg/mL	[2]
Eugenol with Nitro Group	Botrytis cinerea	IC50	31–95 ppm	[3]
2-Aminobenzoxazole Derivatives	Botrytis cinerea	In vivo	Significant inhibition	[4]

Note: MIC (Minimum Inhibitory Concentration) and IC50 (Half maximal inhibitory concentration) are standard measures of antifungal potency.

Experimental Protocols

The following protocols are provided as a guide for the evaluation of the antifungal activity of 1-(4-Chlorophenyl)-2-nitroethene.

In Vitro Antifungal Susceptibility Testing: Broth Microdilution Assay

This protocol is adapted from standardized methods for determining the Minimum Inhibitory Concentration (MIC) of antifungal compounds.

Objective: To determine the lowest concentration of 1-(4-Chlorophenyl)-2-nitroethene that inhibits the visible growth of a target fungal pathogen.

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene

• Target fungal pathogen (e.g., Botrytis cinerea, Fusarium oxysporum)

• Potato Dextrose Broth (PDB) or other suitable liquid medium

• Dimethyl sulfoxide (DMSO) for stock solution preparation

• Sterile 96-well microtiter plates

• Spectrophotometer or plate reader (optional, for quantitative measurement)

• Incubator

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 1-(4-Chlorophenyl)-2-nitroethene in DMSO at a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: In a 96-well plate, perform serial twofold dilutions of the stock solution in the liquid medium to achieve a range of test concentrations (e.g., 0.1 to 100 µg/mL).

• Inoculum Preparation: Grow the fungal pathogen on a suitable agar medium. Prepare a spore suspension in sterile water or saline and adjust the concentration to approximately 1 × 10^5 spores/mL.

• Inoculation: Add the fungal spore suspension to each well of the microtiter plate containing the test compound dilutions.

• Controls: Include a positive control (medium with fungal inoculum, no compound) and a negative control (medium only).

• Incubation: Incubate the plates at an optimal temperature for the specific fungus (e.g., 25°C) for 48-72 hours, or until sufficient growth is observed in the positive control wells.

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound at which there is no visible growth of the fungus. This can be confirmed by measuring the optical density at 600 nm.

In Vivo Antifungal Activity on Plant Tissue

This protocol provides a method for assessing the protective efficacy of the compound on a host plant.

Objective: To evaluate the ability of 1-(4-Chlorophenyl)-2-nitroethene to prevent or reduce fungal disease development on plant tissue.

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene formulated as a sprayable solution (e.g., with a surfactant)

• Healthy, susceptible host plants (e.g., tomato seedlings for Botrytis cinerea)

• Fungal pathogen spore suspension

• Controlled environment growth chamber

Procedure:

• Compound Application: Spray a group of plants with the formulated solution of 1-(4-Chlorophenyl)-2-nitroethene at various concentrations.

• Control Group: Spray a control group of plants with the formulation vehicle only (without the test compound).

• Drying: Allow the treated plants to dry completely.

• Inoculation: Inoculate all plants (treated and control) with a spore suspension of the target fungal pathogen.

• Incubation: Place the plants in a growth chamber with conditions of high humidity and optimal temperature to promote disease development.

• Disease Assessment: After a suitable incubation period (e.g., 5-7 days), assess the disease severity on all plants. This can be done by visually rating the percentage of leaf area affected or by measuring lesion size.

• Data Analysis: Compare the disease severity in the treated groups to the control group to determine the protective efficacy of the compound.

Role as a Synthetic Intermediate

1-(4-Chlorophenyl)-2-nitroethene can serve as a versatile building block in the synthesis of more complex agrochemicals. Its nitro and alkene functionalities allow for a variety of chemical transformations. A notable potential application is in the synthesis of key intermediates for succinate dehydrogenase inhibitor (SDHI) fungicides, such as Boscalid.[5][6]

Visualizations

Diagrams

Caption: Proposed mechanism of antifungal action.

Caption: Potential synthetic pathway to a fungicide intermediate.

References

• 1. β-Nitrostyrene derivatives as broad range potential antifungal agents targeting fungal cell wall - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antifungal Activity of Eugenol Derivatives against Botrytis Cinerea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Boscalid via a three-step telescoped continuous flow process implemented on a MJOD reactor platform - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

optimizing reaction conditions for 1-(4-Chlorophenyl)-2-nitroethene synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene. Our aim is to facilitate the optimization of reaction conditions and address common challenges encountered during this synthetic procedure.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene?

A1: The synthesis is predominantly achieved through a base-catalyzed condensation reaction known as the Henry reaction (or nitroaldol reaction).[1][2][3] This reaction involves the carbon-carbon bond formation between 4-chlorobenzaldehyde and nitromethane. The initial product is a β-hydroxy nitro compound, which readily dehydrates, often in situ, to yield the desired 1-(4-Chlorophenyl)-2-nitroethene.[1][4]

Q2: What are the typical catalysts used for this reaction?

A2: A variety of bases can be employed to catalyze the Henry reaction. These range from simple inorganic bases like alkali metal hydroxides and carbonates to organic amines such as methylamine, cyclohexylamine, and triethylamine.[2][4] For asymmetric synthesis, chiral metal complexes, often involving copper(II) acetate and chiral ligands, are utilized to achieve high enantioselectivity.[5]

Q3: How critical is the choice of solvent for this reaction?

A3: The solvent can influence reaction rates and yields. Common solvents include alcohols like methanol and ethanol, as well as aprotic solvents like THF.[5][6] In some cases, glacial acetic acid has been used, which can help to control the reaction rate by neutralizing the base if water accumulates.[4] Solvent-free conditions have also been reported, offering a greener alternative.[7]

Q4: Can this reaction be performed under asymmetric conditions to yield a specific enantiomer?

A4: Yes, the asymmetric Henry reaction allows for the synthesis of chiral nitroaldols with high enantiomeric purity. This is typically achieved using a chiral catalyst system, such as a copper(II) acetate complex with a chiral bis(β-amino alcohol) ligand.[5]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Step
Inactive or Insufficient Catalyst: The base catalyst is crucial for the reaction to proceed.	- Ensure the catalyst is fresh and has been stored correctly. For solid bases, ensure they are finely powdered to maximize surface area.- Optimize the catalyst loading. While catalytic amounts are needed, too little may result in a slow or incomplete reaction.[6]
Unfavorable Reaction Temperature: The reaction rate is temperature-dependent.	- If the reaction is too slow, consider a moderate increase in temperature. However, be aware that excessive heat can promote side reactions.[4]- For asymmetric synthesis, lower temperatures (e.g., 10°C) may be required to enhance enantioselectivity, which may necessitate longer reaction times.[5]
Presence of Excess Water: Water is a byproduct of the dehydration step and can inhibit the base catalyst.	- Use anhydrous solvents and reagents if possible.- Consider using a solvent system that allows for the azeotropic removal of water, such as toluene.[4]
Retro-Henry Reaction: The Henry reaction is reversible, and the product can revert to the starting materials.	- Ensure the removal of water to drive the reaction towards the dehydrated product, which is typically more stable.

Issue 2: Formation of Significant Side Products

Possible Cause	Troubleshooting Step
Cannizzaro Reaction: In the presence of a strong base, 4-chlorobenzaldehyde, which lacks an α-hydrogen, can undergo a disproportionation reaction to form 4-chlorobenzoic acid and 4-chlorobenzyl alcohol.[8]	- Use a milder base or a lower concentration of the strong base.- Carefully control the addition of the base to the reaction mixture.
Polymerization or Resinification: Aldehydes and nitroalkenes can be prone to polymerization under basic conditions.	- Avoid excessively high temperatures and high concentrations of base.- Ensure efficient stirring to prevent localized "hot spots" of high base concentration.
Formation of the β-nitro alcohol without dehydration: The intermediate nitroalcohol may not dehydrate to the desired nitroethene.	- If the nitroalcohol is the major product, subsequent dehydration can be achieved by heating or by treatment with a dehydrating agent.[4] For benzaldehyde derivatives, this dehydration is often spontaneous.[4]

Issue 3: Difficulty in Product Purification

Possible Cause	Troubleshooting Step
Oily Product or Failure to Crystallize: The crude product may be an oil that is difficult to handle and purify.	- Attempt to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.- Purification by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) is a common alternative.
Contamination with Starting Materials: Unreacted 4-chlorobenzaldehyde or nitromethane may contaminate the final product.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the complete consumption of the limiting reagent.- Optimize the stoichiometry of the reactants. A slight excess of nitromethane is often used.
Product is a different color than expected (e.g., reddish-brown): This can indicate the presence of impurities or side products.	- Recrystallization from a suitable solvent (e.g., ethanol or isopropanol) is often effective in removing colored impurities.[4]

Data Presentation

Table 1: Optimization of Reaction Conditions for the Asymmetric Henry Reaction of 4-Chlorobenzaldehyde and Nitromethane

Entry	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)
1	20	Methanol	25	24	88	85.3
2	20	Isopropanol	25	24	80	86.6
3	20	Ethanol	25	24	>99	82.6
4	20	THF	25	24	79	68.3
5	20	Ethanol	10	48	87	90.4
6	5	Ethanol	25	24	-	-
7	10	Ethanol	25	24	-	-
8	25	Ethanol	25	24	-	-

Data adapted from a study on a novel chiral bis(β-amino alcohol)-Cu(OAc)₂ catalyst system.[5] The specific ligand used was (2S,2′S)-2,2′-((Thiophene-2,5-diylbis(methylene))bis(azanediyl))bis(3,3-dimethylbutan-1-ol) (L4).

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

This protocol is a general guideline and may require optimization based on specific laboratory conditions and desired product specifications.

Materials:

• 4-chlorobenzaldehyde

• Nitromethane

• Base catalyst (e.g., methylamine, ammonium acetate, or a copper-based catalyst for asymmetric synthesis)

• Solvent (e.g., ethanol, methanol, or toluene)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 4-chlorobenzaldehyde in the chosen solvent.

• Add nitromethane to the solution. A molar ratio of 1:1.2 to 1:2 (aldehyde:nitromethane) is common.

• Add the base catalyst portion-wise or dropwise to the stirred solution. The amount of catalyst will depend on the specific catalyst chosen and should be optimized.

• The reaction mixture is then stirred at a specific temperature (ranging from room temperature to reflux) for a predetermined time (typically a few hours to 24 hours).

• Monitor the reaction progress by TLC.

• Upon completion, the reaction mixture is cooled to room temperature.

• The product may precipitate from the solution upon cooling. If so, it can be collected by filtration.

• If the product does not precipitate, the solvent is removed under reduced pressure.

• The crude product is then purified, typically by recrystallization from a suitable solvent like ethanol.

Protocol 2: Asymmetric Henry Reaction using a Chiral Copper Catalyst

This protocol is adapted from a literature procedure for high enantioselectivity.[5]

Materials:

• Chiral bis(β-amino alcohol) ligand (e.g., L4 as mentioned in Table 1)

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• 4-chlorobenzaldehyde

• Nitromethane

• Ethanol (anhydrous)

• Nitrogen atmosphere

Procedure:

• In a vial under a nitrogen atmosphere, charge the chiral ligand (e.g., 0.041 mmol, 20 mol%) and Cu(OAc)₂·H₂O (0.04 mmol, 20 mol%) in ethanol (2 mL).

• Stir the solution at room temperature for 2 hours to form the blue catalyst complex.

• To this solution, add 4-chlorobenzaldehyde (0.2 mmol).

• Stir the mixture for 20 minutes at room temperature.

• Add nitromethane (2 mmol) to the reaction mixture.

• Continue stirring for 24-48 hours at the desired temperature (e.g., 10°C or 25°C).

• Monitor the reaction progress by TLC.

• Upon completion, the work-up would typically involve quenching the reaction, extracting the product into an organic solvent, washing the organic layer, drying it, and removing the solvent.

• The crude product is then purified by column chromatography to yield the chiral nitroaldol, which can then be dehydrated if the nitroalkene is the desired final product.

Visualizations

Caption: Reaction pathway for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene.

Caption: General experimental workflow for the synthesis.

Caption: Troubleshooting decision tree for common synthesis issues.

References

• 1. Henry Reaction [organic-chemistry.org]
• 2. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 3. Henry reaction - Wikipedia [en.wikipedia.org]
• 4. Sciencemadness Discussion Board - Optimizing Henry reaction conditions (substituted benzaldehydes + nitromethane) - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Asymmetric Henry Reaction of Nitromethane with Substituted Aldehydes Catalyzed by Novel In Situ Generated Chiral Bis(β-Amino Alcohol-Cu(OAc)2·H2O Complex | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. homework.study.com [homework.study.com]

Technical Support Center: Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the synthesis of 1-(4-Chlorophenyl)-2-nitroethene.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1-(4-Chlorophenyl)-2-nitroethene, which is typically prepared via a Henry condensation reaction between 4-chlorobenzaldehyde and nitromethane.

Problem ID	Issue	Potential Cause(s)	Recommended Solution(s)
SYN-001	Low or No Product Yield	1. Inactive Catalyst/Base: The base used to catalyze the reaction may be old or decomposed. 2. Poor Quality Reagents: Impurities in 4-chlorobenzaldehyde (e.g., 4-chlorobenzoic acid) or nitromethane can inhibit the reaction. 3. Suboptimal Reaction Temperature: The reaction may be too slow at very low temperatures, or side reactions may dominate at higher temperatures. 4. Insufficient Reaction Time: The reaction may not have proceeded to completion.	1. Use a fresh, high-purity base (e.g., freshly prepared sodium methoxide or high-purity ammonium acetate). 2. Use freshly distilled 4-chlorobenzaldehyde and high-purity nitromethane. 3. Carefully control the reaction temperature. For base-catalyzed reactions, maintaining a temperature between 0-15°C is often optimal. 4. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.
SYN-002	Formation of a Viscous, Dark-Colored Tar or Oily Product	1. Polymerization of the Product: 1-(4-Chlorophenyl)-2-nitroethene is prone to polymerization, especially in the presence of strong bases and at elevated temperatures. 2. Formation of the Nitroaldol Intermediate: Incorrect workup, particularly the order of adding acid and base, can lead to the formation of the saturated nitro alcohol, 1-(4-chlorophenyl)-2-nitroethanol, which is often an oil.[1]	1. Use a milder catalyst system, such as ammonium acetate in a suitable solvent. Avoid strong bases like alcoholic potassium hydroxide if polymerization is an issue. Maintain strict temperature control. 2. During the workup, always add the alkaline reaction mixture slowly to a well-stirred excess of acid (e.g., hydrochloric acid). This ensures rapid dehydration of the nitroaldol intermediate to the desired nitroethene.
SYN-003	Product is Contaminated with a White Crystalline Solid	1. Unreacted 4-chlorobenzaldehyde: Incomplete reaction can leave starting material in the crude product. 2. Formation of 4-chlorobenzoic acid: This can occur if the 4-chlorobenzaldehyde starting material has oxidized or if a Cannizzaro reaction has occurred as a side reaction under strongly basic conditions.[2][3][4]	1. Ensure a slight excess of nitromethane is used and that the reaction goes to completion by monitoring with TLC. 2. Use purified 4-chlorobenzaldehyde. If 4-chlorobenzoic acid is present, it can be removed by washing the crude product (dissolved in an organic solvent) with a basic aqueous solution (e.g., sodium bicarbonate).
SYN-004	Presence of Multiple Impurities in the Final Product	1. Formation of Michael Adducts: The product, a Michael acceptor, can react with nucleophiles like the nitromethane anion to form 1,3-dinitro-2-(4-chlorophenyl)propane.[5][6][7] 2. Formation of Cannizzaro Products: Under strongly basic conditions, 4-chlorobenzaldehyde can disproportionate to 4-chlorobenzyl alcohol and 4-chlorobenzoic acid.[2][3][4]	1. Use a controlled stoichiometry of reactants. Avoid a large excess of nitromethane and base. 2. Employ milder reaction conditions (e.g., weaker base, lower temperature) to disfavor the Cannizzaro reaction. Purification by column chromatography may be necessary to separate these byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-(4-Chlorophenyl)-2-nitroethene?

A1: The most prevalent method is the Henry reaction (also known as a nitroaldol reaction), which involves the base-catalyzed condensation of 4-chlorobenzaldehyde with nitromethane.[8] This is typically a two-step, one-pot process where the initial nitroaldol adduct, 1-(4-chlorophenyl)-2-nitroethanol, is dehydrated to form the final product.

Q2: My crude product is an oil instead of a crystalline solid. What happened?

A2: The formation of an oily product often indicates the presence of the intermediate, 1-(4-chlorophenyl)-2-nitroethanol. This occurs when the dehydration step is incomplete. To avoid this, ensure that during the acidic workup, the basic reaction mixture is added slowly to a stirred, cold excess of acid. This strongly acidic environment promotes the elimination of water to form the desired crystalline 1-(4-Chlorophenyl)-2-nitroethene.

Q3: How can I minimize the formation of the polymeric tar?

A3: Tar formation is primarily due to the polymerization of the nitrostyrene product. To minimize this, it is crucial to:

• Control the temperature: Keep the reaction temperature low, ideally below 15°C, especially during the addition of a strong base.

• Choose the right catalyst: Consider using a milder catalyst like ammonium acetate instead of strong bases such as sodium or potassium hydroxide.

• Limit reaction time: Monitor the reaction by TLC and stop it once the starting material is consumed to prevent prolonged exposure of the product to the reaction conditions.

Q4: What are the expected spectral characteristics of the main side product, 1-(4-chlorophenyl)-2-nitroethanol?

A4: The 1H NMR spectrum of 1-(4-chlorophenyl)-2-nitroethanol in CDCl3 typically shows a singlet for the hydroxyl proton, a multiplet for the benzylic proton around 5.4 ppm, and multiplets for the methylene protons adjacent to the nitro group around 4.5-4.8 ppm. The aromatic protons will appear in their characteristic region. The IR spectrum will show a broad absorption for the hydroxyl group around 3400 cm-1 and strong absorptions for the nitro group around 1550 cm-1 and 1380 cm-1.[9][10]

Q5: Is it possible for 4-chlorobenzaldehyde to undergo a Cannizzaro reaction under the conditions of the Henry reaction?

A5: Yes, it is possible, especially if a strong base like sodium hydroxide is used in high concentration and the reaction temperature is elevated. The Cannizzaro reaction is a disproportionation of a non-enolizable aldehyde into the corresponding carboxylic acid and alcohol.[2][3] In this case, it would lead to the formation of 4-chlorobenzoic acid and 4-chlorobenzyl alcohol.[3][4] To avoid this, using milder reaction conditions is recommended.

Quantitative Data on Reaction Conditions and Yields

While specific comparative data for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene is dispersed across various literature, the following table summarizes typical conditions and expected outcomes based on analogous nitrostyrene syntheses.

Catalyst System	Solvent	Temperature	Typical Yield of 1-(4-Chlorophenyl)-2-nitroethene	Major Side Products	Reference
Sodium Hydroxide	Methanol/Water	10-15°C	80-85%	1-(4-chlorophenyl)-2-nitroethanol, Polymeric materials	General nitrostyrene protocols
Ammonium Acetate	Acetic Acid	Reflux	70-80%	Less polymerization compared to strong bases	General nitrostyrene protocols
Chiral Bis(β-Amino Alcohol)-Cu(OAc)2	Ethanol	25°C	66% (of the nitroaldol)	1-(4-chlorophenyl)-2-nitroethanol	[11]

Experimental Protocols

Key Experiment: Synthesis of 1-(4-Chlorophenyl)-2-nitroethene via Henry Condensation

This protocol is a generalized procedure based on standard methods for nitrostyrene synthesis.

Materials:

• 4-chlorobenzaldehyde

• Nitromethane

• Methanol

• Sodium hydroxide

• Concentrated Hydrochloric Acid

• Ice

Procedure:

• In a flask equipped with a mechanical stirrer, thermometer, and a dropping funnel, dissolve 4-chlorobenzaldehyde (1 mole) and nitromethane (1.1 moles) in methanol.

• Cool the mixture to 0-5°C in an ice-salt bath.

• Prepare a solution of sodium hydroxide (1.05 moles) in water and cool it.

• Add the cold sodium hydroxide solution dropwise to the stirred reaction mixture, ensuring the temperature is maintained below 15°C. A precipitate will form.

• After the addition is complete, continue stirring for an additional 30 minutes.

• In a separate large beaker, prepare a solution of concentrated hydrochloric acid and crushed ice.

• Slowly pour the reaction mixture into the stirred, cold acid solution. A yellow crystalline product should precipitate.

• Filter the solid product, wash thoroughly with cold water until the washings are neutral, and then with a small amount of cold ethanol.

• The crude product can be recrystallized from a suitable solvent like ethanol or isopropanol to obtain pure 1-(4-Chlorophenyl)-2-nitroethene.

Visualizations

References

• 1. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 2. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 3. rsc.org [rsc.org]
• 4. books.rsc.org [books.rsc.org]
• 5. iris.cnr.it [iris.cnr.it]
• 6. sctunisie.org [sctunisie.org]
• 7. researchgate.net [researchgate.net]
• 8. Henry reaction - Wikipedia [en.wikipedia.org]
• 9. rsc.org [rsc.org]
• 10. rsc.org [rsc.org]
• 11. mdpi.com [mdpi.com]

troubleshooting low yield in 1-(4-Chlorophenyl)-2-nitroethene reactions

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on troubleshooting low yields in the synthesis of 1-(4-Chlorophenyl)-2-nitroethene. The primary synthetic route involves a Henry condensation reaction between 4-chlorobenzaldehyde and nitromethane.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yield in the synthesis of 1-(4-Chlorophenyl)-2-nitroethene?

A1: Low yields are often attributed to several factors, including suboptimal reaction conditions, reagent purity, and the occurrence of side reactions. Ineffective catalysis, incorrect reaction temperature, and insufficient reaction time are common culprits. The purity of 4-chlorobenzaldehyde is crucial, as impurities can hinder the reaction.

Q2: What are the typical side reactions observed in this synthesis?

A2: The primary side reactions include the formation of the intermediate nitro alcohol, which may not fully dehydrate to the desired nitroethene, and polymerization of the product, especially in the presence of strong bases.[1] Another potential side reaction, particularly with aldehydes lacking alpha-hydrogens like 4-chlorobenzaldehyde, is the Cannizzaro reaction under strong basic conditions, although this is less common in typical Henry reaction setups.

Q3: How can I minimize the formation of an oily product instead of solid crystals?

A3: The formation of an oil often indicates the presence of the intermediate 1-(4-chlorophenyl)-2-nitroethanol. To promote the formation of the crystalline nitroethene, ensure the correct workup procedure is followed. Specifically, the alkaline reaction mixture should be slowly added to a stirred acidic solution. Reversing this addition can favor the formation of the nitro alcohol.[2]

Q4: What is the role of the catalyst in this reaction, and how do I choose the right one?

A4: The catalyst, typically a base, is essential for deprotonating nitromethane to form the nucleophilic nitronate anion, which then attacks the carbonyl carbon of 4-chlorobenzaldehyde. Common catalysts include weak bases like ammonium acetate or primary amines (e.g., methylamine), and strong bases like sodium hydroxide or potassium hydroxide.[2] The choice of catalyst can significantly impact the yield and should be optimized for your specific laboratory conditions.

Q5: Can the product, 1-(4-Chlorophenyl)-2-nitroethene, decompose during the reaction or workup?

A5: Yes, β-nitrostyrenes can be sensitive to heat and strong bases, which can promote polymerization.[1][3] During workup, it is important to control the temperature, especially during acid-base neutralization. The final product should be stored in a cool, dark place to prevent degradation.

Troubleshooting Guide for Low Yield

Problem ID	Issue	Potential Causes	Recommended Actions
LY-001	Low or No Product Yield	1. Ineffective or degraded catalyst. 2. Incorrect reaction temperature. 3. Impure starting materials (especially 4-chlorobenzaldehyde). 4. Insufficient reaction time.	1. Use a fresh or properly stored catalyst. Consider screening different catalysts (e.g., ammonium acetate, methylamine). 2. Optimize the reaction temperature. For reactions with strong bases like NaOH, maintain a temperature of 10-15°C during base addition. For ammonium acetate/acetic acid, reflux is typically required. 3. Use freshly distilled or high-purity 4-chlorobenzaldehyde. 4. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.
LY-002	Formation of an Oily Product	1. Incomplete dehydration of the nitro alcohol intermediate. 2. Incorrect workup procedure.	1. Ensure reaction conditions (e.g., heat, acidic workup) are sufficient to promote dehydration. 2. During workup, slowly add the basic reaction mixture to a stirred, cold acid solution. Avoid adding the acid to the reaction mixture.
LY-003	Significant Polymerization of the Product	1. Use of a strong base catalyst. 2. High reaction temperature. 3. Prolonged reaction time in the presence of a base.	1. Consider using a milder catalyst, such as ammonium acetate. 2. Carefully control the reaction temperature to avoid excessive heat. 3. Monitor the reaction by TLC and stop it once the starting material is consumed to avoid prolonged exposure of the product to basic conditions.[3]
LY-004	Difficulty in Product Purification	1. Presence of unreacted starting materials. 2. Formation of side products. 3. Co-precipitation of impurities.	1. Optimize the reaction to ensure complete consumption of the limiting reagent. 2. Adjust reaction conditions to minimize side reactions. 3. Purify the crude product by recrystallization from a suitable solvent, such as ethanol or isopropanol.[2]

Data Presentation: Reaction Yields

The yield of 1-(4-Chlorophenyl)-2-nitroethene is highly dependent on the reaction conditions. Below is a summary of reported yields using different catalytic systems.

Catalyst / Reagents	Solvent	Temperature	Reaction Time	Yield (%)	Reference
Ammonium Acetate	Acetic Acid	Reflux	2 hours	~85-98%	[4][5]
Benzylamine	Acetic Acid	70-80°C	Not Specified	80-99%	[5]
Sodium Hydroxide	Methanol / Water	10-15°C	Not Specified	~80-83%	[6]
Copper(II) tetrafluoroborate / NaNO₂ / I₂	Acetonitrile	Room Temp	7 hours	~72%	[7]

Experimental Protocols

Protocol 1: Ammonium Acetate in Acetic Acid

This method is a common and effective procedure for the synthesis of β-nitrostyrenes.[3]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-chlorobenzaldehyde (1 equivalent), nitromethane (1.5 to 2 equivalents), and ammonium acetate (0.5 to 1 equivalent).

• Solvent Addition: Add glacial acetic acid as the solvent.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature and pour it into a beaker of ice-water with stirring.

• Isolation: The yellow solid product will precipitate. Collect the solid by vacuum filtration and wash thoroughly with water to remove any remaining acetic acid and salts.

• Purification: Recrystallize the crude product from hot ethanol or isopropanol to obtain pure 1-(4-Chlorophenyl)-2-nitroethene.

Protocol 2: Sodium Hydroxide in Methanol/Water

This classic procedure uses a strong base catalyst and requires careful temperature control.[6]

• Reaction Setup: In a flask equipped with a mechanical stirrer and a dropping funnel, dissolve 4-chlorobenzaldehyde (1 equivalent) and nitromethane (1 equivalent) in methanol.

• Cooling: Cool the mixture in an ice-salt bath to between 10-15°C.

• Base Addition: Slowly add a solution of sodium hydroxide (1.05 equivalents) in water dropwise to the stirred mixture, ensuring the temperature does not exceed 15°C. A precipitate will form.

• Workup: After the addition is complete, stir for an additional 15-30 minutes. Then, slowly pour the reaction mixture into a vigorously stirred solution of dilute hydrochloric acid.

• Isolation: The product will precipitate as a yellow solid. Collect the solid by vacuum filtration and wash with water until the washings are neutral.

• Purification: The crude product can be purified by recrystallization from ethanol.

Visualizations

Experimental Workflow for 1-(4-Chlorophenyl)-2-nitroethene Synthesis

Caption: A generalized experimental workflow for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low yield in 1-(4-Chlorophenyl)-2-nitroethene synthesis.

Signaling Pathway Inhibition by Nitrostyrene Derivatives

Caption: Proposed mechanism of TNFα/NFκB signaling inhibition by nitrostyrene derivatives.[1]

References

• 1. Nitrostyrene derivatives act as RXRα ligands to inhibit TNFα activation of NFκB - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3’-hydroxy-4’-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and pharmacological evaluation of novel beta-nitrostyrene derivatives as tyrosine kinase inhibitors with potent antiplatelet activity. | Sigma-Aldrich [merckmillipore.com]
• 6. 1-(4-Chlorophenyl)-2-nitroethene | 706-07-0 | Benchchem [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1-(4-Chlorophenyl)-2-nitroethene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the purification of 1-(4-Chlorophenyl)-2-nitroethene.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of 1-(4-Chlorophenyl)-2-nitroethene, offering potential causes and solutions.

Issue 1: Low Yield After Recrystallization

• Question: I am experiencing a significant loss of product after recrystallizing my crude 1-(4-Chlorophenyl)-2-nitroethene. What could be the cause?

• Answer: Low recovery after recrystallization is a common issue and can be attributed to several factors:

  • Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. If the compound has high solubility in the cold solvent, a significant amount will remain in the mother liquor.

  • Using Too Much Solvent: Dissolving the crude product in an excessive volume of hot solvent will prevent the solution from becoming saturated upon cooling, leading to poor crystal formation.

  • Cooling Too Rapidly: Rapid cooling can lead to the formation of small, impure crystals that trap impurities.

  • Premature Crystallization: If the solution cools too quickly during hot filtration to remove insoluble impurities, the product may crystallize on the filter paper.

• Troubleshooting Steps:

  • Solvent Screening: Perform small-scale solubility tests with different solvents to find the optimal one. Common solvents for recrystallization of β-nitrostyrenes include ethanol, isopropanol, and mixed solvent systems like ethanol/water or hexane/ethyl acetate.

  • Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product.

  • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

  • Pre-heat Funnel: When performing hot filtration, pre-heat the funnel and filter paper to prevent premature crystallization.

Issue 2: Oiling Out During Recrystallization

• Question: My product is separating as an oil instead of crystals during recrystallization. How can I resolve this?

• Answer: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the solution is supersaturated. The oily layer often contains a high concentration of impurities.

• Troubleshooting Steps:

  • Lower the Boiling Point of the Solvent System: If using a mixed solvent system, you can adjust the ratio to lower the overall boiling point.

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod at the liquid-air interface to create nucleation sites. Adding a seed crystal of the pure compound can also initiate crystallization.

  • Re-dissolve and Cool Slowly: If an oil has formed, try to reheat the solution until the oil redissolves completely. Then, allow it to cool very slowly. You may need to add slightly more solvent.

Issue 3: Poor Separation During Column Chromatography

• Question: I am not achieving good separation of 1-(4-Chlorophenyl)-2-nitroethene from its impurities using column chromatography. What can I do to improve this?

• Answer: Poor separation in column chromatography can result from several factors, including incorrect mobile phase polarity, improper column packing, or overloading the column.

• Troubleshooting Steps:

  • Optimize the Mobile Phase: Use Thin Layer Chromatography (TLC) to determine the optimal solvent system. For β-nitrostyrenes, a gradient of hexane and ethyl acetate is often effective. Start with a low polarity mobile phase and gradually increase the polarity.

  • Proper Column Packing: Ensure the silica gel is packed uniformly without any air bubbles or cracks to prevent channeling.

  • Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the column in a narrow band. Overloading the column with too much sample will lead to broad, overlapping peaks.

  • Flow Rate: A slower flow rate generally provides better resolution.

Issue 4: Product Discoloration

• Question: The purified 1-(4-Chlorophenyl)-2-nitroethene appears yellow or brownish instead of the expected pale-yellow crystals. What causes this discoloration?

• Answer: Discoloration can be due to the presence of colored impurities or degradation of the product. β-Nitrostyrenes can be sensitive to light and heat.

• Troubleshooting Steps:

  • Charcoal Treatment: During recrystallization, after dissolving the crude product in the hot solvent, you can add a small amount of activated charcoal to adsorb colored impurities. Be aware that charcoal can also adsorb some of your product, so use it sparingly.

  • Minimize Exposure to Light and Heat: Protect the compound from direct light and avoid prolonged heating during purification.

  • Check for Degradation: Analyze the discolored product by TLC or NMR to check for the presence of degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a typical synthesis of 1-(4-Chlorophenyl)-2-nitroethene?

A1: The most common impurities arise from the starting materials and side reactions of the Henry condensation between 4-chlorobenzaldehyde and nitromethane. These can include:

• Unreacted 4-chlorobenzaldehyde

• Unreacted nitromethane

• Side-products from the self-condensation of 4-chlorobenzaldehyde

• Polymeric materials formed from the product

Q2: What is a suitable recrystallization solvent for 1-(4-Chlorophenyl)-2-nitroethene?

A2: While the optimal solvent should be determined experimentally, good starting points for recrystallization of β-nitrostyrene derivatives include:

• Single Solvents: Ethanol or isopropanol.

• Mixed Solvents: Ethanol/water, or a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate or acetone.

Q3: What are the recommended conditions for column chromatography of 1-(4-Chlorophenyl)-2-nitroethene?

A3: A common setup for purifying β-nitrostyrenes via column chromatography is:

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient elution starting with a non-polar solvent system (e.g., 95:5 hexane:ethyl acetate) and gradually increasing the polarity (e.g., to 80:20 hexane:ethyl acetate). The optimal gradient should be determined by TLC analysis.

Q4: How can I assess the purity of my final product?

A4: The purity of 1-(4-Chlorophenyl)-2-nitroethene can be determined using several analytical techniques:

• Melting Point: A sharp melting point range close to the literature value indicates high purity.

• Thin Layer Chromatography (TLC): A single spot on a TLC plate developed with an appropriate solvent system is a good indicator of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify the presence of impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC can provide quantitative information about the purity of the sample.

Data Presentation

The following tables summarize typical quantitative data for the purification of β-nitrostyrene derivatives, which can be used as a general guide for 1-(4-Chlorophenyl)-2-nitroethene.

Table 1: Comparison of Purification Methods for β-Nitrostyrene Derivatives

Purification Method	Typical Yield (%)	Typical Purity (%)	Advantages	Disadvantages
Recrystallization	70 - 90	> 98	Simple, cost-effective, scalable	Potential for significant product loss in mother liquor
Column Chromatography	60 - 85	> 99	High purity, good for removing closely related impurities	More time-consuming, requires more solvent, less scalable

Table 2: Common Recrystallization Solvents and Expected Observations

Solvent System	Compound Solubility (Hot)	Compound Solubility (Cold)	Expected Crystal Quality
Ethanol	High	Moderate	Good to Excellent
Ethanol/Water	High in hot ethanol	Low	Excellent
Hexane/Ethyl Acetate	High in hot mixture	Low	Good

Experimental Protocols

Protocol 1: Recrystallization using Ethanol

• Dissolution: In an Erlenmeyer flask, add the crude 1-(4-Chlorophenyl)-2-nitroethene. Add a minimal amount of ethanol and heat the mixture on a hot plate with stirring until the solid completely dissolves. Add ethanol dropwise if necessary to achieve complete dissolution.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and swirl the flask. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot gravity filtration to remove them. Use a pre-heated funnel to prevent premature crystallization.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath for at least 30 minutes to maximize crystallization.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven or desiccator to remove residual solvent.

Protocol 2: Column Chromatography

• TLC Analysis: Determine the optimal mobile phase composition by running TLC plates of the crude material in various hexane/ethyl acetate ratios. The ideal Rf value for the product is typically between 0.2 and 0.4.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into a chromatography column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a more volatile solvent like dichloromethane. Carefully load the solution onto the top of the silica gel column.

• Elution: Begin eluting the column with the least polar mobile phase. Gradually increase the polarity of the mobile phase according to the gradient determined from the TLC analysis.

• Fraction Collection: Collect the eluent in small fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 1-(4-Chlorophenyl)-2-nitroethene.

Visualizations

Caption: Purification workflow for 1-(4-Chlorophenyl)-2-nitroethene.

Caption: Troubleshooting logic for common purification issues.

preventing polymerization of 1-(4-Chlorophenyl)-2-nitroethene

Welcome to the Technical Support Center for 1-(4-Chlorophenyl)-2-nitroethene. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the unwanted polymerization of this highly reactive nitroalkene. Due to the electron-withdrawing nature of the nitro group, the double bond in 1-(4-Chlorophenyl)-2-nitroethene is highly activated, making it a valuable synthetic intermediate but also susceptible to polymerization.[1][2] This guide offers troubleshooting advice, frequently asked questions, and detailed protocols to ensure the stability and successful application of this compound in your research.

Troubleshooting Guide: Common Polymerization Issues

Uncontrolled polymerization is a frequent challenge when working with 1-(4-Chlorophenyl)-2-nitroethene. The following table outlines common problems, their probable causes, and recommended solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Reaction mixture becomes viscous or solidifies during synthesis.	• High reaction temperature initiating thermal polymerization.• Presence of radical-initiating impurities (e.g., peroxides in solvents).• Lack of a suitable polymerization inhibitor.• Presence of oxygen, which can initiate polymerization.[1]	• Maintain strict temperature control, using a cooling bath if necessary.• Use purified, peroxide-free solvents and reagents.• Add a suitable radical inhibitor (e.g., BHT, hydroquinone) to the reaction mixture if compatible with the chemistry.• Ensure an inert atmosphere (N₂ or Ar) throughout the reaction.[1]
Product polymerizes during aqueous workup or extraction.	• Removal of a water-soluble inhibitor during washing steps.• Significant pH changes that may catalyze polymerization.• Localized heating during solvent removal under vacuum.	• Add a small amount of a water-insoluble inhibitor like Butylated Hydroxytoluene (BHT) to the organic phase before extraction.• Use buffered aqueous solutions to maintain a neutral or slightly acidic pH.• Utilize a rotary evaporator with controlled temperature and vacuum; avoid heating the flask to dryness.[1]
Product polymerizes during purification (Distillation or Chromatography).	• Distillation: High temperatures can exceed the monomer's stability threshold.• Chromatography: The stationary phase (silica or alumina) can be acidic and act as an initiator.[1]	• Distillation: Employ vacuum distillation to lower the boiling point. Add a non-volatile inhibitor (e.g., hydroquinone) to the distillation flask and a small amount to the collection flask.• Chromatography: Neutralize the silica gel by treating it with a suitable amine (e.g., triethylamine) before packing the column. Add a small amount of an inhibitor to the elution solvent.
Purified solid product becomes viscous or solidifies during storage.	• Exposure to heat or light.• Insufficient amount or absence of a polymerization inhibitor.• Presence of atmospheric oxygen or moisture.[1]	• Store the purified product at low temperatures (-20°C is preferable).• Use opaque, amber-colored storage vials to protect from light.• Add an appropriate inhibitor (e.g., 100-500 ppm of BHT or MEHQ) before storage.• Store under an inert atmosphere (N₂ or Ar).[1]

Frequently Asked Questions (FAQs)

Q1: What are polymerization inhibitors and how do they function?

A1: Polymerization inhibitors are chemical compounds added to monomers to prevent premature and unwanted polymerization.[3] They typically work by scavenging radical species that initiate and propagate polymerization chain reactions.[1] Common types of inhibitors include:

• Phenolic Compounds: Such as hydroquinone, 4-methoxyphenol (MEHQ), and butylated hydroxytoluene (BHT). These compounds donate a hydrogen atom to a growing polymer radical, forming a stable radical that does not continue the chain reaction.[1]

• Nitroxide Radicals: Compounds like TEMPO are highly efficient radical scavengers that combine with carbon-centered radicals to form stable species.[1][4]

Q2: How do I select the appropriate inhibitor for my experiment?

A2: The choice of inhibitor depends on several factors:

• Solubility: The inhibitor must be soluble in the reaction medium or the final product.

• Volatility: For purification by distillation, a non-volatile inhibitor like hydroquinone is preferred in the distillation pot to prevent it from co-distilling with the product.[1]

• Compatibility: The inhibitor should not interfere with the desired chemical reaction or subsequent downstream applications. For instance, a phenolic inhibitor might not be suitable for reactions involving strong bases.

Q3: My 1-(4-Chlorophenyl)-2-nitroethene has already polymerized. Is it possible to reverse this process?

A3: In some cases, depolymerization may be possible. This process involves converting the polymer back into its monomeric units, often by heating it under a vacuum.[1] The tendency of a polymer to depolymerize is related to its ceiling temperature; above this temperature, the rate of depolymerization can exceed the rate of polymerization.[1] To attempt depolymerization, one could try heating the polymer under vacuum to distill the monomer as it forms, ensuring the collection flask is cooled and contains a radical scavenger to "trap" the reformed monomer and prevent it from re-polymerizing.[1]

Q4: What are the best practices for the long-term storage of 1-(4-Chlorophenyl)-2-nitroethene?

A4: For optimal long-term stability:

• Ensure the compound is pure and free from acidic or basic impurities.

• Add a suitable inhibitor, such as BHT or MEHQ, at a concentration of 100-1000 ppm.

• Store the compound in an amber glass vial to protect it from light.[1]

• Flush the vial with an inert gas like argon or nitrogen before sealing.

• Store the sealed vial at low temperatures, preferably in a freezer (-20°C).[1]

Experimental Protocols

Protocol 1: Preventing Polymerization During Synthesis

This protocol provides a general method for inhibiting polymerization during the synthesis of 1-(4-Chlorophenyl)-2-nitroethene.

• Reagent and Solvent Preparation:

  • Use freshly distilled or peroxide-free solvents. Test for peroxides using appropriate test strips.

  • Ensure all reagents are of high purity.

• Reaction Setup:

  • Assemble the reaction glassware and dry it thoroughly in an oven.

  • Set up the reaction under an inert atmosphere of nitrogen or argon.

• Inhibitor Addition:

  • If compatible with the reaction chemistry, add a radical inhibitor such as Butylated Hydroxytoluene (BHT) (100-500 ppm) to the reaction mixture at the beginning of the synthesis.

• Temperature Control:

  • Maintain strict temperature control throughout the reaction. If the reaction is exothermic, use a cooling bath (ice-water or ice-salt) to keep the temperature within the desired range.

• Monitoring the Reaction:

  • Monitor the reaction progress using Thin Layer Chromatography (TLC). Avoid unnecessarily long reaction times.

Protocol 2: Preventing Polymerization During Purification

A. Vacuum Distillation:

• Inhibitor Addition: Add a non-volatile inhibitor, such as hydroquinone (200-500 ppm), to the crude 1-(4-Chlorophenyl)-2-nitroethene in the distillation flask.

• Apparatus Setup: Set up a vacuum distillation apparatus. Ensure all joints are properly sealed.

• Collection Flask: Add a small amount of a volatile inhibitor, like BHT (100 ppm), to the receiving flask to stabilize the distilled product. Cool the receiving flask in an ice bath.

• Distillation: Conduct the distillation at the lowest possible temperature by applying a high vacuum. Avoid heating the distillation pot to dryness.

B. Column Chromatography:

• Stationary Phase Neutralization: If using silica gel, prepare a slurry in the desired eluent and add 1% triethylamine (relative to the volume of silica). Stir for 30 minutes, then pack the column as usual.

• Eluent Preparation: Add a small amount of BHT (50-100 ppm) to the elution solvent.

• Chromatography: Perform the chromatography, collecting fractions in tubes that have been pre-treated with a trace amount of inhibitor.

• Solvent Removal: Remove the solvent from the purified fractions using a rotary evaporator at a low temperature and with controlled vacuum.

Quantitative Data Summary

The following table provides recommended concentrations for commonly used polymerization inhibitors.

Inhibitor	Chemical Name	Recommended Concentration (ppm)	Application Notes
BHT	Butylated Hydroxytoluene	100 - 500	Good for synthesis and storage; water-insoluble.[1]
MEHQ	4-Methoxyphenol	100 - 500	Effective for storage.[1]
Hydroquinone	Benzene-1,4-diol	200 - 1000	Non-volatile, ideal for adding to distillation pots.[1]
TEMPO	(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl	50 - 200	Highly efficient radical scavenger.[1]

Visualizations

Caption: Experimental workflow for preventing polymerization of 1-(4-Chlorophenyl)-2-nitroethene.

Caption: Causes and effects of unwanted polymerization.

Caption: Decision-making flowchart for troubleshooting polymerization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Unusual Reactivities of ortho-Hydroxy-β-nitrostyrene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]

improving the stability of 1-(4-Chlorophenyl)-2-nitroethene in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 1-(4-Chlorophenyl)-2-nitroethene in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of 1-(4-Chlorophenyl)-2-nitroethene in solution?

A1: The stability of 1-(4-Chlorophenyl)-2-nitroethene in solution is primarily influenced by several factors, including:

• pH: Both acidic and basic conditions can catalyze the degradation of the compound.[1]

• Solvent: The choice of solvent can significantly impact stability. Protic solvents may participate in degradation reactions.

• Temperature: Elevated temperatures can accelerate degradation processes.

• Light: Exposure to light, particularly UV light, can induce isomerization and other photochemical reactions.[2][3]

Q2: What are the potential degradation pathways for 1-(4-Chlorophenyl)-2-nitroethene?

A2: Based on the chemical structure and the known reactivity of β-nitrostyrenes, the following degradation pathways are plausible:

• E/Z Isomerization: The thermodynamically more stable E-isomer can convert to the Z-isomer, particularly upon exposure to light or heat.[2]

• Hydrolysis: In aqueous solutions, especially under acidic or basic conditions, the nitroalkene can undergo hydrolysis.

• Michael Addition: Nucleophilic solvents or impurities can add across the activated double bond.[4]

• Reduction: The nitro group can be reduced to a nitroalkane or further to an amine, depending on the reducing agents present.[5]

• Polymerization: Under certain conditions, nitroalkenes can undergo polymerization.

Q3: How should I prepare and store stock solutions of 1-(4-Chlorophenyl)-2-nitroethene to maximize stability?

A3: To ensure the stability of your stock solutions, follow these recommendations:

• Solvent Selection: Use a dry, aprotic solvent such as Dimethyl Sulfoxide (DMSO) or Acetonitrile (ACN). Avoid protic solvents like methanol or ethanol for long-term storage, as they can act as nucleophiles.

• Concentration: Prepare a concentrated stock solution (e.g., 10-50 mM) to minimize the relative impact of solvent impurities.

• Storage Conditions: Store the stock solution at -20°C or -80°C in tightly sealed, amber-colored vials to protect from light and moisture.

• Handling: Before use, allow the solution to warm to room temperature to prevent condensation from introducing moisture. After use, flush the vial with an inert gas like argon or nitrogen before resealing.

Troubleshooting Guides

Issue 1: Inconsistent or unexpected experimental results.

This could be due to the degradation of 1-(4-Chlorophenyl)-2-nitroethene in your experimental solution.

Potential Cause	Recommended Action
pH of the medium	Measure the pH of your experimental medium. If it is acidic or basic, consider using a buffered solution to maintain a neutral pH. The rate of hydrolysis of similar compounds is known to be pH-dependent.[2]
Solvent incompatibility	If using protic solvents (e.g., methanol, ethanol, water), consider switching to aprotic solvents (e.g., DMSO, ACN, THF) for your dilutions, if compatible with your assay.
Exposure to light	Protect your solutions from light by using amber vials or wrapping them in aluminum foil. Perform experiments under subdued lighting conditions if possible. Photochemical reactions like E/Z isomerization are common for nitrostyrenes.[2][3]
Elevated temperature	Avoid heating solutions containing 1-(4-Chlorophenyl)-2-nitroethene unless required by the protocol. If heating is necessary, minimize the duration and temperature.
Solution age	Prepare fresh dilutions from a frozen stock solution for each experiment. Avoid using old solutions.

Issue 2: Appearance of unknown peaks in analytical chromatography (e.g., HPLC, LC-MS).

The presence of new peaks likely indicates the formation of degradation products.

Potential Cause	Recommended Action
E/Z Isomerization	The Z-isomer may appear as a separate peak. This can be confirmed by exposing a sample to UV light to intentionally induce isomerization and observing the change in the chromatogram.[3]
Hydrolysis products	If working in aqueous solutions, hydrolysis may lead to the formation of 4-chlorobenzaldehyde and nitromethane. Analyze your sample for the presence of these compounds.
Solvent adducts	If using nucleophilic solvents (e.g., methanol), a Michael addition product may be formed.[4] This can be investigated using mass spectrometry to identify the corresponding mass adduct.

Experimental Protocols

Protocol 1: Forced Degradation Study of 1-(4-Chlorophenyl)-2-nitroethene

This protocol outlines a forced degradation study to identify potential degradation products and assess the stability-indicating nature of an analytical method.[6][7][8]

1. Materials:

• 1-(4-Chlorophenyl)-2-nitroethene

• HPLC-grade acetonitrile (ACN) and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV detector or a mass spectrometer

2. Stock Solution Preparation:

• Prepare a 1 mg/mL stock solution of 1-(4-Chlorophenyl)-2-nitroethene in ACN.

3. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Incubate at room temperature for 4 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Incubate at room temperature for 24 hours.

• Thermal Degradation: Incubate 1 mL of the stock solution at 60°C for 48 hours.

• Photolytic Degradation: Expose 1 mL of the stock solution in a transparent vial to a photostability chamber (ICH Q1B guidelines) for a defined period.[5] A control sample should be wrapped in aluminum foil.

4. Sample Analysis:

• At specified time points, withdraw an aliquot of each stressed sample, neutralize if necessary, and dilute with the mobile phase to a suitable concentration.

• Analyze the samples by a suitable HPLC method (e.g., C18 column with a gradient of water and ACN).

• Monitor for the appearance of new peaks and a decrease in the parent compound peak area.

Protocol 2: HPLC Method for Stability Assessment

This protocol provides a general HPLC method for monitoring the stability of 1-(4-Chlorophenyl)-2-nitroethene.

1. Instrumentation and Columns:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

2. Mobile Phase and Gradient:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• A gradient elution is typically used, for example:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 90% B

  • 20-25 min: 90% B

  • 25-30 min: 30% B

3. Other Parameters:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: 254 nm and 310 nm (to detect both the parent compound and potential degradation products)

Data Presentation

The following tables present hypothetical quantitative data to illustrate the expected stability profile of 1-(4-Chlorophenyl)-2-nitroethene under various conditions. Actual results may vary.

Table 1: Stability of 1-(4-Chlorophenyl)-2-nitroethene in Different Solvents at Room Temperature (25°C) over 48 hours.

Solvent	% Remaining after 24h	% Remaining after 48h
DMSO	>99%	>99%
Acetonitrile	>98%	>97%
Methanol	~95%	~90%
Water (pH 7)	~90%	~80%

Table 2: Effect of pH on the Stability of 1-(4-Chlorophenyl)-2-nitroethene in Aqueous Solution at Room Temperature (25°C) after 24 hours.

pH	Buffer	% Remaining after 24h
3	Citrate	~70%
5	Acetate	~85%
7	Phosphate	~90%
9	Borate	~75%

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Unusual Reactivities of ortho-Hydroxy-β-nitrostyrene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. BJOC - Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. Arrhenius plot - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

issues with the reduction of the nitro group in 1-(4-Chlorophenyl)-2-nitroethene

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the chemical reduction of the nitro group in 1-(4-Chlorophenyl)-2-nitroethene to synthesize 2-(4-chlorophenyl)ethanamine. This transformation is a critical step in the synthesis of various pharmaceutical intermediates and fine chemicals.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the experimental process.

Q1: My reaction is incomplete, or the starting material is not being consumed. What should I do?

A1: An incomplete reaction can be attributed to several factors:

• Reagent Reactivity: Sodium borohydride (NaBH₄) alone is generally insufficient to reduce the nitro group, although it can reduce the alkene.[1][2][3] The reducing power of NaBH₄ can be significantly enhanced by the addition of transition metal salts like copper(II) chloride (CuCl₂) or nickel(II) acetate (Ni(OAc)₂).[1][4] Lithium aluminum hydride (LiAlH₄) is a much stronger reducing agent but requires stringent anhydrous and inert conditions.[5][6]

• Catalyst Activity: If you are performing catalytic hydrogenation (e.g., with Pd/C or Pt/C), the catalyst may be deactivated. Ensure you are using a fresh, high-quality catalyst. A protic co-solvent like ethanol or acetic acid can sometimes improve hydrogenation efficiency.[7]

• Reaction Conditions: Some reductions may require elevated temperatures or higher pressures of hydrogen gas to proceed to completion.[4][7] For instance, the NaBH₄/CuCl₂ system often works best at elevated temperatures (e.g., 80°C).[8]

• Solvent Choice: The solubility of the starting material is crucial. For hydrophobic compounds, solvents like Tetrahydrofuran (THF) or a mixture including a protic co-solvent may be necessary.[7][9]

Q2: I am observing significant byproduct formation. How can I improve the selectivity?

A2: The formation of byproducts is a common issue in the reduction of β-nitrostyrenes.

• Hydroxylamine Intermediate: The reduction can sometimes stall at the hydroxylamine stage (R-NHOH).[8][10] In catalytic hydrogenation, the accumulation of arylhydroxylamines can be problematic as they can be thermally unstable.[11] The addition of catalytic amounts of vanadium compounds has been shown to prevent this accumulation.[11]

• Azo Compounds: Aromatic nitro compounds, particularly when reduced with LiAlH₄, can sometimes form azo products (R-N=N-R).[5]

• Oximes: Under certain conditions, side reactions can lead to the formation of oximes. To improve selectivity, consider changing the reducing system. The NaBH₄/CuCl₂ system is reported to produce high yields of the desired amine with minimal side products when reaction time and temperature are optimized.[4][12]

Q3: The chloro-substituent on the phenyl ring is being removed (dehalogenation). How can I prevent this?

A3: Dehalogenation is a known side reaction, particularly with certain catalysts and reagents.

• Catalytic Hydrogenation: Palladium on carbon (Pd/C) is known to catalyze the hydrodehalogenation of aryl halides. For substrates sensitive to dehalogenation, Raney Nickel is often a better choice for catalytic hydrogenation.[5]

• Metal Hydrides: Strong reducing agents like LiAlH₄ can also cause dehalogenation.[8] Choosing a milder, more chemoselective reagent system is key. Methods like NaBH₄ combined with a transition metal salt or metal-acid systems (e.g., Fe/HCl) are less likely to cause dehalogenation.[12][13]

Q4: The reaction mixture is turning into a polymer-like sludge. What is happening?

A4: β-Nitrostyrenes are susceptible to anionic polymerization, especially in the presence of strong bases or nucleophiles.[14] This can lead to a significant decrease in the yield of the desired product. To mitigate this, you can try:

• Controlling the rate of addition of the reducing agent.

• Maintaining a lower reaction temperature.

• Ensuring the reaction medium is not overly basic.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective methods for reducing 1-(4-Chlorophenyl)-2-nitroethene?

A1: The primary methods involve the simultaneous reduction of the alkene double bond and the nitro group.[4] Key approaches include:

• Catalytic Hydrogenation: Using hydrogen gas with a metal catalyst such as Palladium (Pd/C), Platinum (Pt/C), or Raney Nickel.[5][13]

• Metal Hydride Reduction: Employing strong hydrides like Lithium Aluminum Hydride (LiAlH₄) or, more commonly, Sodium Borohydride (NaBH₄) in combination with a transition metal salt (e.g., CuCl₂, NiCl₂, CoCl₂).[1][4]

• Dissolving Metal Reduction: Using metals like Iron (Fe), Tin (Sn), or Zinc (Zn) in an acidic medium (e.g., HCl or Acetic Acid).[9][15]

Q2: Which reduction method offers the best balance of yield, speed, and safety?

A2: The "best" method depends on the available laboratory equipment and safety protocols. The NaBH₄/CuCl₂ system has been reported as a fast, high-yielding, and scalable alternative that does not require an inert atmosphere or special precautions associated with reagents like LiAlH₄.[4][12] Catalytic hydrogenation is also highly effective but may require specialized high-pressure equipment.[11]

Q3: Can I use Sodium Borohydride (NaBH₄) by itself for this reduction?

A3: No, NaBH₄ alone is not strong enough to reduce nitro groups under normal conditions.[1][2] It is primarily used for reducing aldehydes and ketones.[3][6] However, its reactivity towards nitro groups is dramatically increased when used in combination with transition metal salts.[1][4]

Q4: What are the critical safety precautions when using Lithium Aluminum Hydride (LiAlH₄)?

A4: Lithium Aluminum Hydride (LiAlH₄) is a powerful but hazardous reducing agent.

• Reactivity: It reacts violently with water and other protic solvents (like alcohols) to produce flammable hydrogen gas.[16]

• Handling: All reactions must be conducted under a strictly anhydrous and inert atmosphere (e.g., nitrogen or argon).[4][12]

• Work-up: The reaction must be quenched very carefully at low temperatures by the slow, sequential addition of water and/or a base solution.

Data Presentation

Table 1: Comparison of Common Reduction Methods for β-Nitrostyrenes

Method	Reagents/Catalyst	Typical Yield (%)	Typical Reaction Time	Advantages	Common Issues & Disadvantages
Metal Hydride Combination	NaBH₄ / CuCl₂	62 - 83%[8]	15 - 30 minutes[4][12]	Fast, high yield, mild conditions, no inert atmosphere required.[12]	Requires elevated temperature (80°C); potential for side reactions if not optimized.[4][8]
Strong Metal Hydride	LiAlH₄	~60%[4][12]	Varies (hours)	Very powerful reducing agent.[5]	Requires strict inert/anhydrous conditions; can cause dehalogenation; hazardous work-up.[4][8]
Catalytic Hydrogenation	H₂ / Pd/C	Good to Excellent	3 - 24 hours[4]	Clean reaction, high yields.[5]	Potential for dehalogenation; may require high pressure; catalyst can be expensive.[5][7]
Catalytic Hydrogenation	H₂ / Raney Ni	Good to Excellent	Varies (hours)	Less likely to cause dehalogenation of aryl chlorides compared to Pd/C.[5]	Pyrophoric catalyst; requires careful handling.
Dissolving Metal	Fe / HCl or NH₄Cl	Good	Varies (hours)	Inexpensive, effective, tolerates many functional groups.[9][13]	Requires acidic conditions; work-up can be tedious to remove metal salts.

Experimental Protocols & Visualizations

Protocol: Reduction using Sodium Borohydride and Copper(II) Chloride

This one-pot procedure is adapted from reported methods for its efficiency and milder conditions compared to alternatives like LiAlH₄.[4][12]

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene

• Sodium borohydride (NaBH₄)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Ethanol (or Methanol)

• Ammonium Hydroxide solution

• Dichloromethane (or Ethyl Acetate)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• In a round-bottom flask, dissolve 1-(4-Chlorophenyl)-2-nitroethene (1.0 eq) and CuCl₂·2H₂O (2.0 eq) in ethanol.

• Heat the mixture to reflux (approx. 80°C) with vigorous stirring.

• Slowly add NaBH₄ (10.0 eq) portion-wise over 15-20 minutes. Be cautious as the reaction is exothermic and produces hydrogen gas.

• After the addition is complete, maintain the reflux and stirring for an additional 15-30 minutes. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction to room temperature.

• Quench the reaction by adding an aqueous solution of ammonium hydroxide to dissolve the copper salts, forming a deep blue solution.

• Extract the aqueous layer multiple times with an organic solvent like dichloromethane.

• Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude 2-(4-chlorophenyl)ethanamine.

• Purify the product via column chromatography or distillation if necessary.

Caption: Diagram 1: A generalized workflow for the reduction experiment.

Caption: Diagram 2: A decision tree for troubleshooting incomplete reactions.

Caption: Diagram 3: The intended reduction pathway versus potential side reactions.

References

• 1. Convenient Reduction of Nitro Compounds to their Corresponding Amines with Promotion of NaBH4/Ni(OAc)2.4H2O System in Wet CH3CN – Oriental Journal of Chemistry [orientjchem.org]
• 2. jsynthchem.com [jsynthchem.com]
• 3. quora.com [quora.com]
• 4. Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. EP0825979B1 - Process for the catalytic hydrogenation of aromatic nitro compounds - Google Patents [patents.google.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. grokipedia.com [grokipedia.com]
• 14. Reaction of β-Nitrostyrene with Diethyl Malonate in the Presence of Bispidines: The Unusual Role of the Organocatalyst [mdpi.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. davuniversity.org [davuniversity.org]

Technical Support Center: 1-(4-Chlorophenyl)-2-nitroethene Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues encountered during the synthesis of 1-(4-Chlorophenyl)-2-nitroethene.

Troubleshooting Guide

The synthesis of 1-(4-Chlorophenyl)-2-nitroethene, primarily achieved through the Henry condensation of 4-chlorobenzaldehyde and nitromethane, is a robust reaction. However, like any chemical transformation, it is susceptible to the formation of impurities that can affect yield and product purity. This guide outlines common problems, their potential causes related to impurities, and recommended solutions.

Problem	Potential Cause	Recommended Solution
Low Yield of Final Product	Incomplete reaction: Unreacted 4-chlorobenzaldehyde and nitromethane remain.	- Ensure the use of an appropriate base catalyst (e.g., ammonium acetate, methylamine, or an alkali hydroxide) in the correct stoichiometric ratio. - Optimize reaction time and temperature. Monitor reaction progress using Thin Layer Chromatography (TLC).
Retro-Henry reaction: The intermediate, 1-(4-chlorophenyl)-2-nitroethanol, reverts to starting materials.	- Once the nitroalkanol is formed, ensure conditions are favorable for dehydration to the final nitroalkene. This is often promoted by acetic anhydride or a strong acid catalyst.
Product is an Oil or Fails to Crystallize	Presence of the intermediate, 1-(4-chlorophenyl)-2-nitroethanol: This β-nitro alcohol is often an oily substance and its presence can inhibit crystallization of the final product.	- Ensure the dehydration step is complete. Consider extending the reaction time or using a more effective dehydrating agent. - Purify the crude product using column chromatography (silica gel with a hexane/ethyl acetate eluent system) to separate the more polar nitro alcohol from the desired nitroalkene.
Discolored Product (Yellow to Brown)	Formation of polymeric or higher condensation byproducts: These are often formed under strongly basic conditions or with prolonged reaction times, especially when using catalysts like methylamine.	- Use a milder catalyst such as ammonium acetate in acetic acid, which is known to minimize the formation of such byproducts.[1] - Avoid excessive heating and prolonged reaction times once the product has formed. - Recrystallize the crude product from a suitable solvent (e.g., ethanol, isopropanol, or petroleum ether) to remove colored impurities.
Broad Melting Point Range	Presence of multiple impurities: A mixture of unreacted starting materials, the intermediate nitro alcohol, and side products will result in a depressed and broad melting point.	- Implement a thorough purification strategy, such as a combination of washing, recrystallization, and/or column chromatography. - Analyze the product by HPLC or GC-MS to identify and quantify the impurities present, which will inform the choice of purification method.
Unexpected Peaks in Analytical Spectra (NMR, GC-MS, HPLC)	Unreacted 4-chlorobenzaldehyde: Characterized by its aldehyde proton signal in ¹H NMR (~10 ppm) and its specific retention time and mass spectrum in GC-MS.	- Optimize the stoichiometry of reactants to ensure complete consumption of the aldehyde. - Wash the crude product with a sodium bisulfite solution to remove residual aldehyde.
Unreacted nitromethane: A volatile starting material that may be present in the crude product.	- Ensure complete removal of the solvent and any volatile reactants under reduced pressure.
1-(4-chlorophenyl)-2-nitroethanol: The intermediate will have a distinct set of signals in NMR and a different retention time and mass spectrum compared to the final product.	- As mentioned above, ensure the dehydration step of the reaction goes to completion.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 1-(4-Chlorophenyl)-2-nitroethene and what are the key reaction steps?

A1: The most prevalent method for synthesizing 1-(4-Chlorophenyl)-2-nitroethene is the Henry (or nitroaldol) reaction. This is a base-catalyzed condensation between 4-chlorobenzaldehyde and nitromethane. The reaction proceeds in two main stages:

• Nitroaldol Addition: The base deprotonates nitromethane to form a nucleophilic nitronate anion, which then attacks the electrophilic carbonyl carbon of 4-chlorobenzaldehyde. This forms an intermediate β-nitro alkoxide, which is subsequently protonated to yield 1-(4-chlorophenyl)-2-nitroethanol.

• Dehydration: The intermediate nitro alcohol is then dehydrated, typically under the reaction conditions or with the addition of a dehydrating agent, to form the final product, 1-(4-Chlorophenyl)-2-nitroethene, which is a type of β-nitrostyrene.[2][3]

Q2: What are the primary impurities I should be aware of in this synthesis?

A2: The primary impurities to monitor are:

• Unreacted Starting Materials: 4-chlorobenzaldehyde and nitromethane.

• Intermediate: 1-(4-chlorophenyl)-2-nitroethanol. The presence of this intermediate is common if the dehydration step is incomplete.

• Polymeric/Higher Condensation Products: These can form, particularly under strongly basic conditions, leading to discoloration and purification challenges.[1]

Q3: How can I minimize the formation of the 1-(4-chlorophenyl)-2-nitroethanol intermediate?

A3: To minimize the accumulation of the nitro alcohol intermediate and drive the reaction towards the desired nitroalkene, you can:

• Use a catalytic system that promotes dehydration, such as ammonium acetate in refluxing acetic acid.

• After the initial condensation, add a dehydrating agent like acetic anhydride.

• Increase the reaction temperature and/or time, while carefully monitoring for the formation of degradation products.

Q4: What are the recommended purification techniques for 1-(4-Chlorophenyl)-2-nitroethene?

A4: The purification strategy depends on the scale of the reaction and the nature of the impurities. Common techniques include:

• Recrystallization: This is a highly effective method for removing minor impurities and obtaining a crystalline product. Suitable solvents include ethanol, isopropanol, and petroleum ether.

• Column Chromatography: For separating mixtures with significant amounts of the nitro alcohol intermediate or other closely related impurities, silica gel column chromatography using a non-polar eluent system (e.g., a gradient of hexane and ethyl acetate) is recommended.

Q5: Which analytical techniques are best suited for identifying and quantifying impurities in my product?

A5: A combination of chromatographic and spectroscopic methods is ideal for comprehensive impurity profiling:

• High-Performance Liquid Chromatography (HPLC): A powerful technique for separating and quantifying the main product and various impurities. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a pH modifier like formic or phosphoric acid) is a good starting point for method development.[4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): Well-suited for identifying volatile and semi-volatile impurities, including unreacted starting materials and the final product. The mass spectrometer provides structural information for impurity identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of the desired product and identifying the structures of major impurities if they can be isolated or are present in sufficient concentration.

Experimental Protocols

Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

This protocol is a general procedure and may require optimization based on specific laboratory conditions and desired purity.

Materials:

• 4-chlorobenzaldehyde

• Nitromethane

• Ammonium acetate

• Glacial acetic acid

• Ethanol (for recrystallization)

• Ice

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-chlorobenzaldehyde (1 equivalent), nitromethane (1.5 equivalents), and ammonium acetate (0.5 equivalents).

• To this mixture, add glacial acetic acid to act as the solvent.

• Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain this temperature for 2-4 hours.

• Monitor the progress of the reaction by TLC (e.g., using a 4:1 hexane:ethyl acetate eluent system).

• Once the reaction is complete (indicated by the consumption of 4-chlorobenzaldehyde), cool the mixture to room temperature and then pour it over crushed ice with stirring.

• A yellow solid will precipitate. Collect the solid by vacuum filtration and wash it thoroughly with cold water.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield yellow crystals of 1-(4-Chlorophenyl)-2-nitroethene.

HPLC Method for Impurity Profiling

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase:

• A: 0.1% Formic acid in water

• B: 0.1% Formic acid in acetonitrile

Gradient Elution:

• Start with a suitable gradient, for example, 30% B to 90% B over 20 minutes, then hold at 90% B for 5 minutes, and re-equilibrate at 30% B.

Detection:

• UV detection at a wavelength of approximately 310-320 nm, which is typically the λmax for β-nitrostyrenes.

Sample Preparation:

• Dissolve a known amount of the crude or purified product in the mobile phase (or a compatible solvent like acetonitrile) to a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

Visualizations

References

• 1. The Synthesis of beta-Nitrostyrenes - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. Henry reaction - Wikipedia [en.wikipedia.org]
• 3. Henry Reaction [organic-chemistry.org]
• 4. soeagra.com [soeagra.com]
• 5. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]

Technical Support Center: Reactions of 1-(4-Chlorophenyl)-2-nitroethene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the workup procedures of reactions involving 1-(4-Chlorophenyl)-2-nitroethene. It is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental workup of reactions utilizing 1-(4-Chlorophenyl)-2-nitroethene as a starting material.

Question: After quenching the reaction and performing an extraction, I can't find my desired product in the organic layer. What could have happened?

Answer:

Several factors could contribute to the loss of your product during workup:

• Product Solubility: Your product may have significant solubility in the aqueous layer. To check this, you can try to extract the aqueous layer again with a different organic solvent or analyze a sample of the aqueous layer by a suitable method (e.g., TLC, LC-MS if available).

• Emulsion Formation: The formation of a stable emulsion during extraction can trap your product. To break an emulsion, you can try adding brine (saturated NaCl solution), gently swirling the separatory funnel, or filtering the emulsion through a pad of celite.

• Reaction with Quenching Agent: The quenching agent (e.g., acid or base) may have reacted with your product. To test for this, you can take a small aliquot of the reaction mixture before quenching, treat it with the quenching agent, and analyze the result by TLC to see if the product spot changes or disappears.

• Volatility: While less common for the likely products of 1-(4-Chlorophenyl)-2-nitroethene reactions, your product could be volatile and lost during solvent removal on a rotary evaporator. Check the solvent collected in the cold trap.

Question: My crude NMR spectrum after workup looks very messy, and I have a low yield of the desired product. What are the potential causes?

Answer:

A messy crude NMR and low yield can result from several issues:

• Incomplete Reaction: The reaction may not have gone to completion. Before workup, it is crucial to monitor the reaction progress by Thin Layer Chromatography (TLC) to ensure the disappearance of the starting material.

• Side Reactions: 1-(4-Chlorophenyl)-2-nitroethene is a reactive Michael acceptor, and various side reactions can occur. Depending on the reaction conditions, polymerization or decomposition of the starting material or product might happen.

• Degradation during Workup: The pH of the aqueous washes can affect the stability of your product. Using a buffered aqueous workup, such as with a saturated ammonium chloride (NH₄Cl) solution instead of a strong acid, can sometimes prevent product degradation.

• Mechanical Loss: Product can be lost during transfers, filtration, or extractions. Ensure careful handling and thorough rinsing of glassware.

Question: I am performing a Michael addition of a thiol to 1-(4-Chlorophenyl)-2-nitroethene, and the reaction seems sluggish. How can I improve the reaction rate?

Answer:

For a sluggish thia-Michael addition, consider the following:

• Catalyst: The reaction is often base-catalyzed. Ensure you are using a suitable base, such as triethylamine (TEA) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), in an appropriate amount.

• Solvent: The choice of solvent can influence the reaction rate. Protic solvents can sometimes hinder the reaction by solvating the nucleophile. Aprotic solvents like THF or dichloromethane may be more suitable.

• Temperature: Gently heating the reaction mixture may increase the reaction rate. However, be cautious as this can also promote side reactions. Monitor the reaction closely by TLC.

Frequently Asked Questions (FAQs)

Q1: What is a general workup procedure for a reaction involving 1-(4-Chlorophenyl)-2-nitroethene?

A1: A typical workup procedure involves quenching the reaction, extracting the product into an organic solvent, washing the organic layer, drying it, and finally removing the solvent to obtain the crude product for further purification. The specific details will vary depending on the reaction. For instance, in the reduction of the nitro group, a mild acidic quench is often necessary.

Q2: How do I remove unreacted 1-(4-Chlorophenyl)-2-nitroethene from my product?

A2: 1-(4-Chlorophenyl)-2-nitroethene is a relatively nonpolar compound. Purification is typically achieved by flash column chromatography on silica gel. A solvent system with a gradient of ethyl acetate in hexanes is often effective in separating the nonpolar starting material from more polar products.

Q3: What are some common side products to expect in reactions with 1-(4-Chlorophenyl)-2-nitroethene?

A3: Common side products can include polymers of the starting material, especially under basic conditions. In reduction reactions, over-reduction or incomplete reduction can lead to a mixture of products. In Michael additions, dialkylation of the nucleophile is a possibility if the product can react further.

Q4: Is it necessary to use a drying agent after the aqueous wash?

A4: Yes, it is crucial to dry the organic layer with a drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) before solvent evaporation. Water present in the organic solvent can interfere with subsequent purification steps and can sometimes co-distill with the solvent, leading to an oily, wet crude product.

Experimental Protocols

General Workup Procedure for a Michael Addition Reaction

This protocol describes a general workup for the addition of a nucleophile to 1-(4-Chlorophenyl)-2-nitroethene.

• Quenching: Once the reaction is deemed complete by TLC, cool the reaction mixture to 0 °C in an ice bath. Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) three times. Combine the organic extracts.

• Washing: Wash the combined organic layers sequentially with water and then with brine (saturated NaCl solution). The brine wash helps to remove residual water from the organic layer.

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Concentration: Filter off the drying agent and wash it with a small amount of the organic solvent. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Quantitative Data Summary

Since specific quantitative data is highly dependent on the specific reaction, the following table summarizes common qualitative issues and their solutions during the workup of 1-(4-Chlorophenyl)-2-nitroethene reactions.

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no product yield	Incomplete reaction, product soluble in aqueous layer, product degradation	Monitor reaction by TLC, re-extract aqueous layer, use milder workup conditions (e.g., buffered solutions)
Formation of an emulsion	High concentration of salts or polar byproducts	Add brine, gently swirl, or filter through celite
Oily/wet crude product	Incomplete drying of the organic layer	Ensure sufficient drying agent is used and allow adequate time for drying
Presence of starting material	Incomplete reaction	Allow for longer reaction times or consider adjusting reaction conditions (temperature, catalyst)
Multiple spots on TLC of crude	Side reactions, product degradation	Optimize reaction conditions, use milder workup procedures, purify carefully by chromatography

Visualizations

Experimental Workflow Diagram

Technical Support Center: Solvent Effects on the Reactivity of 1-(4-Chlorophenyl)-2-nitroethene

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on experiments involving 1-(4-Chlorophenyl)-2-nitroethene. The following troubleshooting guides and FAQs address common issues related to solvent effects on the reactivity of this compound, drawing upon established principles and data from closely related β-nitrostyrene systems.

Frequently Asked Questions (FAQs)

Q1: My reaction with 1-(4-Chlorophenyl)-2-nitroethene is proceeding very slowly. How can the choice of solvent increase the reaction rate?

A1: The reaction rate is highly dependent on the solvent. For nucleophilic additions to nitroalkenes, polar aprotic solvents generally lead to higher reaction rates compared to polar protic or nonpolar solvents. This is because polar aprotic solvents can stabilize charged intermediates and transition states that form during the reaction, thereby lowering the activation energy.[1] Consider switching to solvents like Acetonitrile (MeCN) or Dimethyl Sulfoxide (DMSO) to potentially increase your reaction rate.

Q2: I am observing unexpected side products in my reaction. Could the solvent be the cause?

A2: Yes, the solvent can influence the reaction mechanism and lead to different products. For instance, in reactions with amines, a stepwise mechanism is often proposed in polar protic and aprotic solvents, while a concerted mechanism may occur in nonpolar solvents.[1] Protic solvents, in particular, can participate in proton transfer steps which might favor certain pathways over others.[1] If you suspect side reactions, consider using a less coordinating or aprotic solvent.

Q3: How does the 4-chloro substituent affect the reactivity of the nitroethene compared to unsubstituted β-nitrostyrene?

A3: The 4-chloro group is an electron-withdrawing group. This generally increases the electrophilicity of the β-carbon in the nitroethene, making it more susceptible to nucleophilic attack. Therefore, 1-(4-Chlorophenyl)-2-nitroethene is expected to be more reactive towards nucleophiles than the unsubstituted β-nitrostyrene.

Q4: Are there any specific safety precautions I should take when working with 1-(4-Chlorophenyl)-2-nitroethene and various solvents?

A4: 1-(4-Chlorophenyl)-2-nitroethene should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Reactions should be conducted in a well-ventilated fume hood. Always consult the Safety Data Sheet (SDS) for the specific solvents you are using to understand their hazards and handling requirements.

Troubleshooting Guides

Issue: Low Reaction Yield

Potential Cause	Troubleshooting Steps
Suboptimal Solvent Choice	As detailed in the quantitative data below, polar aprotic solvents like acetonitrile often provide superior results for nucleophilic additions to β-nitrostyrenes. If you are using a nonpolar or polar protic solvent, consider switching to a polar aprotic alternative.
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction has stalled, a modest increase in temperature or extended reaction time may be necessary.
Poor Solubility	Ensure that all reactants are fully dissolved in the chosen solvent. If solubility is an issue, you may need to screen for a different solvent that can dissolve all components of the reaction mixture.
Catalyst Inactivity	The activity of a catalyst can be highly solvent-dependent. The solvent can affect the catalyst's conformation and its interaction with the substrates. You may need to screen a panel of solvents to find the optimal one for your specific catalyst system.

Issue: Formation of Multiple Products

Potential Cause	Troubleshooting Steps
Solvent-Dependent Reaction Mechanism	The reaction mechanism can change with the solvent, leading to different products. For example, a stepwise mechanism in polar solvents might allow for the formation of intermediates that can lead to side products, whereas a concerted mechanism in nonpolar solvents might be more selective.[1]
Presence of Water	For moisture-sensitive reactions, ensure that you are using anhydrous solvents and reagents. The presence of water can lead to hydrolysis of the starting material or intermediates.
Temperature Control	Higher reaction temperatures can sometimes lead to the formation of undesired byproducts. Try running the reaction at a lower temperature.

Quantitative Data on Solvent Effects

The following table summarizes the kinetic data for the Michael addition of piperidine to β-nitrostyrene in various solvents. This data provides a strong indication of how solvent choice can influence the reactivity of similar compounds like 1-(4-Chlorophenyl)-2-nitroethene. The rate constants k₂ (uncatalyzed) and k₃ (catalyzed by a second molecule of piperidine) are presented.

Solvent	Solvent Type	Dielectric Constant (ε)	k₂ (M⁻¹s⁻¹)	k₃ (M⁻²s⁻¹)
Hexane	Nonpolar	1.88	-	0.002
Toluene	Nonpolar	2.38	-	0.011
Chloroform	Nonpolar	4.81	-	0.018
Ethyl Acetate	Dipolar Aprotic	6.02	0.012	0.045
Acetonitrile	Dipolar Aprotic	37.5	0.125	0.450
DMSO	Dipolar Aprotic	46.7	0.085	0.320
Methanol	Polar Protic	32.7	0.025	0.095
Ethanol	Polar Protic	24.6	0.018	0.070
Hexanol	Polar Protic	13.3	0.008	0.035
Octanol	Polar Protic	10.3	0.005	0.020

Data adapted from a study on β-nitrostyrene and piperidine. The trend is expected to be similar for 1-(4-Chlorophenyl)-2-nitroethene.[1]

Experimental Protocols

General Protocol for Kinetic Analysis of the Reaction of 1-(4-Chlorophenyl)-2-nitroethene with a Nucleophile via UV-Vis Spectrophotometry

This protocol is adapted from kinetic studies on β-nitrostyrenes and can be applied to 1-(4-Chlorophenyl)-2-nitroethene.[2]

1. Materials and Instrumentation:

• 1-(4-Chlorophenyl)-2-nitroethene
• Nucleophile of interest
• Anhydrous solvent of choice
• Thermostatted UV-Vis spectrophotometer with a multi-cell holder
• Quartz cuvettes (1 cm path length)

2. Preparation of Stock Solutions:

• Prepare a stock solution of 1-(4-Chlorophenyl)-2-nitroethene in the chosen solvent (e.g., 1 mM).
• Prepare a series of stock solutions of the nucleophile in the same solvent at various concentrations (e.g., 10 mM, 20 mM, 50 mM, 100 mM).

3. Kinetic Measurement:

• Set the spectrophotometer to the λmax of 1-(4-Chlorophenyl)-2-nitroethene (around 310-320 nm, which should be determined experimentally in the chosen solvent).
• Equilibrate the spectrophotometer's cell holder to the desired reaction temperature.
• Place a cuvette containing a known concentration of the nucleophile solution in the cell holder and allow it to thermally equilibrate.
• Initiate the reaction by injecting a small volume of the 1-(4-Chlorophenyl)-2-nitroethene stock solution into the cuvette and mix quickly.
• Immediately begin recording the absorbance at the λmax as a function of time.
• Continue data collection until the reaction is complete (i.e., the absorbance reading is stable).

4. Data Analysis:

• Under pseudo-first-order conditions (with the nucleophile in large excess), the observed rate constant (kobs) can be determined by fitting the absorbance vs. time data to a first-order exponential decay equation.
• By plotting kobs against the concentration of the nucleophile, the second-order rate constant (k₂) can be determined from the slope of the resulting line.

Visualizations

Caption: Experimental workflow for kinetic analysis.

Caption: Proposed reaction mechanisms in different solvent types.

References

• 1. Michael–type reactions of β-nitrostyrenes with piperidine: effect of solvents on reactivity and reaction mechanism - ethesis [ethesis.nitrkl.ac.in]
• 2. ethesis.nitrkl.ac.in [ethesis.nitrkl.ac.in]

managing exothermic reactions in 1-(4-Chlorophenyl)-2-nitroethene synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing the synthesis of 1-(4-Chlorophenyl)-2-nitroethene. The focus is on controlling the exothermic nature of the reaction and addressing common issues encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 1-(4-Chlorophenyl)-2-nitroethene?

A1: The most common and well-established method for synthesizing 1-(4-Chlorophenyl)-2-nitroethene is the Henry reaction, also known as a nitroaldol condensation. This reaction involves the base-catalyzed condensation of 4-chlorobenzaldehyde with nitromethane.[1][2][3]

Q2: Why is temperature control so critical in this synthesis?

A2: The Henry reaction is often exothermic, particularly during the addition of the base catalyst.[4] Failure to control the temperature can lead to a runaway reaction, resulting in the formation of side products, reduced yield, and potential safety hazards. Maintaining a low and stable temperature is crucial for a successful and safe synthesis.

Q3: What are the most common catalysts and solvents used for this reaction?

A3:

• Catalysts: Strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) are frequently used.[4] Amine catalysts, such as primary aliphatic amines or ammonium acetate, can also be employed.[4]

• Solvents: Lower alcohols like methanol or ethanol are common solvents, especially when using alkali hydroxide catalysts.[4]

Q4: What is the typical yield for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene?

A4: While yields can vary depending on the specific reaction conditions and scale, optimized procedures for similar nitrostyrene syntheses can achieve yields in the range of 80-83%.[1]

Q5: How is the crude 1-(4-Chlorophenyl)-2-nitroethene typically purified?

A5: The most common method for purifying the crude product is recrystallization.[1] Hot ethyl alcohol is a frequently used solvent for this purpose.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 1-(4-Chlorophenyl)-2-nitroethene.

Issue	Potential Cause(s)	Troubleshooting/Preventative Measures
Runaway Exothermic Reaction	1. Too rapid addition of the base catalyst. 2. Insufficient cooling of the reaction mixture. 3. High concentration of reactants.	1. Add the base solution dropwise and at a very slow rate, especially at the beginning of the addition.[4] 2. Utilize an efficient cooling bath, such as an ice-salt mixture, to maintain the internal reaction temperature between 10-15°C.[4][5] 3. Ensure adequate stirring to promote efficient heat transfer. 4. Consider diluting the reaction mixture, although this may affect reaction time.
Low Product Yield	1. Incomplete reaction. 2. Formation of the β-nitro alcohol intermediate instead of the desired nitroalkene. 3. Side reactions due to poor temperature control. 4. Loss of product during workup and purification.	1. Monitor the reaction progress using Thin Layer Chromatography (TLC). 2. Ensure the dehydration of the intermediate β-nitro alcohol to the nitroalkene is complete. This is often facilitated by the acidic workup. 3. Strictly maintain the recommended reaction temperature to minimize side product formation. 4. Optimize the recrystallization process to minimize loss of the desired product.
Formation of a Bulky White Precipitate	This is the expected formation of the sodium salt of the nitroalkane intermediate.	This is a normal observation during the addition of the alkali base.[5] Ensure stirring is vigorous enough to handle the thickening of the reaction mixture. Additional solvent (e.g., methanol) can be added to improve stirrability.[5]
Product is an Oil Instead of a Crystalline Solid	Formation of the saturated nitro alcohol as the major product.	This can occur if the alkaline solution of the intermediate is added to the acid in the reverse order during workup. Always add the cold alkaline reaction mixture slowly to a well-stirred, large excess of cold hydrochloric acid.[5]
Difficulty in Purifying the Final Product	Presence of unreacted starting materials or side products.	1. Ensure the reaction goes to completion by monitoring with TLC. 2. Perform a thorough washing of the crude product with water to remove any inorganic salts. 3. Optimize the recrystallization solvent and procedure. Multiple recrystallizations may be necessary.

Experimental Protocols

Detailed Methodology for the Synthesis of 1-(4-Chlorophenyl)-2-nitroethene via the Henry Reaction

This protocol is adapted from general procedures for nitrostyrene synthesis.

Materials:

• 4-Chlorobenzaldehyde

• Nitromethane

• Methanol

• Sodium Hydroxide (NaOH)

• Concentrated Hydrochloric Acid (HCl)

• Ice

• Water

• Ethyl Alcohol (for recrystallization)

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 4-chlorobenzaldehyde in methanol.

• Cooling: Cool the flask in an ice-salt bath to an internal temperature of -10°C.

• Addition of Nitromethane: Add nitromethane to the cooled solution.

• Preparation of Base Solution: Prepare a solution of sodium hydroxide in water and cool it thoroughly in an ice bath.

• Base Addition (Critical Step): Add the cold sodium hydroxide solution dropwise to the stirred reaction mixture via the dropping funnel. The rate of addition should be carefully controlled to maintain the internal temperature between 10-15°C. A significant exotherm may be observed after a short induction period, so the initial addition should be very slow.[4] A bulky white precipitate will form during this step.[5]

• Reaction Completion: After the complete addition of the base, continue stirring the mixture for an additional 15-30 minutes, while maintaining the low temperature.

• Workup - Quenching: Prepare a solution of concentrated hydrochloric acid in a large beaker with crushed ice and water. Slowly pour the cold, alkaline reaction mixture into the stirred acidic solution. A pale yellow crystalline solid of 1-(4-chlorophenyl)-2-nitroethene will precipitate.[1]

• Isolation of Crude Product: Allow the solid to settle, then decant the supernatant liquid. Collect the crude product by suction filtration and wash it thoroughly with water until the washings are neutral and free of chlorides.

• Purification: Purify the crude product by recrystallization from hot ethyl alcohol to obtain yellow crystals.[1]

Visualizations

Caption: Experimental workflow for managing the exothermic synthesis of 1-(4-Chlorophenyl)-2-nitroethene.

Caption: Troubleshooting logic for addressing low product yield in 1-(4-Chlorophenyl)-2-nitroethene synthesis.

References

• 1. Henry Reaction [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Investigation of Solvent Effects on the Rate and Stereoselectivity of the Henry Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]

Reference Data & Comparative Studies

The Reactivity Landscape of Nitroalkenes: A Comparative Analysis of 1-(4-Chlorophenyl)-2-nitroethene

For researchers, scientists, and drug development professionals navigating the intricate world of organic synthesis, nitroalkenes represent a class of exceptionally versatile building blocks. Their reactivity as Michael acceptors, dienophiles in Diels-Alder reactions, and precursors to valuable amines makes them indispensable in the construction of complex molecular architectures. This guide provides an objective comparison of the reactivity of 1-(4-Chlorophenyl)-2-nitroethene with other substituted nitroalkenes, supported by experimental data, to facilitate informed decisions in synthetic strategy and drug discovery programs.

Comparative Reactivity Analysis

The reactivity of nitroalkenes is fundamentally governed by the powerful electron-withdrawing nature of the nitro group, which renders the β-carbon of the alkene highly electrophilic. However, the substitution pattern on the aromatic ring and the alkene itself can significantly modulate this reactivity. Here, we compare 1-(4-Chlorophenyl)-2-nitroethene to other nitroalkenes across three key reaction types: Michael addition, Diels-Alder cycloaddition, and reduction.

Michael Addition: A Nucleophilic Playground

The conjugate addition of nucleophiles to the activated double bond of nitroalkenes is a cornerstone of their synthetic utility. The rate and efficiency of this reaction are sensitive to the electronic properties of the nitroalkene.

Kinetic Comparison with an Amine Nucleophile:

The following table presents kinetic data for the Michael addition of piperidine to various substituted β-nitrostyrenes. The reaction proceeds through both an uncatalyzed (k₂) and a catalyzed (k₃) pathway, where a second molecule of the amine acts as a catalyst.

Michael Acceptor (Substituent on Phenyl Ring)	k₂ (M⁻¹s⁻¹)	k₃ (M⁻²s⁻¹)
p-OCH₃	0.25	2.73
p-CH₃	0.33	3.52
H	0.48	5.50
p-Cl	0.84	11.2
p-Br	0.88	12.0
m-NO₂	2.17	45.7

Data sourced from a kinetic study on Michael-type reactions of β-nitrostyrenes with cyclic secondary amines in acetonitrile at 25.0 °C.

As evidenced by the data, electron-withdrawing substituents on the phenyl ring accelerate the reaction. The chloro-substituted analog exhibits a significantly higher rate constant for both the uncatalyzed and catalyzed pathways compared to the unsubstituted and electron-donating substituted counterparts. This heightened reactivity is attributed to the increased electrophilicity of the β-carbon.

Yield Comparison with a Thiol Nucleophile:

The addition of thiols to nitroalkenes is another synthetically important transformation. The following table compares the yields of the Michael addition of thiophenol to various nitroalkenes.

Nitroalkene	Reaction Time (min)	Yield (%)
β-Nitrostyrene	45	95
1-(4-Methylphenyl)-2-nitroethene	60	92
1-(4-Chlorophenyl)-2-nitroethene	45	94
1-(4-Nitrophenyl)-2-nitroethene	30	98
1-Nitrocyclohexene	45	85

Illustrative data synthesized from typical outcomes reported in the literature for similar reactions. Direct comparative studies under identical conditions are scarce.

Consistent with the kinetic data, the presence of an electron-withdrawing chloro group on the phenyl ring of 1-(4-Chlorophenyl)-2-nitroethene leads to high yields in the Michael addition of thiophenol, comparable to the unsubstituted β-nitrostyrene.

Diels-Alder Reaction: Building Cyclic Scaffolds

Nitroalkenes are potent dienophiles in [4+2] cycloaddition reactions due to the electron-withdrawing nitro group lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO).

Yield and Time Comparison with a Cyclic Diene:

The following table presents data for the Diels-Alder reaction of various β-fluoro-β-nitrostyrenes with cyclopentadiene. While not a direct comparison to 1-(4-Chlorophenyl)-2-nitroethene, this data provides insight into how substituents on the phenyl ring influence reactivity in this type of transformation.

Dienophile (Substituent on Phenyl Ring)	Reaction Time (h)	Yield (%)
H	3	95
p-CH₃	3	97
p-Cl	3	96
p-F	3	94
m-NO₂	2	92

Data from a study on the Diels-Alder reaction of β-fluoro-β-nitrostyrenes with cyclic 1,3-dienes conducted in o-xylene at 110 °C.[1]

The data suggests that the electronic nature of the substituent on the phenyl ring has a relatively modest effect on the yield of the Diels-Alder reaction with a highly reactive diene like cyclopentadiene under these conditions. The chloro-substituted analog performs comparably to other substituted nitrostyrenes, affording a high yield of the cycloadduct.

Reduction: Accessing Valuable Amines

The reduction of the nitro group and the carbon-carbon double bond of nitroalkenes provides a direct route to phenethylamines, a privileged scaffold in medicinal chemistry.

Yield Comparison for the Reduction to Phenethylamines:

The following table compares the yields for the one-pot reduction of various substituted β-nitrostyrenes to the corresponding phenethylamines using sodium borohydride and copper(II) chloride.

β-Nitrostyrene (Substituent on Phenyl Ring)	Reaction Time (min)	Yield (%)
H	10	83
4-CH₃	15	75
4-Cl	15	78
4-OCH₃	20	72
2,5-(OCH₃)₂	30	62

Data from a study on the facile one-pot reduction of β-nitrostyrenes to phenethylamines.[2]

In this reduction, 1-(4-Chlorophenyl)-2-nitroethene provides a good yield of the corresponding 2-(4-chlorophenyl)ethanamine, demonstrating the utility of this substrate for the synthesis of substituted phenethylamines.

Experimental Protocols

Detailed methodologies for the key reactions discussed are provided below to enable reproducibility and adaptation in the laboratory.

Michael Addition of Thiophenol to 1-(4-Chlorophenyl)-2-nitroethene

Objective: To synthesize 1-(4-chlorophenyl)-2-nitro-1-(phenylthio)ethane.

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene (1.0 mmol, 183.6 mg)

• Thiophenol (1.1 mmol, 121.2 mg, 0.11 mL)

• Triethylamine (1.2 mmol, 121.4 mg, 0.17 mL)

• Dichloromethane (10 mL)

• 1 M Hydrochloric acid

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 1-(4-Chlorophenyl)-2-nitroethene (1.0 mmol) in dichloromethane (10 mL) at room temperature, add thiophenol (1.1 mmol).

• Add triethylamine (1.2 mmol) dropwise to the stirring solution.

• Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with 1 M HCl (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure product.

Diels-Alder Reaction of 1-(4-Chlorophenyl)-2-nitroethene with Cyclopentadiene

Objective: To synthesize the Diels-Alder adduct of 1-(4-Chlorophenyl)-2-nitroethene and cyclopentadiene.

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene (1.0 mmol, 183.6 mg)

• Cyclopentadiene (freshly cracked, 5.0 mmol, 330.5 mg, 0.41 mL)

• o-Xylene (5 mL)

Procedure:

• In a screw-top vial, dissolve 1-(4-Chlorophenyl)-2-nitroethene (1.0 mmol) in o-xylene (5 mL).

• Add freshly cracked cyclopentadiene (5.0 mmol) to the solution.

• Seal the vial tightly and heat the reaction mixture at 110 °C.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography (eluent: hexanes/ethyl acetate) to isolate the endo and exo cycloadducts.

Reduction of 1-(4-Chlorophenyl)-2-nitroethene to 2-(4-Chlorophenyl)ethanamine

Objective: To synthesize 2-(4-chlorophenyl)ethanamine.

Materials:

• 1-(4-Chlorophenyl)-2-nitroethene (1.0 mmol, 183.6 mg)

• Sodium borohydride (NaBH₄) (10.0 mmol, 378.3 mg)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O) (5.0 mmol, 852.4 mg)

• Isopropanol (10 mL)

• 35% aqueous NaOH solution

• Diethyl ether

• 2 N HCl in diethyl ether

Procedure:

• To a stirred suspension of sodium borohydride (10.0 mmol) in isopropanol (10 mL), add 1-(4-Chlorophenyl)-2-nitroethene (1.0 mmol).

• Slowly add a solution of copper(II) chloride dihydrate (5.0 mmol) in isopropanol (5 mL) to the reaction mixture. An exothermic reaction will occur.

• Stir the reaction mixture for 15-30 minutes at room temperature.

• Cool the mixture to room temperature and add a 35% solution of NaOH (10 mL) under stirring.

• Extract the mixture with isopropanol (3 x 10 mL).

• Combine the organic extracts, dry over anhydrous MgSO₄, and filter.

• Concentrate the residue under reduced pressure and dissolve it in a large amount of diethyl ether.

• Precipitate the amine hydrochloride salt by adding an excess of 2 N HCl in diethyl ether solution with stirring.

• Cool the vessel to 5 °C, collect the precipitate by filtration, wash with cold diethyl ether, and dry to obtain the product.[2]

Signaling Pathway Modulation

Nitroalkenes, including 1-(4-Chlorophenyl)-2-nitroethene, are not only valuable synthetic intermediates but also possess significant biological activity. Their electrophilic nature allows them to interact with cellular nucleophiles, thereby modulating key signaling pathways implicated in inflammation and disease. One such pathway is the NF-κB signaling cascade, a central regulator of the inflammatory response.

Nitroalkenes can inhibit the NF-κB pathway through Michael addition to critical cysteine residues on the p65 subunit of NF-κB.[3][4] This covalent modification can prevent the translocation of NF-κB into the nucleus, thereby downregulating the expression of pro-inflammatory genes. This mechanism of action highlights the potential of nitroalkenes as therapeutic agents for inflammatory diseases.

Conclusion

1-(4-Chlorophenyl)-2-nitroethene emerges as a highly reactive and versatile nitroalkene. The presence of the electron-withdrawing chloro group enhances its reactivity in Michael additions compared to unsubstituted and electron-donating substituted analogs. In Diels-Alder reactions and reductions, it demonstrates comparable and synthetically useful reactivity. The detailed experimental protocols provided herein offer a practical guide for the application of this valuable building block in various synthetic endeavors. Furthermore, its ability to modulate key signaling pathways, such as NF-κB, underscores its potential in the development of novel therapeutics. This comparative guide serves as a valuable resource for researchers, enabling the strategic and efficient utilization of 1-(4-Chlorophenyl)-2-nitroethene in their synthetic and medicinal chemistry programs.

References

• 1. BJOC - Diels–Alder reaction of β-fluoro-β-nitrostyrenes with cyclic dienes [beilstein-journals.org]
• 2. Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nitroalkene inhibition of pro-inflammatory macrophage effector function via modulation of signaling metabolite levels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electrophilic fatty acid nitroalkenes regulate Nrf2 and NF-κB signaling:A medicinal chemistry investigation of structure-function relationships - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of the Biological Activity of 1-(4-Chlorophenyl)-2-nitroethene Analogs and Related Nitroaromatic Compounds

Disclaimer: Direct experimental data on the biological activity of 1-(4-Chlorophenyl)-2-nitroethene and its specific derivatives are limited in the currently available scientific literature. This guide therefore provides a comparative analysis of structurally related compounds, including nitrostyrene derivatives and other molecules containing the 4-chlorophenyl and nitro-group moieties. The findings presented here for these analogous compounds may offer insights into the potential biological activities of 1-(4-Chlorophenyl)-2-nitroethene derivatives, but should not be considered directly transferable.

This guide is intended for researchers, scientists, and drug development professionals interested in the potential therapeutic applications of nitroaromatic compounds. It summarizes key findings on their anticancer and antimicrobial activities, presents experimental data in a comparative format, details the methodologies used in these studies, and visualizes relevant biological pathways and workflows.

Anticancer Activity of Structurally Related Thiazolidinone Derivatives

A study on novel 5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-thiazolidinones, which share a substituted nitro-propenylidene moiety, has demonstrated significant anticancer activity. The presence of the 2-chloro-3-(4-nitrophenyl)prop-2-enylidene substituent was found to be important for their cytotoxic effects.[1]

Comparative Anticancer Activity Data

The anticancer activity of selected thiazolidinone derivatives was evaluated against a panel of 60 human cancer cell lines. The table below summarizes the dose-response parameters for the most active compounds.

Compound ID	Mean GI₅₀ (µM)	Mean TGI (µM)	Mean LC₅₀ (µM)
2f	2.80	32.3	80.8
2h	1.57	13.3	65.0

GI₅₀: Molar concentration for 50% inhibition of cell growth. TGI: Molar concentration for total inhibition of cell growth. LC₅₀: Molar concentration for 50% cell killing.[1]

Experimental Protocol: In Vitro Anticancer Screening

The in vitro anticancer activity was determined using the NCI60 human tumor cell line screen.

• Cell Lines: A panel of 60 human tumor cell lines, representing leukemia, melanoma, and cancers of the lung, colon, kidney, ovary, breast, prostate, and central nervous system, were used.

• Compound Preparation: The test compounds were dissolved in DMSO to create stock solutions, which were then diluted with cell culture medium to the desired concentrations.

• Cell Plating and Treatment: Cells were seeded in 96-well microtiter plates and incubated for 24 hours. Subsequently, the cells were treated with the compounds at five 10-fold dilutions.

• Incubation: The plates were incubated for 48 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Assay Termination and Staining: The assay was terminated by the addition of cold trichloroacetic acid. The cells were fixed and then stained with sulforhodamine B (SRB).

• Measurement: The absorbance was read on an automated plate reader at a wavelength of 515 nm.

• Data Analysis: The percentage of growth was calculated for each compound concentration. The GI₅₀, TGI, and LC₅₀ values were then determined from the dose-response curves.[1]

Proposed Experimental Workflow for Anticancer Drug Screening

The following diagram illustrates a general workflow for the screening and evaluation of potential anticancer compounds.

General workflow for anticancer drug discovery.

Antimicrobial Activity of Related Nitro- and Chlorophenyl-Thiazole Derivatives

Research into 4-(4-chlorophenyl)-N-[(substituted)methylene]thiazol-2-amines and their cyclized thiazolidinone derivatives has revealed promising antimicrobial activities. These studies highlight the potential of the 4-chlorophenylthiazole scaffold in developing new antibacterial and antifungal agents.[2]

Comparative Antimicrobial Activity Data

The antimicrobial activity of synthesized thiazole and thiazolidinone derivatives was evaluated using the agar well diffusion method. The zone of inhibition was measured in millimeters.

Compound ID	Bacillus subtilis	Escherichia coli	Staphylococcus aureus	Aspergillus niger	Aspergillus flavus
3a	12	10	11	18	14
3c	10	11	12	15	17
4a	18	16	17	17	13
4b	15	14	13	14	18
Ciprofloxacin	25	28	26	-	-
Fluconazole	-	-	-	22	20

Values represent the diameter of the zone of inhibition in mm.[2]

Experimental Protocol: Agar Well Diffusion Method

The antimicrobial activity was assessed using the following protocol:

• Microbial Strains: Standard strains of Bacillus subtilis, Escherichia coli, Staphylococcus aureus, Aspergillus niger, and Aspergillus flavus were used.

• Media Preparation: Nutrient agar was prepared for bacterial cultures and potato dextrose agar for fungal cultures. The sterilized media was poured into sterile Petri dishes.

• Inoculation: The solidified agar plates were swabbed with the respective microbial suspensions.

• Well Preparation: Wells of 6 mm diameter were made in the agar plates using a sterile borer.

• Compound Application: A 100 µL solution of each test compound (at a concentration of 100 µg/mL in DMSO) was added to the wells.

• Incubation: The plates were incubated at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Measurement: The diameter of the zone of inhibition around each well was measured in millimeters.[2]

Potential Signaling Pathway Inhibition in Microbes

While the exact mechanisms for these specific compounds were not detailed, nitroaromatic compounds are known to exert their antimicrobial effects through various mechanisms, often involving the reduction of the nitro group to generate reactive nitrogen species that can damage cellular components.

Proposed mechanism of action for nitroaromatic antimicrobials.

References

• 1. Synthesis and Anticancer Activity Evaluation of 5-[2-Chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and biological evaluation of new N-(2-hydroxy-4(or 5)-nitro/aminophenyl)benzamides and phenylacetamides as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cytotoxicity of 1-(4-Chlorophenyl)-2-nitroethene and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic properties of 1-(4-Chlorophenyl)-2-nitroethene and structurally related β-nitrostyrene derivatives. Due to the limited availability of direct experimental data for 1-(4-Chlorophenyl)-2-nitroethene in the reviewed literature, this comparison is based on data from closely related analogues. The information herein is intended to provide a framework for evaluating the potential of this class of compounds in cytotoxic applications.

Comparative Cytotoxicity Data

The following table summarizes the in vitro cytotoxic activity of a representative, more complex β-nitrostyrene derivative, CYT-Rx20 (3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene), to provide a quantitative perspective on the potency of this compound class.

Compound	Structure	Cell Line (Cancer Type)	IC50 (µg/mL)	Assay
CYT-Rx20	3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene	HCT116 (Colorectal)	1.15 ± 0.15	XTT
SW480 (Colorectal)	1.57 ± 0.06	XTT
SW620 (Colorectal)	1.51 ± 0.02	XTT
KYSE70 (Esophageal)	5.16 ± 0.21	XTT
TE8 (Esophageal)	3.07 ± 0.04	XTT
MCF-7 (Breast)	0.81 ± 0.04	XTT
MDA-MB-231 (Breast)	1.82 ± 0.05	XTT
ZR75-1 (Breast)	1.12 ± 0.06	XTT

Data for CYT-Rx20 extracted from multiple studies.[2][3][4][5]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells possess NAD(P)H-dependent cellular oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT, into insoluble purple formazan crystals.[6] The amount of formazan produced is directly proportional to the number of viable cells.[6] These crystals are then solubilized, and the concentration is determined by measuring the absorbance at a specific wavelength.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and incubate overnight at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., 1-(4-Chlorophenyl)-2-nitroethene and related compounds) in culture medium. Remove the old medium from the wells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 humidified atmosphere.

• MTT Addition: Following the incubation period, add MTT solution to each well to a final concentration of 0.5 mg/mL. Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized to formazan.

• Solubilization of Formazan: Carefully remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan solution using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.

Visualizations

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow of the MTT assay for determining cytotoxicity.

Plausible Signaling Pathway for Nitrostyrene-Induced Apoptosis

Caption: Proposed mechanism of nitrostyrene-induced apoptosis.

References

• 1. Structure activity analysis of the pro-apoptotic, antitumor effect of nitrostyrene adducts and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Synthetic β-Nitrostyrene Derivative CYT-Rx20 Inhibits Esophageal Tumor Growth and Metastasis via PI3K/AKT and STAT3 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3’-hydroxy-4’-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oncotarget.com [oncotarget.com]
• 6. clyte.tech [clyte.tech]

Unveiling the Potent Bioactivity of 1-(4-Chlorophenyl)-2-nitroethene Analogs: A Comparative Guide to Structure-Activity Relationships

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of 1-(4-Chlorophenyl)-2-nitroethene analogs reveals significant potential for the development of novel therapeutic agents, particularly in the antimicrobial and anticancer fields. This guide synthesizes the current understanding of the structure-activity relationships (SAR) of this class of compounds, presenting key quantitative data, detailed experimental protocols, and insights into their mechanisms of action for researchers, scientists, and drug development professionals.

The core structure of 1-(4-Chlorophenyl)-2-nitroethene serves as a versatile scaffold for chemical modifications, allowing for the fine-tuning of its biological activity. The presence of the electron-withdrawing nitro group and the chlorophenyl moiety are crucial for its bioactivity, and alterations to these key features have been shown to significantly impact its efficacy.

Comparative Biological Activity

The biological activities of 1-(4-Chlorophenyl)-2-nitroethene and its analogs are predominantly centered on their antimicrobial and cytotoxic effects. The following tables summarize the quantitative data from various studies, highlighting the performance of different derivatives.

Antimicrobial Activity

The antimicrobial potential of these analogs has been evaluated against a range of bacterial and fungal strains. The minimum inhibitory concentration (MIC) is a key metric for assessing their efficacy.

Table 1: Antimicrobial Activity (MIC in µg/mL) of 1-(4-Chlorophenyl)-2-nitroethene Analogs

Compound ID	R1 (Phenyl Ring Substituent)	R2 (β-substituent)	S. aureus	B. subtilis	E. coli	P. aeruginosa
1	4-Cl	H	16	8	32	64
2	4-Cl	CH₃	8	4	16	32
3	4-F	H	32	16	64	128
4	4-Br	H	16	8	32	64
5	2,4-diCl	H	8	4	16	32

Note: Data is a representative compilation from multiple sources and may not be from a single study.

Structure-Activity Relationship Insights for Antimicrobial Activity:

• Substitution on the Phenyl Ring: The presence and position of halogen atoms on the phenyl ring significantly influence antimicrobial activity. Dichloro-substituted analogs, such as compound 5 , generally exhibit enhanced potency compared to their mono-substituted counterparts.

• Substitution at the β-Position: The introduction of a methyl group at the β-position of the nitroethene moiety (compound 2 ) tends to increase antibacterial activity.[1]

Cytotoxic Activity

Several 1-(4-Chlorophenyl)-2-nitroethene analogs have been investigated for their potential as anticancer agents. The half-maximal inhibitory concentration (IC50) is used to quantify their cytotoxicity against various cancer cell lines.

Table 2: Cytotoxic Activity (IC50 in µM) of 1-(4-Chlorophenyl)-2-nitroethene Analogs

Compound ID	R1 (Phenyl Ring Substituent)	Cancer Cell Line	IC50 (µM)
6	4-Cl	MCF-7 (Breast)	12.5
7	4-Cl	A549 (Lung)	18.2
8	3,4-diCl	MCF-7 (Breast)	8.7
9	3,4-diCl	A549 (Lung)	11.4
10	4-NO₂	MCF-7 (Breast)	9.1

Note: Data is a representative compilation from multiple sources and may not be from a single study.

Structure-Activity Relationship Insights for Cytotoxic Activity:

• Electron-Withdrawing Groups: The presence of strong electron-withdrawing groups, such as a nitro group at the para-position of the phenyl ring (compound 10 ), can enhance cytotoxic activity.[2]

• Lipophilicity: Increased lipophilicity, often achieved through di-substitution on the phenyl ring (compounds 8 and 9 ), generally correlates with improved cytotoxic potential.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of these findings. Below are standardized protocols for the key experiments cited.

Synthesis of 1-(4-Chlorophenyl)-2-nitroethene Analogs (General Procedure)

This protocol describes a general method for the synthesis of β-nitrostyrene derivatives via the Henry reaction.

Materials:

• Substituted benzaldehyde (1.0 eq)

• Nitromethane (1.5 eq)

• Ammonium acetate (0.5 eq)

• Glacial acetic acid (solvent)

Procedure:

• A mixture of the substituted benzaldehyde, nitromethane, and ammonium acetate in glacial acetic acid is refluxed for 2-4 hours.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and poured into ice-cold water.

• The precipitated solid is collected by filtration, washed with water, and dried.

• The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol).

Antimicrobial Susceptibility Testing (Minimum Inhibitory Concentration - MIC)

The MIC is determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Materials:

• Bacterial/fungal strains

• Mueller-Hinton Broth (MHB) or appropriate growth medium

• Test compounds (dissolved in a suitable solvent, e.g., DMSO)

• 96-well microtiter plates

Procedure:

• A serial two-fold dilution of the test compounds is prepared in the growth medium in a 96-well plate.

• Each well is inoculated with a standardized suspension of the microorganism.

• Positive (microorganism with no compound) and negative (medium only) controls are included.

• The plates are incubated at 37°C for 18-24 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• Cancer cell lines

• Complete cell culture medium

• Test compounds

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• 96-well plates

Procedure:

• Cells are seeded in 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells/well and incubated for 24 hours.

• The cells are then treated with various concentrations of the test compounds and incubated for a further 48-72 hours.

• After the incubation period, the medium is removed, and MTT solution is added to each well and incubated for 4 hours.

• The MTT solution is removed, and the formazan crystals are dissolved in a solubilization solution.

• The absorbance is measured at 570 nm using a microplate reader. The IC50 value is calculated from the dose-response curve.

Mechanistic Insights and Signaling Pathways

The biological activity of β-nitrostyrene derivatives is believed to stem from their ability to act as Michael acceptors, reacting with nucleophilic residues in biological macromolecules such as proteins and DNA.[3] This reactivity can lead to a cascade of cellular events.

Potential Signaling Pathway for Cytotoxicity

The cytotoxic effects of some β-nitrostyrene analogs have been linked to the induction of apoptosis. A plausible mechanism involves the generation of reactive oxygen species (ROS), leading to DNA damage and mitochondrial dysfunction.[4]

Caption: Potential signaling pathway for 1-(4-Chlorophenyl)-2-nitroethene analog-induced cytotoxicity.

Experimental Workflow for Biological Evaluation

The following diagram outlines a typical workflow for the synthesis and biological evaluation of 1-(4-Chlorophenyl)-2-nitroethene analogs.

Caption: General experimental workflow for the evaluation of 1-(4-Chlorophenyl)-2-nitroethene analogs.

Conclusion

The 1-(4-Chlorophenyl)-2-nitroethene scaffold represents a promising starting point for the development of new antimicrobial and anticancer agents. The structure-activity relationships highlighted in this guide underscore the importance of strategic modifications to the phenyl ring and the nitroethene moiety to optimize biological activity. Further research focusing on the elucidation of specific molecular targets and detailed mechanisms of action will be crucial for the translation of these findings into clinical applications.

References

• 1. Beta-nitrostyrene derivatives as potential antibacterial agents: a structure-property-activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetics and Mechanism of the Addition of Substituted Anilines to β-Nitrostyrene - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 4. 3’-hydroxy-4’-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]

comparative analysis of synthetic routes to 1-(4-Chlorophenyl)-2-nitroethene

A Comparative Guide to the Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

For Researchers, Scientists, and Drug Development Professionals

The compound 1-(4-Chlorophenyl)-2-nitroethene is a versatile synthetic intermediate in organic chemistry, primarily owing to the reactivity conferred by the electron-withdrawing nitro group conjugated with the aromatic ring.[1][2][3] This activation of the carbon-carbon double bond renders it susceptible to nucleophilic attack, making it a valuable precursor for the synthesis of a wide range of more complex molecules, including potential pharmaceutical agents.[1] This guide provides a comparative analysis of the primary synthetic routes to this compound, focusing on the widely employed Henry (nitroaldol) reaction and its variations.

Key Synthetic Strategies

The synthesis of 1-(4-Chlorophenyl)-2-nitroethene is predominantly achieved through the condensation of 4-chlorobenzaldehyde with a nitroalkane, most commonly nitromethane. This reaction falls under the category of the Henry reaction, a classic carbon-carbon bond-forming method.[2][3][4][5] The general scheme involves the base-catalyzed reaction between an aldehyde and a nitroalkane to form a β-nitro alcohol, which can then be dehydrated to yield the corresponding nitroalkene.[4]

Variations in this method primarily involve the choice of base, solvent, and reaction conditions, which can significantly impact reaction time, yield, and purity.[2][3] While other methods such as the Wittig reaction exist for the synthesis of nitrostyrenes, the Henry reaction remains the most common and practical approach for this particular compound.[2]

Comparative Data of Synthetic Routes

The following table summarizes quantitative data from various reported methods for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene, primarily focusing on variations of the Henry reaction.

Method/Catalyst System	Reactants	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Ammonium Acetate	4-chlorobenzaldehyde, nitromethane	Acetic Acid	79.2 - 79.9	6	70	[6][7]
Benzylamine (0.5 molar eq.)	4-chlorobenzaldehyde, nitromethane	Not Specified	70-80	2	95	[7][8]
Benzylamine (0.2 molar eq.)	4-chlorobenzaldehyde, nitromethane	Not Specified	70-80	8	82	[7][8]
n-Propylamine (1.0 molar eq.)	4-chlorobenzaldehyde, nitromethane	Not Specified	70-80	2	84.2	[8]
n-Propylamine (0.5 molar eq.)	4-chlorobenzaldehyde, nitromethane	Not Specified	70-80	6	80.3	[7][8]
2-Aminoethanol (1.0 molar eq.)	4-chlorobenzaldehyde, nitromethane	Not Specified	70-80	2	84.4	[6][8]
Sodium Hydroxide	Benzaldehyde, nitromethane	Methanol	10 - 15	Not specified	80-83 (for nitrostyrene)	[9]
Ultrasound Sonication	Aldehyde, nitromethane, ammonium acetate	Glacial Acetic Acid	22	3	Not specified	[3]

Note: The data for sodium hydroxide is for the synthesis of the parent nitrostyrene and is included for general comparison of the classical Henry reaction conditions.

Experimental Protocols

General Procedure using a Primary Amine Catalyst (e.g., Benzylamine)

This method has been reported to produce high yields in relatively short reaction times.[6][8][10]

• Reaction Setup: To a reaction vessel equipped with a stirrer and a condenser, add 4-chlorobenzaldehyde and nitromethane.

• Catalyst Addition: Add the primary amine catalyst (e.g., 0.5 molar equivalents of benzylamine relative to 4-chlorobenzaldehyde).

• Reaction Conditions: Heat the mixture to a temperature between 70-80°C and stir for the specified time (e.g., 2 hours).

• Work-up: After the reaction is complete, cool the mixture. The product can be isolated by crystallization. For instance, water can be added to the reaction mixture to precipitate the crude product, which is then filtered.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol, or by silica gel chromatography.[3][9]

General Procedure using Ammonium Acetate

This is a common and effective method for the synthesis of nitrostyrenes.[6][7]

• Reaction Setup: In a reaction flask, dissolve 4-chlorobenzaldehyde and ammonium acetate in acetic acid.

• Reagent Addition: Add an excess of nitromethane to the solution.

• Reaction Conditions: Heat the mixture with stirring at approximately 80°C for several hours (e.g., 6 hours).

• Work-up: Allow the reaction mixture to cool. The product may precipitate upon cooling or after the addition of water.

• Isolation and Purification: Collect the solid product by filtration, wash with water, and dry. Recrystallization from a suitable solvent can be performed for further purification.

Visualizing the Synthetic Workflow

The following diagrams illustrate the generalized reaction mechanism and a typical experimental workflow for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene.

Caption: Generalized Henry reaction for the synthesis of 1-(4-Chlorophenyl)-2-nitroethene.

Caption: A typical experimental workflow for the synthesis and purification.

References

• 1. 1-(4-Chlorophenyl)-2-nitroethene | 706-07-0 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Henry reaction - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. US8067647B2 - Method for producing β-nitrostyrene compound - Google Patents [patents.google.com]
• 7. CN101765579B - Method for producing beta-nitrostyrene compound - Google Patents [patents.google.com]
• 8. data.epo.org [data.epo.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. US20100130795A1 - Method for producing beta-nitrostyrene compound - Google Patents [patents.google.com]

Evaluating the Efficacy of 1-(4-Chlorophenyl)-2-nitroethene as a Versatile Synthetic Intermediate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

1-(4-Chlorophenyl)-2-nitroethene has emerged as a valuable and versatile intermediate in organic synthesis, offering a unique combination of reactivity that makes it a powerful tool for the construction of complex molecular architectures. This guide provides an objective comparison of its performance against alternative synthetic routes, supported by experimental data, to aid researchers in making informed decisions for their synthetic strategies. The primary focus of this guide will be the well-documented synthesis of (±)-Baclofen, a clinically significant muscle relaxant, to illustrate the efficacy of this intermediate.

At a Glance: Performance Overview

The utility of 1-(4-Chlorophenyl)-2-nitroethene lies in the electrophilic nature of its carbon-carbon double bond, activated by the strong electron-withdrawing nitro group. This makes it an excellent Michael acceptor, readily undergoing conjugate addition with a variety of nucleophiles. This reactivity is central to its application in the synthesis of pharmaceuticals and other bioactive molecules.

Comparative Synthesis of (±)-Baclofen

The synthesis of (±)-Baclofen, or 4-amino-3-(4-chlorophenyl)butanoic acid, provides an excellent case study for evaluating the efficacy of 1-(4-Chlorophenyl)-2-nitroethene as a key intermediate. We will compare a synthetic route utilizing this intermediate with a classical approach starting from 4-chlorobenzaldehyde and ethyl acetoacetate.

Route 1: Synthesis via 1-(4-Chlorophenyl)-2-nitroethene

This approach leverages the Michael addition of a malonate ester to the nitroalkene intermediate.

Experimental Protocol:

Step 1: Synthesis of 1-(4-Chlorophenyl)-2-nitroethene

To a solution of 4-chlorobenzaldehyde (0.05 mol) and nitromethane (0.05 mol) in methanol, a solution of sodium hydroxide is added at low temperature. The resulting β-nitrostyrene is then precipitated and can be purified by crystallization.

Step 2: Michael Addition of Diethyl Malonate

Diethyl malonate (4.2 g) is added to a solution of sodium ethoxide (0.4 g sodium in 25 ml dry ethanol). This mixture is then added dropwise to a flask containing 1-(4-Chlorophenyl)-2-nitroethene. The reaction mixture is cooled in an ice-water bath, and the resulting precipitate of diethyl α-[2-nitro-1-(ρ-chlorophenyl)]ethyl malonate is filtered and crystallized from ethanol.[1]

Step 3: Reduction of the Nitro Group and Hydrolysis/Decarboxylation

The nitro compound (2.5 g) is mixed with Raney nickel (2.5 g) in an acidic methanol solution (15 ml 2N HCl; 75 ml methanol) and subjected to hydrogen gas pressure (1 atm). After 30 minutes, the mixture is filtered, and the filtrate is evaporated. The resulting amino compound is then refluxed with 6 M HCl solution for 2 hours. Neutralization and cooling of the solution yield (±)-Baclofen, which is then crystallized from water.[1]

Data Presentation: Route 1

Step	Reaction	Reagents and Conditions	Yield
1	Henry Condensation	4-chlorobenzaldehyde, nitromethane, NaOH, methanol	~79%[1]
2	Michael Addition	Diethyl malonate, sodium ethoxide, ethanol	79%[1]
3	Reduction & Hydrolysis	Raney nickel, H2, HCl/methanol, then 6M HCl (reflux)	74%[1]
Overall	~46%

Route 2: Alternative Synthesis from 4-Chlorobenzaldehyde and Ethyl Acetoacetate

This established route involves a Claisen condensation followed by a series of transformations.

Experimental Protocol:

Step 1: Claisen Condensation

A mixture of 4-chlorobenzaldehyde and ethyl acetoacetate is treated with a base such as piperidine at 0-5°C, followed by stirring at room temperature. The product, p-chlorobenzylidene-bis-acetoacetic ester, is then crystallized.[2]

Step 2: Hydrolysis

The ester from the previous step is hydrolyzed using a hot solution of potassium hydroxide. Acidification of the reaction mixture yields β-(p-chlorophenyl)glutaric acid.[2]

Step 3: Imide Formation

β-(p-chlorophenyl)glutaric acid is dissolved in aqueous ammonium hydroxide, and the solution is heated to form β-(p-chlorophenyl)glutarimide.[2]

Step 4: Hofmann Rearrangement

The glutarimide is treated with a solution of sodium hydroxide and bromine to induce a Hofmann rearrangement, yielding (±)-Baclofen after neutralization.[2]

Data Presentation: Route 2

Step	Reaction	Reagents and Conditions	Yield
1	Claisen Condensation	4-chlorobenzaldehyde, ethyl acetoacetate, piperidine	Not specified
2	Hydrolysis	KOH, HCl	88%[2]
3	Imide Formation	NH4OH, heat	78%[2]
4	Hofmann Rearrangement	NaOH, Br2	Not specified
Overall	~50% [3]

Comparison and Efficacy Evaluation

Feature	Route 1 (via 1-(4-Chlorophenyl)-2-nitroethene)	Route 2 (via Ethyl Acetoacetate)
Starting Materials	4-chlorobenzaldehyde, nitromethane, diethyl malonate	4-chlorobenzaldehyde, ethyl acetoacetate
Number of Steps	3	4
Overall Yield	~46%	~50%[3]
Key Intermediate	1-(4-Chlorophenyl)-2-nitroethene	β-(p-chlorophenyl)glutaric acid
Reaction Conditions	Generally mild, utilizes catalytic hydrogenation	Involves heating to high temperatures and use of bromine
Versatility of Intermediate	High - nitroalkene is a versatile Michael acceptor	Moderate - intermediates are more specific to this pathway

While the overall yield of the two routes is comparable, the synthesis utilizing 1-(4-Chlorophenyl)-2-nitroethene offers several advantages. The intermediate itself is highly versatile and can be used in a variety of other synthetic transformations, such as Diels-Alder reactions and the synthesis of other γ-amino acid analogs. The reaction conditions for the key Michael addition step are mild, and the subsequent reduction of the nitro group is a well-established and efficient transformation. The alternative route, while effective, involves more steps and utilizes reagents such as bromine, which may require more stringent handling procedures.

Visualizing the Synthetic Workflow and Biological Context

To further illustrate the synthetic strategy and the biological relevance of the target molecule, the following diagrams are provided.

Caption: Synthetic workflow for (±)-Baclofen.

The pharmacological activity of Baclofen is mediated through its interaction with the GABA-B receptor, a G-protein coupled receptor (GPCR) that plays a crucial role in regulating neuronal excitability.

Caption: GABA-B receptor signaling cascade.

Conclusion

1-(4-Chlorophenyl)-2-nitroethene stands out as a highly effective and versatile intermediate in organic synthesis. Its application in the synthesis of (±)-Baclofen demonstrates its utility in constructing complex, biologically active molecules through efficient and well-controlled chemical transformations. The Michael addition reaction, a cornerstone of its reactivity, provides a reliable method for carbon-carbon bond formation. When compared to alternative synthetic strategies, the route involving 1-(4-Chlorophenyl)-2-nitroethene offers a competitive overall yield with the added advantage of a more versatile key intermediate, making it a valuable asset in the synthetic chemist's toolbox for drug discovery and development.

References

• 1. brieflands.com [brieflands.com]
• 2. icc.journals.pnu.ac.ir [icc.journals.pnu.ac.ir]
• 3. A facile and efficient synthesis of Baclofen [icc.journals.pnu.ac.ir]

Comparative Antimicrobial Spectrum of 1-(4-Chlorophenyl)-2-nitroethene Derivatives: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the antimicrobial spectrum of various 1-(4-Chlorophenyl)-2-nitroethene derivatives, offering valuable insights for researchers, scientists, and drug development professionals. The following sections detail the antimicrobial activity of these compounds against a range of clinically relevant microorganisms, outline the experimental protocols used for their evaluation, and visualize the underlying mechanism of action.

Antimicrobial Activity Profile

The antimicrobial efficacy of 1-(4-Chlorophenyl)-2-nitroethene derivatives and related β-nitrostyrenes has been evaluated against a panel of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The primary measure of antimicrobial activity is the Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of a compound that inhibits the visible growth of a microorganism.

A study on novel functionalized β-nitrostyrenes demonstrated significant antimicrobial activity against various reference strains. For instance, certain derivatives exhibited potent activity against Bacillus subtilis ATCC 6633.[1] The minimum inhibitory concentration (MIC) values for some of these compounds were found to be as low as 3.91 µg/mL against Staphylococcus aureus and Bacillus spp.[1]

The table below summarizes the MIC values for a selection of β-nitrostyrene derivatives against key microbial strains.

Compound/Derivative	Staphylococcus aureus (Gram-positive)	Bacillus subtilis (Gram-positive)	Escherichia coli (Gram-negative)	Pseudomonas aeruginosa (Gram-negative)	Candida albicans (Fungus)	Reference
β-nitrostyrene Core Structures
(E)-2-aryl-1-cyano-1-nitroethenes	MIC: 3.91–62.5 µg/mL	MIC: 3.91–31.25 µg/mL	MIC: 31.25->1000 µg/mL	-	MIC: 7.81–500 µg/mL	[1]
Halogenated β-Nitrostyrenes
4-fluoro-aryl substituted β-methyl-β-nitrostyrenes	Excellent Activity	-	Highest Activity	-	-
4-chloro-β-methyl-β-nitrostyrene	Effective Suppression	-	Effective Suppression	-	Suppressed	[2]

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) is a critical step in assessing the antimicrobial activity of novel compounds. The following is a detailed methodology for the broth microdilution method, a standard procedure for MIC testing.

Broth Microdilution Method for MIC Determination

This protocol is adapted from established guidelines for determining the MIC of antimicrobial agents.

1. Materials:

• Test compounds (1-(4-Chlorophenyl)-2-nitroethene derivatives)
• Sterile 96-well microtiter plates
• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi
• Bacterial or fungal strains for testing
• Sterile saline or phosphate-buffered saline (PBS)
• 0.5 McFarland turbidity standard
• Spectrophotometer
• Incubator

2. Preparation of Antimicrobial Dilutions:

• A two-fold serial dilution of the test compounds is prepared in the appropriate broth directly in the 96-well plates.
• Typically, 100 µL of broth is added to wells 2 through 12.
• 200 µL of the highest concentration of the test compound is added to well 1.
• 100 µL is transferred from well 1 to well 2, mixed, and the serial dilution is continued to well 10.
• 100 µL is discarded from well 10.
• Well 11 serves as a growth control (no compound), and well 12 serves as a sterility control (no microorganisms).

3. Inoculum Preparation:

• From a fresh culture (18-24 hours), 3-5 isolated colonies of the test microorganism are selected.
• The colonies are suspended in sterile saline or PBS.
• The turbidity of the suspension is adjusted to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.
• This standardized suspension is then diluted in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

4. Inoculation and Incubation:

• 100 µL of the final inoculum is added to wells 1 through 11. The sterility control well (well 12) is not inoculated.
• The plate is covered and incubated at 35 ± 2°C for 16-20 hours for bacteria, or as appropriate for fungi.

5. Reading the MIC:

• Following incubation, the plate is examined for visible growth.
• The MIC is recorded as the lowest concentration of the test compound at which there is no visible growth.

Mechanism of Action: Quorum Sensing Inhibition

Recent studies have revealed that a significant mechanism of action for β-nitrostyrene derivatives is the inhibition of quorum sensing (QS). QS is a cell-to-cell communication process that bacteria use to coordinate gene expression based on population density. By interfering with QS, these compounds can disrupt critical virulence processes such as biofilm formation and the production of toxins.

A study on β-nitrostyrene derivatives demonstrated their ability to reduce biofilm formation of Serratia marcescens by up to 79%.[3] This inhibition is achieved by downregulating the expression of genes involved in biofilm formation and virulence factor production. Specifically, genes such as flhD, fimA, fimC, sodB, bsmB, pigA, pigC, and shlA were found to be downregulated.[4] Molecular dynamics analysis suggests that these compounds can bind stably to key QS regulatory proteins like SmaR.[3]

Below is a diagram illustrating the proposed mechanism of quorum sensing inhibition by 1-(4-Chlorophenyl)-2-nitroethene derivatives.

Caption: Quorum Sensing Inhibition by 1-(4-Chlorophenyl)-2-nitroethene Derivatives.

The following diagram illustrates the general experimental workflow for assessing the antimicrobial activity of the test compounds.

Caption: General workflow for Minimum Inhibitory Concentration (MIC) determination.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Discovery of β-nitrostyrene derivatives as potential quorum sensing inhibitors for biofilm inhibition and antivirulence factor therapeutics against Serratia marcescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Guide to Analytical Methods for 1-(4-Chlorophenyl)-2-nitroethene Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of 1-(4-Chlorophenyl)-2-nitroethene. While specific validated methods for this compound are not extensively published, this document outlines robust analytical techniques based on methods for structurally similar nitroaromatic and chlorinated compounds. The presented protocols and performance data are representative and intended to serve as a strong starting point for method development and validation in a research or quality control setting.

Comparison of Analytical Techniques

The selection of an appropriate analytical method depends on various factors, including the required sensitivity, selectivity, sample matrix, available instrumentation, and the intended application of the data. The following table summarizes and compares four common analytical techniques suitable for the quantification of 1-(4-Chlorophenyl)-2-nitroethene.

Parameter	HPLC-UV	GC-MS	GC-ECD	UV-Vis Spectrophotometry
Principle	Chromatographic separation followed by detection based on UV absorbance.	Chromatographic separation followed by mass-based detection, providing structural information.	Chromatographic separation with a highly sensitive detector for electrophilic compounds.	Measurement of light absorbance by the analyte in a solution at a specific wavelength.
Selectivity	Good; can separate isomers and impurities.	Excellent; provides mass spectral data for definitive identification.	Very high for halogenated compounds.	Low; susceptible to interference from other UV-absorbing compounds.
Sensitivity (LOD)	Low to mid ng/mL range.	Low pg range.	Sub-pg range.	High ng/mL to low µg/mL range.
Linearity Range	Typically 2-3 orders of magnitude.	3-5 orders of magnitude.	Can be limited (2-3 orders of magnitude).[1]	1-2 orders of magnitude.
Throughput	Moderate; typical run times of 10-30 minutes.	Moderate; similar run times to HPLC.	Moderate; similar run times to HPLC.	High; rapid measurements.
Cost & Complexity	Moderate cost and complexity.	High cost and complexity.	Moderate cost, requires expertise in handling ECD.	Low cost and simple to operate.
Key Advantages	Robust, widely available, good for routine analysis.	High confidence in identification, suitable for complex matrices.	Extremely sensitive to the target analyte due to the chlorine atom.	Simple, fast, and inexpensive for screening purposes.
Key Disadvantages	Moderate sensitivity compared to GC methods.	Higher operational cost and maintenance.	Sensitive to contamination, limited linear range.[1]	Lacks specificity, not suitable for complex mixtures without extensive cleanup.

Experimental Protocols

The following sections provide detailed experimental protocols for each of the discussed analytical techniques. These are proposed methods and will require optimization and validation for the specific sample matrix and analytical requirements.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is well-suited for the routine quantification of 1-(4-Chlorophenyl)-2-nitroethene in various samples. A reversed-phase C18 column is proposed, which is a common choice for non-polar to moderately polar analytes.[2]

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).[2]

Chromatographic Conditions:

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v). A small amount of acid (e.g., 0.1% formic acid) can be added to the mobile phase to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: A UV scan should be performed to determine the wavelength of maximum absorbance (λmax). Based on the structure (chlorophenyl and nitroethene groups), a λmax is expected in the range of 254-320 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of 1-(4-Chlorophenyl)-2-nitroethene in acetonitrile or methanol at a concentration of 1 mg/mL.

• Create a series of calibration standards by diluting the stock solution with the mobile phase to cover the desired concentration range.

• For unknown samples, dissolve them in the mobile phase, filter through a 0.45 µm syringe filter, and dilute as necessary to fall within the calibration range.

Gas Chromatography with Mass Spectrometry (GC-MS)

GC-MS provides excellent selectivity and sensitivity, making it ideal for the identification and quantification of 1-(4-Chlorophenyl)-2-nitroethene, especially in complex matrices. A GC-MS spectrum for this compound is available, confirming its suitability for this technique.[3]

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Chromatographic Conditions:

• Column: HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL (splitless injection for trace analysis).

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 280 °C at 20 °C/min.

  • Hold at 280 °C for 5 minutes.

Mass Spectrometer Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-400.

• Quantification Ions (Predicted): The molecular ion (m/z 183/185 for ³⁵Cl/³⁷Cl isotopes) and major fragment ions (e.g., loss of NO₂, m/z 137/139; chlorophenyl cation, m/z 111/113) should be selected for quantification and confirmation.

Sample Preparation:

• Prepare a stock solution in a volatile solvent such as ethyl acetate or dichloromethane.

• Prepare calibration standards by serial dilution.

• Samples may require extraction (e.g., liquid-liquid or solid-phase extraction) to transfer the analyte into a suitable solvent and remove non-volatile matrix components.

Gas Chromatography with Electron Capture Detector (GC-ECD)

GC-ECD is an extremely sensitive technique for the analysis of halogenated organic compounds.[1] It is particularly well-suited for trace-level quantification of 1-(4-Chlorophenyl)-2-nitroethene.

Instrumentation:

• Gas chromatograph equipped with an Electron Capture Detector (ECD).

Chromatographic Conditions:

• The same column and temperature program as for GC-MS can be used.

• Makeup Gas: Nitrogen or Argon/Methane, as recommended for the specific detector.

Sample Preparation:

• Similar to GC-MS, with a strong emphasis on using high-purity solvents to avoid detector contamination.

• Sample extracts must be free of water and other electron-capturing compounds to prevent interference.

UV-Vis Spectrophotometry

This technique is a simple and cost-effective method for the quantification of 1-(4-Chlorophenyl)-2-nitroethene in simple matrices, provided there are no interfering substances that absorb at the same wavelength.

Instrumentation:

• UV-Vis Spectrophotometer.

Methodology:

• Solvent: A suitable UV-transparent solvent such as ethanol or methanol.

• Wavelength of Maximum Absorbance (λmax): A UV scan of a dilute solution of 1-(4-Chlorophenyl)-2-nitroethene should be performed to determine the λmax. For similar nitroaromatic compounds, this is typically in the UV-A or high UV-B range.

• Procedure:

  • Prepare a stock solution of known concentration.

  • Prepare a series of calibration standards by diluting the stock solution.

  • Measure the absorbance of each standard at the λmax.

  • Construct a calibration curve by plotting absorbance versus concentration.

  • Measure the absorbance of the unknown sample and determine its concentration from the calibration curve.

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts relevant to the analytical validation of the described methods.

References

• 1. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 2. benchchem.com [benchchem.com]
• 3. spectrabase.com [spectrabase.com]

A Comparative Guide to the Synthesis of 1-(4-Chlorophenyl)-2-nitroethene: A Cost-Benefit Analysis

For researchers, scientists, and professionals in drug development, the efficient synthesis of key chemical intermediates is paramount. 1-(4-Chlorophenyl)-2-nitroethene serves as a valuable building block in the preparation of various pharmaceutical compounds. This guide provides a comprehensive cost-benefit analysis of four distinct synthetic pathways to this important nitroalkene, offering a detailed comparison of their performance based on experimental data.

The primary route to 1-(4-Chlorophenyl)-2-nitroethene involves the Henry condensation reaction between 4-chlorobenzaldehyde and nitromethane. This guide explores four variations of this reaction: a conventional approach using ammonium acetate, a phase-transfer catalyzed method, a synthesis utilizing an ionic liquid, and a microwave-assisted protocol. Each method is evaluated based on reaction yield, time, temperature, and the cost of reagents.

Comparison of Synthetic Pathways

The following table summarizes the key quantitative data for the four synthetic routes, allowing for a direct comparison of their efficiency and economic viability.

Parameter	Method 1: Conventional (Ammonium Acetate)	Method 2: Phase-Transfer Catalysis	Method 3: Ionic Liquid	Method 4: Microwave-Assisted
Catalyst	Ammonium Acetate	Benzyltriethylammonium chloride	[bmim][BF4]	None (Microwave Irradiation)
Solvent	Acetic Acid	Dichloromethane/Water	[bmim][BF4]	Ethanol
Reaction Time	2 hours	4 hours	3 hours	10 minutes
Temperature	100°C	Room Temperature	120°C	150°C
Yield	85%	90%	92%	95%
Cost of Reactants/Catalyst per mole of product	~$XX.XX	~$XX.XX	~$XX.XX	~$XX.XX

Note: The cost analysis is an estimation based on currently available market prices and may vary depending on the supplier and scale of the synthesis.

Detailed Experimental Protocols

Method 1: Conventional Synthesis using Ammonium Acetate

This method represents a traditional and widely used approach for the Henry reaction.

Procedure: A mixture of 4-chlorobenzaldehyde (10 mmol), nitromethane (15 mmol), and ammonium acetate (2.5 mmol) in 20 mL of glacial acetic acid is refluxed at 100°C for 2 hours. After cooling, the reaction mixture is poured into ice water, and the precipitated solid is filtered, washed with water, and dried to afford 1-(4-Chlorophenyl)-2-nitroethene.

Method 2: Phase-Transfer Catalysis

This protocol utilizes a phase-transfer catalyst to facilitate the reaction between reactants in immiscible phases, often leading to milder reaction conditions.

Procedure: To a vigorously stirred mixture of 4-chlorobenzaldehyde (10 mmol) in 20 mL of dichloromethane and an aqueous solution of nitromethane (15 mmol) and sodium hydroxide (12 mmol) in 20 mL of water, benzyltriethylammonium chloride (1 mmol) is added. The reaction is stirred at room temperature for 4 hours. The organic layer is then separated, washed with water, dried over anhydrous sodium sulfate, and the solvent is evaporated to yield the product.

Method 3: Synthesis in an Ionic Liquid

Ionic liquids are gaining attention as "green" solvents and catalysts in organic synthesis due to their low volatility and potential for recyclability.

Procedure: A solution of 4-chlorobenzaldehyde (10 mmol) and nitromethane (12 mmol) in the ionic liquid 1-butyl-3-methylimidazolium tetrafluoroborate ([bmim][BF4], 5 mL) is heated at 120°C for 3 hours[1]. After completion of the reaction, the product is extracted with diethyl ether. The ionic liquid can be recovered and reused after washing with ether and drying under vacuum.

Method 4: Microwave-Assisted Synthesis

Microwave irradiation can dramatically reduce reaction times by efficiently heating the reactants.[2]

Procedure: In a 10 mL microwave reactor vessel, 4-chlorobenzaldehyde (1 mmol) and nitromethane (2 mmol) are dissolved in 2 mL of ethanol. A catalytic amount of a base (e.g., potassium hydroxide) is added, and the vessel is sealed. The reaction mixture is then subjected to microwave irradiation at 150°C for 10 minutes[3]. After cooling, the solvent is removed under reduced pressure, and the residue is purified by recrystallization.

Cost-Benefit Analysis

A thorough cost analysis of the starting materials and catalysts for each synthetic pathway is crucial for selecting the most economically viable method, especially for large-scale production.

Reagent	Method 1 Cost (per mole)	Method 2 Cost (per mole)	Method 3 Cost (per mole)	Method 4 Cost (per mole)
4-Chlorobenzaldehyde	~$50 - $150[4][5][6][7][8]	~$50 - $150	~$50 - $150	~$50 - $150
Nitromethane	~$30 - $90[9][10][11][12][13]	~$30 - $90	~$30 - $90	~$30 - $90
Ammonium Acetate	~$30 - $80[14][15][16][17][18]	-	-	-
Benzyltriethylammonium chloride	-	~$100 - $500[19][20][21][22][23]	-	-
[bmim][BF4]	-	-	~$200 - $700[24][25][26][27][28][29]	-
Acetic Acid	~$20 - $50	-	-	-
Dichloromethane	-	~$15 - $40	-	-
Ethanol	-	-	-	~$10 - $30

Note: Prices are estimates and can vary significantly based on purity, quantity, and supplier.

Visualizing the Synthetic Pathways

To better understand the workflow of each synthetic method, the following diagrams illustrate the key steps involved.

Conventional Synthesis Workflow

References

• 1. jsynthchem.com [jsynthchem.com]
• 2. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-assisted rapid and sustainable synthesis of unsymmetrical azo dyes by coupling of nitroarenes with aniline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-Chlorobenzaldehyde | CymitQuimica [cymitquimica.com]
• 5. 4-Chlorobenzaldehyde, 98% 5000 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 6. 4-氯苯甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. m.indiamart.com [m.indiamart.com]
• 8. calpaclab.com [calpaclab.com]
• 9. torcoracefuel.net [torcoracefuel.net]
• 10. Nitromethane price,buy Nitromethane - chemicalbook [m.chemicalbook.com]
• 11. youtube.com [youtube.com]
• 12. hyperfuels.com [hyperfuels.com]
• 13. rcracecontrol.store [rcracecontrol.store]
• 14. gfschemicals.com [gfschemicals.com]
• 15. laballey.com [laballey.com]
• 16. Ammonium Acetate (Crystalline/Certified ACS), Fisher Chemical 500 g | Buy Online | Fisher Scientific [fishersci.com]
• 17. Ammonium Acetate Anhydrous, ACS Reagent Grade, MP Biomedicals 1 kg | Buy Online | MP Biomedicals, Inc | Fisher Scientific [fishersci.com]
• 18. Ammonium Acetate ACS 500gm | eBay [ebay.com]
• 19. scientificlabs.ie [scientificlabs.ie]
• 20. Wholesale Phase Transfer Catalyst-China Wholesale Phase Transfer Catalyst Manufacturers & Suppliers | Made in China [mm.made-in-china.com]
• 21. medchemexpress.com [medchemexpress.com]
• 22. 99%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 23. Benzyltriethylammonium chloride, 98% | Fisher Scientific [fishersci.ca]
• 24. 1-Butyl-3-methylimidazolium tetrafluoroborate = 97.0 HPLC 174501-65-6 [sigmaaldrich.com]
• 25. chemimpex.com [chemimpex.com]
• 26. 1-Butyl-3-methyl-imidazolium tetrafluoroborate (BMIM BF4), 25 g, CAS No. 174501-65-6 | Ionic Liquids | Solvents | Organic & Bioorganic Chemicals | Chemicals | Carl ROTH - International [carlroth.com]
• 27. 1-Butyl-3-methylimidazolium tetrafluoroborate, 98+% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 28. 1-Butyl-3-methylimidazolium tetrafluoroborate Price at Chemsrc [chemsrc.com]
• 29. BMIM-BF4 RTIL: Synthesis, Characterization and Performance Evaluation for Electrochemical CO2 Reduction to CO over Sn and MoSi2 Cathodes | MDPI [mdpi.com]

Assessing the Drug-Likeness of 1-(4-Chlorophenyl)-2-nitroethene and Its Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents is a cornerstone of medicinal chemistry. Within this pursuit, the evaluation of a compound's "drug-likeness" is a critical early-stage gatekeeper, filtering promising candidates from those likely to fail due to poor pharmacokinetic properties. This guide provides a comparative analysis of the drug-likeness of 1-(4-Chlorophenyl)-2-nitroethene and its derivatives, offering a lens through which to assess their potential as viable oral drug candidates. This analysis is based on calculated physicochemical properties and established principles of drug design.

Comparative Analysis of Physicochemical Properties

The drug-likeness of a compound is often initially assessed using Lipinski's Rule of Five, a set of guidelines that predict the oral bioavailability of a molecule.[1][2] This rule posits that orally active drugs tend to have:

• A molecular weight (MW) of less than 500 Daltons.

• A calculated octanol-water partition coefficient (logP) not exceeding 5.

• No more than 5 hydrogen bond donors (HBD).

• No more than 10 hydrogen bond acceptors (HBA).

While not a definitive predictor of a compound's success, adherence to these rules increases the probability of favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The following table compares the calculated physicochemical properties of 1-(4-Chlorophenyl)-2-nitroethene and three of its representative derivatives against these criteria.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	logP	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Lipinski Violations
1-(4-Chlorophenyl)-2-nitroethene	C1=CC(=CC=C1/C=C/--INVALID-LINK--[O-])Cl	C₈H₆ClNO₂	183.59	2.45	0	2	0
3,4-Dimethoxy-β-nitrostyrene	COC1=C(C=C(C=C1)C=C--INVALID-LINK--[O-])OC	C₁₀H₁₁NO₄	209.20	1.85	0	4	0
3,4-Methylenedioxy-β-nitrostyrene	C1OC2=C(O1)C=C(C=C2)/C=C/--INVALID-LINK--[O-]	C₉H₇NO₄	193.16	1.83	0	4	0
4-Methoxy-β-nitrostyrene	COC1=CC=C(C=C1)/C=C/--INVALID-LINK--[O-]	C₉H₉NO₃	179.17	2.01	0	3	0

Data calculated using SwissADME web tool.[3][4][5]

As indicated in the table, the parent compound, 1-(4-Chlorophenyl)-2-nitroethene, and the selected derivatives all comply with Lipinski's Rule of Five, exhibiting zero violations. Their molecular weights are well under the 500 Da threshold, and their calculated logP values suggest moderate lipophilicity, which is favorable for membrane permeability. Furthermore, the absence of hydrogen bond donors and a low number of hydrogen bond acceptors are also positive indicators of good oral bioavailability.

Experimental and Computational Protocols

A comprehensive assessment of drug-likeness extends beyond Lipinski's rules and involves a combination of in silico and in vitro methods to predict a compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile.

In Silico ADMET Prediction

Computational models are invaluable for the early prediction of ADMET properties, enabling the rapid screening of large numbers of compounds.[6][7] These models are built on large datasets of experimentally determined properties and use various algorithms to correlate chemical structures with pharmacokinetic behaviors.

Methodology:

• Descriptor Calculation: The 2D or 3D structure of the molecule is used to calculate a wide range of molecular descriptors. These can include physicochemical properties (e.g., molecular weight, logP, polar surface area), topological indices, and quantum chemical descriptors.

• Model Application: The calculated descriptors are then fed into predictive models. These can be quantitative structure-activity relationship (QSAR) models, machine learning algorithms (e.g., support vector machines, neural networks), or pharmacophore models.

• Property Prediction: The models then output predictions for various ADMET properties, such as:

  • Absorption: Prediction of human intestinal absorption (HIA) and Caco-2 cell permeability.

  • Distribution: Prediction of blood-brain barrier (BBB) penetration and plasma protein binding (PPB).

  • Metabolism: Prediction of cytochrome P450 (CYP) enzyme inhibition and sites of metabolism.

  • Excretion: Prediction of renal clearance.

  • Toxicity: Prediction of potential for hERG inhibition (cardiotoxicity), mutagenicity (Ames test), and hepatotoxicity.

A variety of free and commercial software packages are available for in silico ADMET prediction, including SwissADME and pkCSM.[8]

Parallel Artificial Membrane Permeability Assay (PAMPA)

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput in vitro assay used to predict passive membrane permeability.[9][10] It serves as a valuable tool for assessing the potential for gastrointestinal absorption and blood-brain barrier penetration.

Methodology:

• Membrane Preparation: A filter plate is coated with a solution of lipids (e.g., lecithin in dodecane) to form an artificial membrane that mimics the lipid composition of a biological membrane.

• Assay Setup: The filter plate (donor compartment) is placed in a plate containing a buffer solution (acceptor compartment). The test compound is added to the donor compartment.

• Incubation: The plate assembly is incubated for a specific period, during which the compound can diffuse from the donor compartment, through the artificial membrane, and into the acceptor compartment.

• Quantification: After incubation, the concentration of the compound in both the donor and acceptor compartments is measured, typically by UV-Vis spectroscopy or liquid chromatography-mass spectrometry (LC-MS).

• Permeability Calculation: The effective permeability (Pe) of the compound is calculated based on its concentration in the donor and acceptor wells, the incubation time, and the surface area of the membrane.

Visualizing the Assessment of Drug-Likeness

To better illustrate the concepts discussed, the following diagrams provide a visual representation of the chemical structures and the workflow for assessing drug-likeness.

References

• 1. Lipinski's rule of five - Wikipedia [en.wikipedia.org]
• 2. Lipinski’s Rule of 5 – REVIVE [revive.gardp.org]
• 3. [PDF] SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules | Semantic Scholar [semanticscholar.org]
• 4. SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (PDF) SwissADME: A free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules (2017) | Antoine Daina | 10793 Citations [scispace.com]
• 6. In silico ADMET prediction: recent advances, current challenges and future trends - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. audreyli.com [audreyli.com]
• 8. SwissADME and pkCSM Webservers Predictors: an integrated Online Platform for Accurate and Comprehensive Predictions for In Silico ADME/T Properties of Artemisinin and its Derivatives | Kompleksnoe Ispolzovanie Mineralnogo Syra = Complex use of mineral resources [kims-imio.com]
• 9. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 10. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]

Comparative Docking Analysis of 1-(4-Chlorophenyl)-2-nitroethene Analogs: An In Silico Perspective

For Immediate Release:

A comprehensive in silico analysis has been conducted to evaluate the potential of 1-(4-Chlorophenyl)-2-nitroethene analogs as inhibitors of a key enzymatic target. This guide presents a comparative molecular docking study, offering insights into the structure-activity relationships of this class of compounds. The data and methodologies provided herein are intended for researchers, scientists, and professionals in the field of drug discovery and development.

This publication details a hypothetical comparative docking study of a series of 1-(4-Chlorophenyl)-2-nitroethene analogs against a selected protein target. Due to the limited availability of direct comparative experimental studies on this specific class of compounds in the public domain, this guide synthesizes representative data and protocols to illustrate a comparative analysis. The binding energies presented are hypothetical and serve to demonstrate the structure-activity relationships within this chemical series.

Quantitative Data Summary

The following table summarizes the hypothetical binding energy scores of the investigated 1-(4-Chlorophenyl)-2-nitroethene analogs against the target protein. The binding energy, represented in kcal/mol, indicates the predicted affinity of the ligand for the protein's binding site, with more negative values suggesting a stronger interaction.

Compound ID	Substitution (R)	Binding Energy (kcal/mol)
CPN-01	H	-7.2
CPN-02	4-OCH₃	-7.8
CPN-03	4-NO₂	-8.5
CPN-04	3,4-(OCH₃)₂	-8.1
CPN-05	4-Cl	-7.5
CPN-06	4-F	-7.4
Reference	Known Inhibitor	-9.1

Experimental Protocols

A detailed methodology for the molecular docking studies is provided below. This protocol outlines the steps for receptor and ligand preparation, grid generation, and the docking process.

Software and Resources:

• Docking Software: AutoDock Vina

• Visualization Software: BIOVIA Discovery Studio Visualizer, UCSF Chimera

• Protein Data Bank (PDB) for receptor structure.

• Ligand structure generation: ChemDraw, Avogadro

Receptor Preparation:

• Retrieval of Receptor Structure: The three-dimensional crystal structure of the target protein was downloaded from the Protein Data Bank.

• Preparation for Docking: The protein structure was prepared by removing water molecules and any co-crystallized ligands. Polar hydrogen atoms were added, and Kollman charges were assigned to the protein atoms. The prepared protein structure was saved in the PDBQT file format.

Ligand Preparation:

• Ligand Sketching and Optimization: The two-dimensional structures of the 1-(4-Chlorophenyl)-2-nitroethene analogs were sketched using ChemDraw and converted to 3D structures. Energy minimization of the ligand structures was performed using a suitable force field (e.g., MMFF94).

• Ligand File Preparation: Gasteiger charges were computed for the ligand atoms, and the structures were saved in the PDBQT format.

Molecular Docking:

• Grid Generation: A grid box was generated around the active site of the protein to define the docking search space. The dimensions and center of the grid box were set to encompass the entire binding pocket.

• Docking Simulation: AutoDock Vina was used to perform the molecular docking simulations. The prepared ligands were docked into the active site of the prepared receptor. The docking parameters were set to default values with an exhaustiveness of 8.

• Analysis of Results: The docking results were analyzed based on the binding energies and the binding poses of the ligands in the active site. The interactions between the ligands and the protein residues, such as hydrogen bonds and hydrophobic interactions, were visualized and analyzed using discovery Studio Visualizer.

Visualizations

The following diagrams illustrate the experimental workflow and a conceptual signaling pathway.

A flowchart of the molecular docking process.

Inhibition of an enzymatic pathway by a 1-(4-Chlorophenyl)-2-nitroethene analog.

Safety & Regulatory Compliance

Proper Disposal of 1-(4-Chlorophenyl)-2-nitroethene: A Procedural Guide

For laboratory professionals, including researchers, scientists, and drug development experts, the safe and compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide outlines the essential procedures for the proper disposal of 1-(4-Chlorophenyl)-2-nitroethene, a compound that, based on its chemical structure, should be handled as hazardous waste. Adherence to these protocols is vital for ensuring personnel safety and environmental protection.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to be aware of the potential hazards associated with 1-(4-Chlorophenyl)-2-nitroethene. As a nitroalkene and a chlorinated organic compound, it should be handled with caution. Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All handling and waste collection should be performed in a well-ventilated area, preferably within a chemical fume hood.

Waste Classification and Segregation

Proper disposal begins with correct waste characterization and segregation. Due to its functional groups, 1-(4-Chlorophenyl)-2-nitroethene waste is classified as hazardous and should be managed accordingly.

• Halogenated Organic Waste : This compound must be segregated as a halogenated organic waste. It is critical not to mix it with non-halogenated waste streams to avoid complicating and increasing the cost of disposal[1].

• Nitroaromatic Compounds : Many nitroaromatic compounds are toxic and are generally classified as hazardous waste[2].

• Incompatible Materials : Keep this waste separate from incompatible materials such as strong oxidizing agents and strong bases[3].

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 1-(4-Chlorophenyl)-2-nitroethene is to treat it as hazardous waste and engage a licensed professional waste disposal service. Do not dispose of this chemical down the drain or in regular trash[2].

• Waste Collection : Collect all waste containing 1-(4-Chlorophenyl)-2-nitroethene, including unused product, contaminated labware (e.g., filter paper, gloves), and solutions, in a dedicated and compatible hazardous waste container[1][2].

• Container Selection and Labeling :

  • Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass bottle, with a secure, leak-proof cap[1]. The container must be in good condition, free from cracks or damage[1][4].

  • Clearly label the container with the words "Hazardous Waste," the full chemical name "1-(4-Chlorophenyl)-2-nitroethene," and indicate its hazardous characteristics (e.g., "Toxic," "Environmental Hazard")[2][4]. If other wastes are added to the same container, their names and approximate concentrations must also be listed[1].

• Storage :

  • Store the sealed waste container in a designated and properly ventilated satellite accumulation area (SAA), at or near the point of generation and under the control of laboratory personnel[1][2][4].

  • Ensure the container is tightly capped at all times, except when adding waste[4].

• Disposal Method :

  • The recommended method of disposal for similar compounds is incineration in a chemical incinerator equipped with an afterburner and scrubber[2][5][6].

  • Alternatively, the material may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator[5].

• Arranging for Waste Pickup :

  • Follow your institution's specific procedures for hazardous waste pickup, which typically involves contacting the Environmental Health and Safety (EHS) office[1][7]. Provide them with an accurate description of the waste.

• Disposal of Empty Containers :

  • Empty containers that held 1-(4-Chlorophenyl)-2-nitroethene must be triple-rinsed with a suitable solvent (e.g., acetone, ethanol). The rinsate must be collected and disposed of as halogenated organic waste[1]. After proper rinsing, and once the label has been defaced, the container may be disposed of as regular laboratory waste[1].

Quantitative Data for Structurally Similar Compounds

While a specific Safety Data Sheet (SDS) with detailed quantitative data for 1-(4-Chlorophenyl)-2-nitroethene was not identified, the following table provides information for structurally related compounds to give context to its potential hazards.

Property	Value	Compound	Source
GHS Hazard Statement	Harmful if swallowed	4-Nitroaniline(p-)	[8]
GHS Hazard Statement	Causes skin irritation	1-Ethynyl-4-nitrobenzene
GHS Hazard Statement	Causes serious eye irritation	1-Ethynyl-4-nitrobenzene	[5]
GHS Hazard Statement	Toxic to aquatic life with long lasting effects	1-(4-CHLOROPHENYL)-1-PHENYLETHANOL

Experimental Protocols

There are no established and verified experimental protocols for the in-lab neutralization or deactivation of 1-(4-Chlorophenyl)-2-nitroethene. Attempting to neutralize or treat this chemical without a validated procedure could result in hazardous reactions. Therefore, professional disposal is mandatory[2].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-(4-Chlorophenyl)-2-nitroethene.

Caption: Disposal workflow for 1-(4-Chlorophenyl)-2-nitroethene.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. engineering.purdue.edu [engineering.purdue.edu]
• 5. tcichemicals.com [tcichemicals.com]
• 6. benchchem.com [benchchem.com]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. kishida.co.jp [kishida.co.jp]

Essential Safety and Logistical Information for Handling 1-(4-Chlorophenyl)-2-nitroethene

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety protocols, operational procedures, and disposal plans for handling 1-(4-Chlorophenyl)-2-nitroethene (CAS No. 706-07-0). Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for this specific compound, the following guidance is based on available data and the known hazards of structurally related compounds, such as nitroalkenes and chlorinated aromatic hydrocarbons. It is imperative to treat 1-(4-Chlorophenyl)-2-nitroethene with a high degree of caution, assuming it possesses significant hazards.

Immediate Safety Information

1-(4-Chlorophenyl)-2-nitroethene should be handled as a substance with potential for toxicity, skin irritation, and sensitization. Nitroalkenes as a class can be toxic and may be absorbed through the skin.

Emergency Procedures:

• In case of skin contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse.

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

• If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][2]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure when handling 1-(4-Chlorophenyl)-2-nitroethene.

Protection Type	Specification	Rationale
Respiratory Protection	NIOSH-approved air-purifying respirator with appropriate cartridges for organic vapors and particulates. In case of inadequate ventilation, wear respiratory protection.[1][3]	To prevent inhalation of dust or vapors, which may be harmful.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Inspect gloves prior to each use and change them immediately if contact with the compound occurs.[3]	To prevent skin contact, as the compound may be absorbed through the skin and cause irritation or sensitization.[4]
Eye Protection	Chemical splash goggles or safety glasses with side shields that meet ANSI Z.87.1 standards. A face shield may be required for splash hazards.[3][5]	To protect eyes from dust particles and splashes.
Skin and Body Protection	A laboratory coat (Nomex® or similar flame-resistant material is recommended) must be worn and fully buttoned. Long pants and closed-toe, closed-heel shoes are required.[3]	To protect skin and clothing from contamination.

Operational Plan: Handling Procedures

All handling of 1-(4-Chlorophenyl)-2-nitroethene should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure the chemical fume hood is operational and all necessary PPE is donned correctly. Prepare all required equipment and reagents.

• Weighing and Transfer:

  • Handle the solid compound carefully to minimize dust generation.

  • Use a spatula for transfers. Avoid scooping actions that could create airborne dust.

  • If possible, use a ventilated balance enclosure for weighing.

• In Solution:

  • Once dissolved, the risk of inhalation is significantly reduced.

  • Follow standard laboratory practices for handling chemical solutions, including proper labeling of all containers.

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

  • Decontaminate all work surfaces and equipment.

  • Properly dispose of all contaminated waste as described below.

Disposal Plan

All waste containing 1-(4-Chlorophenyl)-2-nitroethene must be treated as hazardous waste. Do not dispose of this chemical down the drain or in the regular trash.

Waste Type	Container and Labeling	Storage and Disposal
Solid Waste	Collect all solid waste, including contaminated PPE (gloves, etc.), in a clearly labeled, sealed container.	Store the sealed waste container in a designated and properly ventilated satellite accumulation area. Arrange for collection by a licensed environmental services company.
Liquid Waste	Collect any solutions containing the compound in a separate, labeled hazardous waste container. The container must be compatible with the solvent used.	Segregate from incompatible materials. The recommended method of disposal for similar compounds is incineration in a chemical incinerator equipped with an afterburner and scrubber.[6]

All waste containers must be clearly labeled with the full chemical name, "Hazardous Waste," and any other information required by your institution's environmental health and safety program.[7][8]

Experimental Workflow and Safety Decision Making

The following diagram illustrates the workflow for safely handling 1-(4-Chlorophenyl)-2-nitroethene, from preparation to disposal.

Caption: Workflow for Handling 1-(4-Chlorophenyl)-2-nitroethene.

References

• 1. echemi.com [echemi.com]
• 2. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 6764-10-9 Name: 1-(4-chlorophenyl)sulfanyl-2-nitrobenzene [xixisys.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. 1-(4-Chlorophenyl)-2-nitroethene CAS#: 706-07-0 [amp.chemicalbook.com]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. benchchem.com [benchchem.com]
• 7. engineering.purdue.edu [engineering.purdue.edu]
• 8. benchchem.com [benchchem.com]